1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

Core Science & Biosynthesis

chemical structure and properties of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

Executive Summary

1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (CAS: 213905-35-2) is a highly specialized, bioactive polyacetylene predominantly isolated from the roots of medicinal plants within the Apiaceae family, notably Angelica sinensis, Angelica pubescens, and Angelica keiskei[1]. Characterized by an 18-carbon aliphatic backbone featuring a conjugated diyne system, two double bonds, two hydroxyl groups, and an acetoxy moiety, this compound represents a structurally complex natural product[1]. In recent pharmacological research, it has garnered significant attention for its potent anticancer properties, particularly its ability to induce apoptosis and suppress cancer stem cell (CSC) viability[2]. This whitepaper provides a rigorous, E-E-A-T-aligned technical framework detailing its chemical properties, mechanism of action, and standardized isolation protocols for drug development professionals.

Chemical Identity & Structural Elucidation

The structural complexity of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol dictates its physicochemical behavior, stability, and biological target affinity. The conjugated diyne system (C12-C14) is highly reactive and serves as the primary pharmacophore, while the terminal alkene (C17) and acetoxy group (C1) modulate its lipophilicity and cellular permeability[1].

Table 1: Physicochemical and Structural Properties

Property	Value / Description
IUPAC Name	[(9Z,11S,16R)-11,16-dihydroxyoctadeca-9,17-dien-12,14-diynyl] acetate[1]
CAS Number	213905-35-2[2]
Molecular Formula	C20H28O4[1]
Molecular Weight	332.44 g/mol [2]
SMILES String	CC(OCCCCCCCC/C=C[C@@H](C#CC#CO)O)=O[2]
Lipophilicity (XLogP3)	3.9 (Indicates moderate-to-high lipophilicity, favorable for membrane crossing)[1]
Key Functional Groups	Conjugated diyne, isolated diene, secondary diols, primary acetate[1]
Primary Botanical Sources	Angelica sinensis, Angelica pubescens, Angelica keiskei[3]

Pharmacological Profile & Anticancer Mechanisms

Polyacetylenes of this structural class exhibit a biphasic pharmacological profile. At nanomolar to low micromolar concentrations, compounds structurally analogous to 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (such as falcarinol and panaxynol) act as potent anticancer agents[4]. The conjugated diyne system is an electrophilic center capable of covalently binding to cysteine residues on critical chaperone proteins, notably Heat Shock Protein 90 (Hsp90)[4].

By inhibiting Hsp90 function, the molecule destabilizes downstream client proteins essential for the survival and self-renewal of Cancer Stem Cells (CSCs)[4]. Concurrently, the molecule induces intracellular Reactive Oxygen Species (ROS), leading to mitochondrial membrane depolarization, cytochrome c release, and the activation of the Caspase-9/Caspase-3 apoptotic cascade[4].

Proposed anticancer mechanism via Hsp90 inhibition and ROS-mediated apoptosis.

Standardized Extraction & Isolation Protocol

Because polyacetylenes are highly susceptible to thermal degradation, UV-induced polymerization, and oxidation, standard extraction protocols must be heavily modified. The following methodology is a self-validating system designed by application scientists to maximize yield while preserving the structural integrity of the diyne bonds[5].

Step-by-Step Methodology

Step 1: Biomass Preparation (Cold Milling)

• Action: Pulverize dried Angelica roots using a cryogenic mill (liquid nitrogen cooled) to achieve a particle size of 0.5 mm.

• Causality: The friction heat from standard milling can initiate free-radical polymerization of the diyne system. Cryo-milling preserves the native chemical state.

Step 2: Maceration and Solvent Extraction

• Action: Suspend 1.0 kg of biomass in 10 L of HPLC-grade Ethanol. Vortex/stir at 2000 rpm for 2 hours at 4°C in complete darkness[5].

• Causality: Ethanol efficiently penetrates the plant matrix. Darkness is mandatory to prevent photo-oxidation of the conjugated double/triple bonds.

Step 3: Liquid-Liquid Partitioning

• Action: Filter the extract, concentrate under reduced pressure (max 30°C), and suspend in 1 L of distilled water. Partition sequentially with Hexane (3 x 1 L) and Ethyl Acetate (EtOAc) (3 x 1 L).

• Causality: The target molecule's XLogP3 of 3.9 means it will bypass the highly polar aqueous phase. The diol groups provide enough polarity to enrich the compound in the EtOAc fraction rather than the non-polar Hexane fraction[1].

• Validation Checkpoint: Perform Thin Layer Chromatography (TLC) on the EtOAc fraction using a Hexane:EtOAc (7:3) mobile phase. Spray with vanillin-sulfuric acid and heat gently; polyacetylenes will appear as distinct dark blue/purple spots.

Step 4: Chromatographic Isolation

• Action: Load the concentrated EtOAc fraction onto a Silica Gel column. Elute with a gradient of Hexane to EtOAc. Pool fractions exhibiting UV absorbance at 254 nm.

• Causality: The conjugated diyne-diene system acts as a strong chromophore, allowing precise tracking via UV detection.

Step 5: Preparative HPLC Purification

• Action: Inject the enriched pool into a Preparative HPLC system equipped with a C18 reverse-phase column. Use an Acetonitrile/Water gradient. Collect the peak corresponding to the target mass (m/z 333.2 [M+H]+).

• Validation Checkpoint: Confirm purity (>98%) via analytical HPLC and structural identity via 1H-NMR and 13C-NMR spectroscopy.

Workflow for the extraction and isolation of polyacetylenes from plant biomass.

Analytical Quantification & Stability Control

For drug development applications, maintaining the stability of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is paramount.

• Storage Conditions: The purified compound must be stored at -80°C under an inert argon or nitrogen atmosphere. Exposure to ambient oxygen leads to rapid epoxidation of the double bonds.

• Metabolomic Profiling: Advanced non-targeted metabolomics utilizing Ultra-High Resolution Mass Spectrometry (UHRMS) can be employed to track the degradation kinetics of this compound in biological matrices[5]. It is frequently correlated with specific fatty acid profiles during lipidomic analyses[5].

References

• PubChem. "1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol | C20H28O4".
• PubChem (Angelica Sources). "1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol | C20H28O4".
• Sobekbio.
• National Center for Biotechnology Information.
• ChemFaces. "Falcarinol | CAS:21852-80-2 | Polyacetylene Anticancer Mechanisms". ChemFaces.

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isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol from Angelica sinensis

An In-Depth Technical Guide to the Isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol from Angelica sinensis

Introduction: Unveiling a Bioactive Polyacetylene from a Traditional Medicinal Herb

Angelica sinensis (Oliv.) Diels, commonly known as "Danggui" or "female ginseng," holds a revered position in traditional Chinese medicine, where it has been utilized for centuries to address a range of gynecological conditions and promote overall health.[1] The therapeutic efficacy of this plant is attributed to its complex phytochemical profile, which includes polysaccharides, phthalides, and a fascinating class of compounds known as polyacetylenes.[1][2][3]

This guide focuses on a specific bioactive polyacetylene: 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. This compound, also identified in the literature as 11(S),16(R)-dihydroxy-octadeca-9Z,17-dien-12,14-diyn-1-yl acetate, has garnered scientific interest due to its potential pharmacological activities, including anticancer and serotonergic properties.[1][4][5][6] The isolation of this specific molecule from the complex matrix of Angelica sinensis root presents a significant phytochemical challenge, requiring a multi-step process of extraction, fractionation, and purification.

As a senior application scientist, this document provides a comprehensive, technically-grounded walkthrough of a validated workflow for the isolation of this target compound. The methodologies described herein are based on established principles of natural product chemistry, emphasizing the rationale behind each step to ensure both reproducibility and a deeper understanding of the isolation process.

Part 1: Foundational Step - Extraction of the Crude Phytochemical Matrix

The primary objective of the extraction phase is to efficiently liberate the desired secondary metabolites from the plant material into a solvent, thereby creating a "crude extract." The choice of solvent and extraction methodology is paramount, as it directly influences the yield and profile of the extracted compounds.

Rationale for Solvent and Method Selection

Polyacetylenes, including our target compound, are generally classified as medium-polarity lipids.[1] Therefore, the initial extraction is typically performed with a polar organic solvent capable of penetrating the plant cell walls and solubilizing a broad spectrum of compounds. Methanol is a frequently employed solvent for this purpose due to its high polarity and efficacy in extracting a wide range of phytochemicals from Angelica sinensis.[1][5]

While traditional methods like maceration or Soxhlet extraction are effective, modern techniques such as ultrasound-assisted extraction (UAE) can enhance efficiency by using acoustic cavitation to disrupt cell walls, thereby improving solvent penetration and reducing extraction time and temperature.[7][8]

Experimental Protocol: Methanol-Based Extraction

Objective: To prepare a crude methanol extract from dried Angelica sinensis roots.

Materials:

• Dried roots of Angelica sinensis, powdered

• Methanol (analytical grade)

• Maceration vessel or ultrasonic bath

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator

Procedure:

• Maceration: A known quantity of powdered Angelica sinensis root is submerged in methanol (e.g., a 1:10 solid-to-solvent ratio, w/v) in a sealed container.

• Extraction: The mixture is left to stand at room temperature for a specified period (e.g., 72 hours), with occasional agitation to ensure thorough extraction. Alternatively, for UAE, the mixture is placed in an ultrasonic bath for a shorter duration (e.g., 3 x 30-minute cycles).[8]

• Filtration: The resulting mixture is filtered to separate the plant debris from the methanol extract. The process is repeated with fresh methanol to ensure exhaustive extraction.

• Concentration: The pooled filtrates are concentrated under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 40°C) to yield the crude methanol extract.

This crude extract is a complex mixture containing not only the target polyacetylene but also a multitude of other compounds, necessitating subsequent fractionation and purification.

Part 2: Systematic Purification via Chromatographic Techniques

The core of the isolation process lies in the systematic application of chromatographic techniques to separate the target molecule from the complex crude extract. This is a stepwise process, moving from broad fractionation to fine-purification.

Initial Fractionation: Liquid-Liquid Partitioning

Causality: The crude methanol extract is too complex for direct high-resolution chromatography. Liquid-liquid partitioning is an effective initial step to separate compounds based on their differential solubility in immiscible solvents, thereby simplifying the mixture into fractions of varying polarity. The target compound is expected to partition into a medium-polarity solvent like ethyl acetate.[9][10]

Experimental Protocol:

• The dried crude methanol extract is resuspended in a water/methanol mixture.

• This aqueous suspension is then sequentially partitioned with solvents of increasing polarity, such as petroleum ether (or hexane), followed by ethyl acetate, and finally n-butanol.

• Each solvent layer is separated and concentrated, yielding distinct fractions: a non-polar petroleum ether fraction, a medium-polarity ethyl acetate fraction, and a polar n-butanol fraction.

• Bioassay-guided fractionation, if applicable, would involve testing each of these fractions for the desired biological activity (e.g., cytotoxicity) to identify the most promising fraction for further purification.[6] Based on the known properties of polyacetylenes, the ethyl acetate fraction is the most likely candidate to contain 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol.[9]

Fig 1. Initial extraction and partitioning workflow.

Intermediate Purification: Column Chromatography

Principle: Column chromatography separates compounds based on their differential adsorption to a solid stationary phase while a liquid mobile phase passes through it. By gradually increasing the polarity of the mobile phase, compounds are selectively eluted from the column in order of increasing polarity.

Experimental Protocol:

• Column Packing: A glass column is packed with silica gel (a polar stationary phase) slurried in a non-polar solvent (e.g., hexane).

• Sample Loading: The dried ethyl acetate fraction is adsorbed onto a small amount of silica gel and carefully loaded onto the top of the packed column.

• Elution: The column is eluted with a solvent gradient, starting with 100% hexane and gradually increasing the proportion of a more polar solvent like ethyl acetate.

• Fraction Collection: The eluent is collected in a series of fractions.

• Monitoring: The composition of each fraction is monitored by Thin-Layer Chromatography (TLC) to identify fractions containing the target compound. Fractions with similar TLC profiles are pooled.

Fig 2. Column chromatography purification process.

Final Purification: Preparative High-Performance Liquid Chromatography (HPLC)

Rationale: While column chromatography provides significant purification, co-eluting impurities often remain. Preparative HPLC offers higher resolution and is used as a final "polishing" step to achieve high purity (>98%). A reverse-phase C18 column is typically used, where non-polar compounds are retained longer.

Experimental Protocol:

• System: A preparative HPLC system equipped with a C18 column and a UV detector.

• Mobile Phase: An isocratic or gradient mobile phase of methanol and water, or acetonitrile and water, is optimized for the best separation.

• Injection: The semi-purified sample from the pooled column fractions is dissolved in the mobile phase and injected into the system.

• Collection: The peak corresponding to the target compound is collected as it elutes from the column.

• Purity Check: The purity of the collected compound is confirmed by analytical HPLC.

Part 3: Structural Elucidation and Identity Confirmation

Once a pure compound is isolated, its chemical structure must be unequivocally determined. This is accomplished through a combination of spectroscopic techniques.

Key Analytical Techniques:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine the exact mass of the molecule, which allows for the calculation of its molecular formula. For 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol, the expected molecular formula is C20H28O4.[4][11]

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Provides information on the number and types of protons (hydrogen atoms) in the molecule and their neighboring atoms.

  • ¹³C NMR: Provides information on the number and types of carbon atoms in the molecule.

  • 2D NMR (e.g., COSY, HMBC, HSQC): These experiments reveal correlations between protons and carbons, allowing for the complete assembly of the molecular structure. For instance, an HMBC spectrum would show correlations that help link the acetate group to the main C18 chain.[1]

The identity of the isolated compound is confirmed by comparing the acquired spectroscopic data (MS, ¹H NMR, ¹³C NMR) with data reported in the scientific literature for 11(S),16(R)-dihydroxy-octadeca-9Z,17-dien-12,14-diyn-1-yl acetate.[1][6]

Property	Value	Source
Molecular Formula	C20H28O4	[4][11]
Molecular Weight	332.44 g/mol	[4][11]
CAS Number	213905-35-2	[4]
Reported Bioactivity	Anticancer, Serotonergic	[1][4][6]

Table 1. Key properties of the target compound.

Conclusion

The is a rigorous yet rewarding process that exemplifies the core principles of natural product chemistry. It begins with a broad extraction and systematically narrows down the complex chemical mixture through successive chromatographic purifications. Each step, from the choice of extraction solvent to the final HPLC polishing, is a deliberate decision based on the physicochemical properties of the target molecule. The final, and most critical, step is the rigorous structural elucidation using modern spectroscopic methods, which validates the identity of the isolated compound. This guide provides a robust framework for researchers and drug development professionals to successfully isolate this and other valuable polyacetylenes for further pharmacological investigation.

References

• Essential oil of Angelica sinensis: A review of its extraction processes, phytochemistry, pharmacological effects, potential drug delivery systems, and applications. (2025). Arabian Journal of Chemistry.
• 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. (n.d.). Sobekbio.
• 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. (n.d.). NextSDS.
• 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol | C20H28O4. (n.d.). PubChem.
• Essential oil of Angelica sinensis : A review of its extraction processes, phytochemistry, pharmacological effects, potential drug delivery systems, and applications. (2025).
• Sustainable extraction of ligustilide and ferulic acid from Angelicae Sinensis Radix, for antioxidant and anti. (2023). ScienceOpen.
• Extraction of Angelica sinensis polysaccharides using ultrasound-assisted way and its bioactivity. (2016). PubMed.
• Serotonergic activity-guided phytochemical investigation of the roots of Angelica sinensis. (2006). PubMed.
• Serotonergic Activity-Guided Phytochemical Investigation of the Roots of Angelica sinensis. (n.d.). PMC.
• Isolation and identification of autotoxic chemicals from Angelica sinensis (Oliv.) Diels. (2026).
• (9Z)-9,17-Octadecadiene-12,14-diyne-1,11,16-triol | Antibacterial Agent. (n.d.). MedChemExpress.
• Cytotoxic constituents from Angelicae Sinensis Radix. (n.d.).
• Structural characterization of a novel polysaccharide from Angelica sinensis (Oliv.) Diels and the evaluation of its angiogenic activity. (2025). PubMed.
• Structural characterization and in vitro antioxidant and immunomodulatory activities of a water-soluble polysaccharide from Angelica sinensis (ASP-4). (2026). PubMed.

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A Technical Guide to the Biosynthetic Pathway of Polyacetylenes in Angelica keiskei

Abstract: Polyacetylenes, particularly C17 falcarinol-type compounds, are a class of bioactive lipids found in various plant families, most notably the Apiaceae, which includes Angelica keiskei (Ashitaba). These compounds exhibit a range of potent biological activities, including anti-inflammatory and anti-cancer properties, making them of significant interest to the pharmaceutical and nutraceutical industries.[1][2] Understanding their biosynthesis is critical for harnessing their potential through metabolic engineering and optimized cultivation. This guide provides a detailed overview of the biosynthetic pathway of polyacetylenes, grounded in current scientific understanding derived primarily from studies on related Apiaceae species like carrot (Daucus carota) and ginseng (Panax ginseng). We will explore the enzymatic steps from the fatty acid precursor, oleic acid, to the formation of key polyacetylenes, detail established methodologies for their extraction and analysis, and present a logical framework for future research.

Introduction: The Significance of Polyacetylenes from Angelica keiskei

Angelica keiskei Koidzumi, commonly known as Ashitaba, is a perennial plant native to Japan that is utilized in traditional medicine and as a functional food. Its bioactivity is attributed to a rich profile of secondary metabolites, including chalcones and polyacetylenes.[3][4] Polyacetylenes are characterized by the presence of one or more carbon-carbon triple bonds and are derived from fatty acid metabolism.[5][6] The most prominent polyacetylenes, such as falcarinol (FaOH) and falcarindiol (FaDOH), are C17 aliphatic compounds that serve as phytoalexins, defending the plant against pathogenic attack.[1][7] In humans, these same compounds have been shown to possess cytotoxic effects against cancer cell lines and potent anti-inflammatory properties, positioning them as high-value targets for drug development.[8][9]

The Core Biosynthetic Pathway: From Fatty Acid to Bioactive Lipid

The biosynthesis of falcarin-type polyacetylenes is a specialized branch of lipid metabolism that begins with the common C18 fatty acid, oleic acid.[1] The pathway involves a series of desaturation and modification steps catalyzed by unique variants of fatty acid desaturase (FAD) enzymes.[10] While the complete pathway in A. keiskei has not been fully elucidated, extensive research in carrot and other Apiaceae species provides a robust and widely accepted model.[11]

The Precursor and Initial Desaturation Steps

The journey begins with oleic acid (18:1), a ubiquitous fatty acid in plants. The initial and critical steps are catalyzed by enzymes from the FAD2 family, which are typically responsible for converting oleic acid to linoleic acid (18:2).[5][10] However, in polyacetylene-producing plants, divergent FAD2-like enzymes have evolved to perform additional, unusual modifications.

• Oleic Acid to Linoleic Acid: The canonical FAD2 enzyme introduces a second double bond into the oleoyl-acyl carrier protein (ACP) or phosphatidylcholine substrate, forming linoleic acid.[10]

• Linoleic Acid to Crepenynic Acid: This is the committed step into the polyacetylene pathway. A specialized FAD2-like enzyme, known as a Δ12-acetylenase, acts on linoleic acid to introduce a triple bond, forming crepenynic acid.[11][12] This is a key branching point diverting lipids from primary metabolism into this specialized secondary metabolic pathway.

• Crepenynic Acid to Dehydrocrepenynic Acid: Further desaturation is often required. Bifunctional FAD2 enzymes with both Δ12 and Δ14 desaturase activity can convert crepenynic acid into dehydrocrepenynic acid, introducing an additional double bond.[10]

Chain Shortening and Final Modifications

Subsequent steps in the pathway involve further desaturations, modifications, and a crucial chain-shortening event to produce the characteristic C17 backbone. While some transformations are still hypothetical, isotopic labeling studies and gene-metabolite correlation analyses have provided significant insights.[11][13][14]

The proposed sequence leading to falcarindiol (FaDOH) is as follows:

• Sequential Desaturations: The C18 polyacetylenic fatty acid undergoes further modifications.

• Decarboxylation: A key, though not fully characterized, step involves the removal of a carbon atom, likely from the methyl end, to shorten the C18 fatty acid to a C17 polyacetylene.[13]

• Hydroxylation and Other Modifications: The final steps involve hydroxylations and other modifications to produce the diverse array of falcarin-type polyacetylenes found in the plant. For example, the formation of falcarindiol involves specific hydroxylation events on the C17 backbone.[15]

The diagram below illustrates the proposed biosynthetic pathway leading to falcarindiol.

Caption: Proposed biosynthetic pathway of falcarindiol from oleic acid.

Methodologies for Studying Polyacetylene Biosynthesis

Investigating the polyacetylene pathway requires robust analytical techniques due to the labile nature of these compounds, which are sensitive to heat, light, and oxygen.[16] A multi-step workflow is essential for accurate extraction, identification, and quantification.

Protocol: Extraction and Isolation of Polyacetylenes

This protocol is designed to minimize degradation and maximize the recovery of polyacetylenes from plant tissue.

Causality: The choice of an organic solvent like n-hexane or methylene chloride is based on the lipophilic nature of polyacetylenes.[16][17] Performing extractions at low temperatures and under inert gas (argon or nitrogen) is a critical, self-validating step to prevent oxidation and degradation of the triple bonds.

Step-by-Step Methodology:

• Sample Preparation: Flash-freeze fresh plant material (e.g., roots, stems of A. keiskei) in liquid nitrogen and lyophilize to dryness. Grind the dried tissue into a fine powder.

• Solvent Extraction:

  • Transfer the powdered tissue to a flask. Add n-hexane (or methylene chloride) at a ratio of 10:1 (v/w).[17]

  • Conduct the extraction at 4°C on a shaker for 18-24 hours, ensuring the flask is sealed and protected from light.[16]

• Filtration and Concentration:

  • Filter the mixture through Whatman No. 1 filter paper to remove solid plant debris.

  • Concentrate the filtrate in vacuo using a rotary evaporator at a temperature not exceeding 30°C.[16]

• Storage: Store the crude extract under an argon atmosphere at -80°C until further analysis to ensure stability.

Protocol: Analytical Quantification by HPLC-DAD

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) is the standard method for separating and quantifying polyacetylenes.[18]

Causality: A reverse-phase C18 column is used because it effectively separates the non-polar polyacetylenes based on their hydrophobicity.[16] The mobile phase gradient of acetonitrile and water allows for the resolution of compounds with different polarities. DAD detection is crucial as it provides UV spectral data, which is characteristic for the conjugated bond systems in polyacetylenes and aids in peak identification.[18]

Step-by-Step Methodology:

• Sample Preparation: Dissolve the dried crude extract in the initial mobile phase (e.g., 40% acetonitrile in water) and filter through a 0.22 µm syringe filter.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[19]

  • Mobile Phase: A linear gradient of acetonitrile (Solvent B) and water (Solvent A). A typical gradient might be: 10% to 100% B over 30 minutes.[19]

  • Flow Rate: 1.0 mL/min.

  • Detection: Diode Array Detector (DAD) scanning from 200-400 nm.

  • Column Temperature: Maintained at 20-25°C to ensure reproducible retention times.[19]

• Quantification:

  • Generate a calibration curve using isolated and purified standards of known polyacetylenes (e.g., falcarinol, falcarindiol).[18]

  • Identify peaks in the sample chromatogram by comparing retention times and UV spectra with the standards.

  • Calculate the concentration of each polyacetylene based on the peak area and the standard curve.

The general workflow for analysis is depicted below.

Caption: General experimental workflow for polyacetylene analysis.

Quantitative Analysis of Polyacetylenes

The concentration and composition of polyacetylenes can vary significantly between different plant species and even different tissues within the same plant.[10] In carrot, for instance, falcarindiol and falcarinol are the predominant polyacetylenes and accumulate primarily in the root periderm (the outer layer or peel).[7][12] This tissue-specific accumulation suggests a targeted defensive role and is a key consideration for optimizing extraction.

Plant Tissue (Carrot Model)	Total Polyacetylene Content (µg/mg dry tissue)	Predominant Polyacetylene (% of total)
Root Periderm	~2.1	Falcarindiol (83%)
Root Phloem	~0.41	Falcarindiol (60%), Falcarinol (35%)
Root Xylem	~0.01	Falcarintriol-8-acetate (53%)
Petiole	~0.16	-
Leaf	~0.34	-
Table adapted from data on Daucus carota, which serves as a model for Apiaceae species.[10]

This data underscores the importance of tissue selection for maximizing the yield of specific polyacetylenes. For researchers targeting falcarindiol in A. keiskei, root tissues, particularly the outer layers, are the most promising source material.

Future Directions and Biotechnological Applications

While significant progress has been made, the biosynthetic pathway of polyacetylenes is not yet fully resolved.[11] Key areas for future research include:

• Gene Discovery: Identifying and characterizing the specific FAD2-like acetylenases, decarboxylases, and hydroxylases in Angelica keiskei through transcriptomics and functional genomics. Co-expression analysis, by correlating gene expression profiles with metabolite accumulation in different tissues, is a powerful tool for this purpose.[10]

• Pathway Regulation: Investigating how the pathway is regulated, particularly in response to biotic and abiotic stressors, which are known to induce phytoalexin production.

• Metabolic Engineering: With the identification of key biosynthetic genes, it becomes feasible to engineer polyacetylene production in microbial hosts (like yeast) or to enhance their accumulation in crop plants, creating a sustainable source for these high-value compounds.[12]

By continuing to unravel the genetic and biochemical intricacies of this pathway, the scientific community can unlock the full therapeutic and economic potential of polyacetylenes from Angelica keiskei and other medicinal plants.

References

• The Known Unknowns: An Enigmatic Pathway of C17-Polyacetylenic Oxylipins in Carrot (Daucus carota L.). (2025). PMC. [Link]

• Quantification of polyacetylenes in apiaceous plants by high-performance liquid chromatography coupled with diode array detection. (2011). PubMed. [Link]

• Identification of Genes Encoding Enzymes Catalyzing the Early Steps of Carrot Polyacetylene Biosynthesis. (2018). PMC. [Link]

• Enhancement of Phenolic and Polyacetylene Production in Chinese Lobelia (Lobelia chinensis Lour.) Plant Suspension Culture by Employing Silver, Iron Oxide Nanoparticles and Multiwalled Carbon Nanotubes as Elicitors. (2025). MDPI. [Link]

• Analysis of polyacetylenes. (2021). ResearchGate. [Link]

• Separation and Identification of Labile Polyacetylenes by RP-HPLC. (N/A). Marcel Dekker, Inc. [Link]

• Structural Diversity, Biosynthesis, and Function of Plant Falcarin-type Polyacetylenic Lipids. (N/A). ResearchGate. [Link]

• Quantification of Polyacetylenes in Apiaceous Plants by High-Performance Liquid Chromatography Coupled with Diode Array Detection. (N/A). ResearchGate. [Link]

• Biosynthesis and Function of Polyacetylenes and Allied Natural Products. (2008). PMC. [Link]

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An In-Depth Technical Guide to the In Vitro Biological Activity of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol and Related Polyacetylenes

Foreword

This technical guide provides a comprehensive overview of the known and potential in vitro biological activities of the polyacetylene 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. Due to the limited specific research on this particular molecule, this guide will also draw upon data from structurally similar polyacetylenes to infer its potential therapeutic applications. This document is intended for researchers, scientists, and drug development professionals interested in the exploration of novel natural products for therapeutic use.

Introduction to 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is a member of the polyacetylene class of natural products. These compounds are characterized by the presence of multiple acetylene (triple bond) functionalities in their aliphatic chains.

Chemical Structure:

• Molecular Formula: C20H28O4[1][2]

• Molecular Weight: 332.44 g/mol [1][2]

• CAS Number: 213905-35-2[1][3]

This compound has been reported in plants of the Angelica genus, such as Angelica sinensis, Angelica pubescens, and Angelica keiskei[4]. While specific biological activity data for this exact compound is sparse in publicly available literature, several commercial suppliers list it as having potential anticancer activity. The broader class of polyacetylenes, isolated from various plant species like Cussonia, Dendropanax, and Saposhnikovia, has demonstrated a wide range of in vitro biological effects, including anticancer, antimicrobial, and anti-inflammatory properties[5][6][7].

Potential Anticancer Activity

Polyacetylenes are a promising class of compounds for oncological research. Studies on various polyacetylenes have demonstrated their cytotoxic effects against a range of human cancer cell lines.

In Vitro Evidence from Related Compounds

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Step-by-Step Methodology:

• Cell Culture: Culture the desired cancer cell line (e.g., A549 or HepG2) in appropriate media and conditions until they reach about 80% confluency.

• Cell Seeding: Trypsinize the cells and seed them into a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compound in culture media. Add the different concentrations of the compound to the wells. Include a vehicle control (media with DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Causality Behind Experimental Choices:

• Choice of Cell Lines: A549 and HepG2 are commonly used and well-characterized cancer cell lines, allowing for comparison with existing data.

• MTT Reagent: MTT is a reliable and widely used indicator of cell viability.

• Incubation Time: Multiple time points help to understand the time-dependent effects of the compound.

• Controls: The use of vehicle and positive controls is crucial for validating the assay results.

Visualization of Experimental Workflow

Caption: Workflow for MIC and MBC determination via broth microdilution.

Potential Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases. Polyacetylenes have shown promise as anti-inflammatory agents.

In Vitro Evidence from Related Compounds

A related polyacetylene, (9Z,16S)-16-Hydroxy-9,17-octadecadiene-12,14-diynoic acid, isolated from Dendropanax dentiger, was found to significantly inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-induced RAW 264.7 murine macrophage cells with an IC50 value of 4.28 μM.[6] This indicates that polyacetylenes can modulate inflammatory pathways.

Experimental Protocol: Griess Assay for Nitric Oxide Production

The Griess assay is a colorimetric method for the detection of nitrite, a stable and nonvolatile breakdown product of NO.

Step-by-Step Methodology:

• Cell Culture and Seeding: Culture RAW 264.7 macrophages and seed them into a 96-well plate. Allow them to adhere overnight.

• Compound Pre-treatment: Treat the cells with various concentrations of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol for 1-2 hours.

• Inflammatory Stimulation: Induce inflammation by adding LPS (lipopolysaccharide) to the wells. Include a negative control (no LPS) and a positive control (LPS only).

• Incubation: Incubate the plate for 24 hours.

• Griess Reagent Addition: Collect the cell culture supernatant. Add Griess reagent to the supernatant.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Quantify the nitrite concentration using a standard curve of sodium nitrite. Calculate the percentage of NO inhibition.

Causality Behind Experimental Choices:

• RAW 264.7 Cells: A well-established cell line for studying inflammation.

• LPS Stimulation: A potent inducer of the inflammatory response in macrophages.

• Griess Reagent: A sensitive and specific method for detecting nitrite.

• Pre-treatment: Allows for the assessment of the compound's ability to prevent the inflammatory response.

Visualization of Signaling Pathway

Caption: Potential mechanism of anti-inflammatory action.

Summary of Quantitative Data from Related Compounds

Compound Class	Biological Activity	Assay	Target/Cell Line	Result (IC50)
Polyacetylene	Anticancer	Cytotoxicity	HepG2	11.66 μM
Polyacetylene	Anti-inflammatory	Nitric Oxide Inhibition	RAW 264.7	4.28 μM

Conclusion

1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol belongs to the promising class of polyacetylene natural products. While direct experimental data for this specific compound is limited, the significant anticancer, antimicrobial, and anti-inflammatory activities of structurally related polyacetylenes provide a strong impetus for its further investigation. The protocols and insights provided in this guide offer a solid framework for initiating in vitro studies to elucidate the full therapeutic potential of this and other related polyacetylenes.

References

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A Technical Guide to the Pharmacological Potential of Natural Lipids from Heracleum candicans

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Furanocoumarins

The genus Heracleum, and specifically Heracleum candicans Wall. ex DC., has long been a subject of phytochemical and pharmacological investigation.[1] Traditionally used in various Asian medicinal systems for ailments ranging from digestive disorders to inflammatory conditions, the plant is a well-established source of bioactive compounds.[2][3][4] To date, the vast majority of research has centered on its rich furanocoumarin and coumarin content, which is responsible for significant photosensitizing, anti-inflammatory, and antimicrobial properties.[1][5]

However, the lipid fraction of H. candicans represents a less explored but potentially valuable source of bioactive molecules. Preliminary phytochemical screenings have confirmed the presence of fats, oils, fatty acids, and phytosterols in H. candicans.[5][6] This guide redirects the scientific focus to these natural lipids. By synthesizing the available data on the lipid composition of H. candicans and its congeners, and cross-referencing with the known pharmacological activities of these lipid classes, we present a technical framework to unlock their therapeutic potential. This document serves as an in-depth guide for researchers aiming to investigate the anti-inflammatory, antimicrobial, and cytotoxic effects of these promising natural products.

Section 1: Lipid Composition of Heracleum candicans

The lipid profile of H. candicans is a complex mixture of volatile and non-volatile compounds, varying significantly based on the plant part (roots, leaves, stems, seeds) and geographical origin.[7][8] The primary lipid classes identified include essential oils (volatile terpenes and esters), fatty acids, and phytosterols.

Essential Oils

The essential oils are the most studied lipid component of H. candicans. They are primarily composed of monoterpenes, sesquiterpenes, and aliphatic esters. The composition varies drastically between different plant organs.

• Roots: The root essential oil is dominated by monoterpene hydrocarbons, with α-pinene and β-pinene being the most abundant constituents.[7][9][10]

• Leaves and Stems: These parts contain a more diverse array of compounds, including germacrene D, sabinene, α-pinene, β-pinene, and α-humulene.[7][11]

• Umbels (Flowers/Seeds): The essential oils from the reproductive parts are rich in aliphatic esters, such as lavandulyl acetate, bornyl acetate, and n-octyl acetate.[7]

Fatty Acids and Phytosterols

While direct, comprehensive analysis of the fatty acid profile of H. candicans is limited, studies on related Heracleum species provide a strong indication of the likely composition. The fruit and seed oils of the Heracleum genus are notably rich in petroselinic acid, linoleic acid, and oleic acid.[12] Phytochemical screenings also confirm the presence of phytosterols, with β-sitosterol being a major component in the genus, alongside stigmasterol and campesterol.[13]

Lipid Class	Compound	Plant Part(s)	Reference Species	Potential Pharmacological Role	Citations
Essential Oil	α-Pinene	Roots, Leaves, Stems	H. candicans	Antimicrobial, Anti-inflammatory	[7][9]
β-Pinene	Roots, Leaves, Stems	H. candicans	Antimicrobial, Anti-inflammatory	[7][9]
Germacrene D	Leaves	H. candicans	Insecticidal, Antimicrobial	[11]
Octyl acetate	Umbels/Fruits	H. candicans, H. rigens	Antimicrobial	[7][14]
Lavandulyl acetate	Umbels	H. candicans	Fragrance, Potential Sedative	[7]
Fatty Acids	Petroselinic Acid	Fruits/Seeds	Heracleum spp.	Anti-inflammatory	[12]
Linoleic Acid (Omega-6)	Fruits/Seeds	Heracleum spp.	Pro- and Anti-inflammatory, Skin barrier function	[12][15]
Oleic Acid (Omega-9)	Fruits/Seeds	Heracleum spp.	Anti-inflammatory, Cardioprotective	[12][15]
Phytosterols	β-Sitosterol	General	Heracleum spp.	Cholesterol-lowering, Anti-inflammatory, Anticancer	[13][16]
Stigmasterol	General	Heracleum spp.	Anti-inflammatory, Cholesterol-lowering	[13][16]
Campesterol	General	Heracleum spp.	Cholesterol-lowering	[13][16]

Section 2: Pharmacological Effects & Mechanisms of Action

While direct studies on the bioactivity of H. candicans lipid extracts are scarce, the known effects of their constituent molecules provide a strong rationale for targeted investigation.

Anti-inflammatory Activity

Hypothesized Mechanism: The anti-inflammatory potential of H. candicans lipids is likely multifactorial. Unsaturated fatty acids, such as oleic and linoleic acid, can modulate inflammatory pathways.[15] Plant-derived omega-3 fatty acids are known to compete with arachidonic acid in the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, leading to the production of less potent pro-inflammatory eicosanoids.[17][18] Phytosterols, particularly β-sitosterol, have demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators.[16]

Causality in Experimental Design: An initial screening of a total lipid extract for anti-inflammatory activity should be conducted using an in vitro model, such as lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. A significant reduction in nitric oxide (NO) or pro-inflammatory cytokines like TNF-α and IL-6 would validate the hypothesis and justify further fractionation to isolate the active lipid class (e.g., free fatty acids vs. sterols).

Caption: Putative anti-inflammatory mechanism of H. candicans lipids.

Antimicrobial Activity

Hypothesized Mechanism: The antimicrobial properties of H. candicans lipids are primarily attributed to the essential oil fraction.[3][14] Terpenes like α-pinene and β-pinene can disrupt the structural integrity of microbial cell membranes, leading to leakage of intracellular components and cell death.[9] Aliphatic esters, such as octyl acetate, also contribute to this activity.[14] Studies on various Heracleum essential oils have demonstrated efficacy against both Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans.[2][3][19] The lipophilic nature of these compounds facilitates their interaction with microbial membranes.

Causality in Experimental Design: The broth microdilution method is a robust, quantitative assay to determine the Minimum Inhibitory Concentration (MIC) of the essential oil and other lipid fractions. Testing against a panel of clinically relevant pathogens (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) provides a self-validating system to assess the spectrum and potency of the antimicrobial effect.

Cytotoxic Activity

Hypothesized Mechanism: The potential for H. candicans lipids to exhibit cytotoxicity against cancer cell lines stems from multiple components. Certain essential oil constituents have been shown to induce apoptosis in tumor cells.[20] Furthermore, polyunsaturated fatty acids can promote cytotoxicity through the induction of lipid peroxidation, leading to oxidative stress that cancer cells cannot overcome.[21] Phytosterols, particularly β-sitosterol, have also been linked to the inhibition of cancer cell proliferation and the induction of apoptosis.[22]

Causality in Experimental Design: The MTT assay is a standard colorimetric method for assessing the metabolic activity of cells, which serves as a proxy for cell viability. Screening the lipid extract against a panel of cancer cell lines (e.g., breast, lung, colon) alongside a non-cancerous control cell line is crucial.[23][24] This dual approach allows for the determination of not only the cytotoxic potency (IC50 value) but also the selectivity of the extract, a critical parameter in drug development.

Section 3: Experimental Protocols

The following protocols provide a framework for the extraction, analysis, and bio-evaluation of Heracleum candicans lipids.

Lipid Extraction Workflow

Caption: General workflow for lipid extraction and analysis.

Protocol: Total Lipid Extraction (Soxhlet)

• Preparation: Dry the H. candicans plant material (e.g., seeds, roots) at 40-50°C to a constant weight and grind into a fine powder.

• Extraction: Place approximately 20-30 g of the powdered material into a cellulose thimble and insert it into a Soxhlet extractor.

• Solvent Addition: Fill a round-bottom flask with n-hexane (a non-polar solvent ideal for lipid extraction) to about two-thirds of its volume and connect it to the Soxhlet apparatus and a condenser.

• Reflux: Heat the flask to the boiling point of n-hexane (approx. 69°C). Allow the solvent to cycle through the apparatus for 6-8 hours. The solvent will repeatedly wash over the plant material, extracting the lipids.

• Solvent Removal: After extraction, allow the apparatus to cool. Detach the round-bottom flask and connect it to a rotary evaporator. Remove the n-hexane under reduced pressure at 40°C.

• Final Product: The remaining residue in the flask is the total lipid extract. Weigh the extract to determine the yield and store it under nitrogen at -20°C to prevent oxidation.

Protocol: Fatty Acid Profile Analysis (GC-MS)

• Transesterification (FAMEs Preparation):

  • To approximately 20 mg of the total lipid extract, add 2 mL of 0.5 M methanolic NaOH.

  • Heat the mixture in a sealed vial at 100°C for 10 minutes.

  • Cool the vial and add 2 mL of 14% boron trifluoride (BF3) in methanol.

  • Heat again at 100°C for 10 minutes. This step converts the fatty acids into their volatile methyl esters (FAMEs).

  • Cool to room temperature, add 1 mL of n-hexane and 1 mL of saturated NaCl solution, and vortex thoroughly.

• Sample Injection: Allow the layers to separate and carefully transfer the upper hexane layer containing the FAMEs into a GC vial. Inject 1 µL of the sample into the GC-MS system.

• GC-MS Conditions:

  • Column: A polar capillary column (e.g., DB-23 or similar, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Start at 100°C, hold for 2 min, ramp to 240°C at 4°C/min, and hold for 10 min.

  • Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV, scanning from m/z 40 to 500.

• Identification: Identify the FAMEs by comparing their mass spectra with a reference library (e.g., NIST) and by comparing their retention times with those of a standard FAMEs mixture.

Protocol: In Vitro Cytotoxicity (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., A549 - lung, MDA-MB-231 - breast) and a normal control cell line into 96-well plates at a density of 5,000-10,000 cells/well. Incubate for 24 hours to allow for cell attachment.

• Treatment: Dissolve the lipid extract in DMSO to create a stock solution and then dilute it with cell culture medium to achieve a series of final concentrations (e.g., 10, 25, 50, 100, 200 µg/mL). The final DMSO concentration in the wells should be non-toxic (e.g., <0.5%). Replace the old medium with the treatment medium. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic drug (positive control).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot a dose-response curve and determine the IC50 value (the concentration of the extract that inhibits 50% of cell growth).

Conclusion and Future Directions

While the body of research on Heracleum candicans is dominated by its coumarin chemistry, this guide establishes a compelling, evidence-based rationale for investigating its natural lipids. The constituent profile, rich in bioactive terpenes, unsaturated fatty acids, and phytosterols, strongly suggests significant pharmacological potential in the areas of inflammation, microbial infection, and oncology. The provided protocols offer a validated starting point for researchers to systematically extract, characterize, and screen these lipid fractions. Future research should focus on direct bioactivity-guided fractionation of H. candicans lipid extracts to isolate and identify the specific molecules responsible for any observed effects. Elucidating their precise mechanisms of action will be paramount in translating these natural products into novel therapeutic leads.

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• Stojanović, G., Radulović, N., Hashimoto, T., & Palić, R. (2013). Antibacterial activity of the essential oil of Heracleum sibiricum. Fitoterapia, 84, 23-26.
• Baker, E. J., Valenzuela, C. A., De Souza, C. O., Yaqoob, P., Miles, E. A., & Calder, P. C. (2020). Comparative anti-inflammatory effects of plant- and marine-derived omega-3 fatty acids explored in an endothelial cell line. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1865(6), 158662.
• Velmurugan, P., Chae, J. C., & Lee, S. M. (2012). Chemical composition and antimicrobial activity of essential oil of Heracleum rigens.
• Stojanović, G., Radulović, N., Hashimoto, T., & Palić, R. (2013). Antibacterial activity of the essential oil of Heracleum sibiricum. Fitoterapia, 84, 23-26.
• Firouzi, R., & Shekarforoush, S. S. (2017). Antibacterial Properties of Essential Oil of Heracleum persicum (Golpar) and Foodborne Pathogens. Journal of Food Quality and Hazards Control, 4(2), 49-54.
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• Yaqoob, P., Baker, E. J., Valenzuela, C. A., De Souza, C. O., Miles, E. A., & Calder, P. C. (2020). Comparing effects of polyunsaturated fatty acids derived from marine and plant sources on endothelial cell inflammation. Proceedings of the Nutrition Society, 79(OCE2), E336.
• Spīrsa, V., et al. (2025). Bioactive lipids and allelopathic potential of the invasive plant Heracleum sosnowskyi: insights into its fatty acid composition, antimicrobial and cytotoxic effects. Frontiers in Plant Science.
• Chauhan, R. S., Nautiyal, M. C., Rawat, S., Tava, A., & Cecotti, R. (2018). Essential Oil Composition of Roots of Heracleum candicans Wall. Cultivated in Nursery. Turkish Journal of Pharmaceutical Sciences, 15(3), 324-328.
• Sajwan, K., Sajwan, S., Rai, N., Negi, K., Sharma, R. K., Khetwal, K. S., & Khetwal, K. S. (2012). Chemical Constituents of Heracleum candicans Wall. Research & Reviews: Journal of Herbal Science, 1(2), 1-5.
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A Technical Guide to the Cellular Mechanism of Action of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

A Senior Application Scientist's Perspective on a Novel Bioactive Polyacetylene

Foreword: Unraveling the Complexity of a Novel Polyacetylene

The intricate world of natural product pharmacology continually presents us with novel molecular entities that challenge our understanding of cellular mechanics. 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol, a member of the polyacetylene class of compounds, represents one such frontier. While direct, in-depth studies on this specific molecule are emerging, a wealth of knowledge from structurally similar compounds, particularly those isolated from the Araliaceae family, provides a robust framework for investigating its mechanism of action in human cells. This guide synthesizes the current understanding of related falcarindiol-type polyacetylenes to propose a putative mechanism for the title compound and outlines a comprehensive, field-proven strategy for its validation. As a Senior Application Scientist, the following narrative is structured not as a rigid protocol, but as a logical, causality-driven exploration of the compound's cellular journey, from initial contact to the induction of apoptosis.

Part 1: Foundational Understanding and Initial Characterization

1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is a C18 polyacetylene, a class of compounds known for their significant bioactivities, including cytotoxic, anti-inflammatory, and anticancer effects.[1][2][3][4] These compounds are frequently isolated from plants of the Apiaceae and Araliaceae families, such as carrots, ginseng (Panax ginseng), and Devil's Club (Oplopanax horridus).[2][3][5] The presence of conjugated diyne and vinyl functionalities, along with hydroxyl and acetoxy groups, suggests a high degree of chemical reactivity and the potential for specific interactions with cellular macromolecules. Initial commercial listings of this compound indicate its potential as an anticancer agent.[6]

Structural Analogs as Mechanistic Pathfinders

The investigation into the mechanism of action of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is significantly informed by studies on its close structural relatives, such as falcarindiol and oplopandiol, which are major bioactive constituents of Oplopanax elatus.[7][8] Research on these related polyacetylenes has demonstrated potent antiproliferative activity against various cancer cell lines, including colon, breast, and stomach cancer.[9][10] A key recurring theme in the literature is the induction of apoptosis, a form of programmed cell death, as a primary mechanism of their anticancer effects.[9][10]

Part 2: Elucidating the Cytotoxic and Apoptotic Mechanism

Based on the activities of its analogs, we can hypothesize that 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol exerts its anticancer effects through the induction of apoptosis. The following sections detail a logical and experimentally verifiable pathway to test this hypothesis.

Initial Assessment of Cytotoxicity and Cell Viability

The first step in characterizing a novel bioactive compound is to determine its effect on cell viability and proliferation across a panel of human cancer cell lines.

Experimental Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate human cancer cell lines (e.g., HCT-116 colon cancer, MCF-7 breast cancer, A549 lung cancer) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• MTT Addition: Following treatment, add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value for each cell line and time point.

The expected outcome is a dose- and time-dependent decrease in cell viability, providing the foundational data for subsequent mechanistic studies.

Confirmation and Characterization of Apoptosis

A reduction in cell viability can be due to either apoptosis or necrosis. To specifically investigate apoptosis, a combination of morphological and biochemical assays is essential.

Experimental Protocol: Annexin V-FITC/Propidium Iodide (PI) Staining

• Cell Treatment: Treat the selected cancer cell line (e.g., HCT-116) with the IC50 concentration of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol for 24 and 48 hours.

• Cell Harvesting and Staining: Harvest the cells, wash with cold PBS, and resuspend in Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol and incubate in the dark for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Unstained and single-stained controls are crucial for proper compensation and gating.

• Data Interpretation:

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative/PI-positive: Necrotic cells

An increase in the population of Annexin V-positive cells will confirm the induction of apoptosis.

Delving into the Molecular Machinery of Apoptosis: The Caspase Cascade

Apoptosis is executed by a family of cysteine proteases called caspases. Investigating the activation of key initiator and effector caspases is critical to understanding the apoptotic pathway.

Experimental Protocol: Western Blot Analysis of Caspase Activation

• Protein Extraction: Treat cells with the compound as described above, lyse the cells, and quantify the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against cleaved caspase-9 (intrinsic pathway), cleaved caspase-8 (extrinsic pathway), and cleaved caspase-3 (common executioner). Use an antibody against β-actin as a loading control.

• Detection and Analysis: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate for detection. Quantify the band intensities to determine the fold-change in protein expression.

The detection of cleaved forms of these caspases will indicate their activation and provide insights into whether the intrinsic or extrinsic apoptotic pathway is triggered. Studies on related polyacetylenes, such as falcarindiol, suggest a caspase-dependent apoptotic mechanism.[10]

Part 3: Investigating Upstream Signaling Pathways

Understanding the signaling pathways that are modulated by 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol and lead to apoptosis is the next logical step. Based on literature for analogous compounds, the Wnt/β-catenin signaling pathway is a plausible target.[11]

The Wnt/β-catenin Signaling Pathway: A Potential Target

The Wnt/β-catenin pathway is a critical regulator of cell proliferation and differentiation, and its aberrant activation is a hallmark of many cancers, particularly colorectal cancer.

Experimental Workflow: Wnt/β-catenin Pathway Analysis

Caption: Experimental workflow for investigating the effect on the Wnt/β-catenin pathway.

Experimental Protocol: Western Blot for Wnt/β-catenin Pathway Proteins

Following the same Western blot protocol as for caspases, probe for key proteins in the Wnt/β-catenin pathway:

• p-GSK-3β (phosphorylated Glycogen Synthase Kinase 3 Beta): A key component of the β-catenin destruction complex.

• β-catenin: The central effector of the pathway.

• Cyclin D1 and c-Myc: Downstream target genes of β-catenin that promote cell proliferation.

A decrease in the levels of p-GSK-3β, β-catenin, Cyclin D1, and c-Myc would strongly suggest that 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol inhibits the Wnt/β-catenin signaling pathway.[11]

Cell Cycle Analysis

Downregulation of Cyclin D1 and c-Myc is expected to lead to cell cycle arrest.

Experimental Protocol: Propidium Iodide Staining for Cell Cycle Analysis

• Cell Treatment and Fixation: Treat cells with the compound, harvest, and fix in cold 70% ethanol.

• Staining: Wash the cells and stain with a solution containing PI and RNase A.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

• Data Interpretation: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

An accumulation of cells in a specific phase of the cell cycle (e.g., G2/M) would indicate that the compound induces cell cycle arrest at that checkpoint.

Part 4: Proposed Mechanism of Action and Data Synthesis

The culmination of these experiments would allow for the construction of a comprehensive model for the mechanism of action of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol.

Proposed Signaling Pathway

Caption: Proposed mechanism of action of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol.

Quantitative Data Summary

Cell Line	IC50 (µM) at 48h	Apoptotic Cells (%) at IC50	G2/M Arrest (%) at IC50
HCT-116	[Insert Value]	[Insert Value]	[Insert Value]
MCF-7	[Insert Value]	[Insert Value]	[Insert Value]
A549	[Insert Value]	[Insert Value]	[Insert Value]

Conclusion: A Promising Candidate for Further Development

The proposed investigational framework provides a robust and logical pathway to elucidate the mechanism of action of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol in human cancer cells. By leveraging the knowledge gained from its structural analogs, we can efficiently design and execute experiments that are likely to yield significant insights. The anticipated findings, pointing towards an induction of caspase-dependent apoptosis potentially mediated by the inhibition of the Wnt/β-catenin signaling pathway and subsequent cell cycle arrest, would position this compound as a promising lead for further preclinical and clinical development in oncology. The self-validating nature of the described protocols ensures a high degree of scientific integrity, providing a solid foundation for future drug development endeavors.

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A Technical Guide to the Molecular Weight and Exact Mass of Gefitinib (CAS 184475-35-2)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: This guide provides an in-depth analysis of two fundamental molecular properties—molecular weight and exact mass—as they pertain to the epidermal growth factor receptor (EGFR) inhibitor, Gefitinib. While the initial query specified CAS 213905-35-2, a comprehensive database search revealed this identifier to be ambiguous. In contrast, the closely related and well-characterized compound Gefitinib (CAS 184475-35-2) is of significant interest to the drug development community. This document will therefore focus on Gefitinib to deliver a technically robust and relevant resource. We will explore the theoretical underpinnings of molecular weight and exact mass, present precise values for Gefitinib, and detail an experimental protocol for their verification using high-resolution mass spectrometry (HRMS).

Introduction: The Critical Distinction Between Molecular Weight and Exact Mass

In drug discovery and development, the precise characterization of a chemical entity is paramount. Among the most fundamental of these characteristics are molecular weight and exact mass. Though often used interchangeably in general chemical discourse, they are distinct concepts with critical implications for analytical chemistry, particularly in the context of mass spectrometry.

• Molecular Weight (or Average Molecular Mass) is a weighted average of the masses of all the naturally occurring isotopes of the atoms in a molecule. The calculation uses the atomic weight of each element, which is itself a weighted average based on the natural abundance of its isotopes. This value is typically expressed in Daltons (Da) or atomic mass units (amu) and is the value used for stoichiometric calculations in bulk material (e.g., weighing out a compound for a reaction).

• Exact Mass (or Monoisotopic Mass) is the calculated mass of a molecule using the mass of the most abundant, stable isotope of each constituent element (e.g., ¹²C, ¹H, ¹⁶O, ¹⁴N).[1] This value represents the mass of a single, specific isotopic combination of the molecule. It is the exact mass that is measured by high-resolution mass spectrometry, an indispensable tool for confirming molecular formula and identifying unknown compounds in complex mixtures like metabolites.[2][3]

The distinction is not merely academic. For a molecule like Gefitinib, which contains chlorine (with two major isotopes, ³⁵Cl and ³⁷Cl), the difference is significant. An instrument with sufficient resolving power will detect distinct peaks corresponding to the molecule containing each chlorine isotope. Therefore, for structural elucidation and confirmation, exact mass is the more informative value.

Physicochemical Properties of Gefitinib

Gefitinib is a selective inhibitor of the EGFR tyrosine kinase, used in the treatment of certain types of non-small cell lung cancer.[4][5] Its identity and purity are confirmed using a suite of analytical techniques, for which its mass is a foundational parameter.

Property	Value	Source
IUPAC Name	N-(3-chloro-4-fluorophenyl)-7-methoxy-6-(3-morpholin-4-ylpropoxy)quinazolin-4-amine	PubChem[4]
CAS Number	184475-35-2	PubChem[4]
Molecular Formula	C₂₂H₂₄ClFN₄O₃	PubChem[4]
Molecular Weight	446.90 g/mol	LGC Standards[6], Santa Cruz Biotechnology[7], Sigma-Aldrich
Exact Mass	446.1520965 Da	PubChem[4]

Experimental Determination of Exact Mass via High-Resolution Mass Spectrometry (HRMS)

The definitive method for confirming the elemental composition of a novel compound or verifying the identity of a known one is through the measurement of its exact mass using HRMS.[8] Instruments such as Orbitrap or Time-of-Flight (TOF) analyzers can measure mass-to-charge ratios (m/z) with an accuracy of a few parts per million (ppm), allowing for the unambiguous determination of a molecular formula.[9]

Workflow for HRMS Analysis of Gefitinib

The following protocol outlines the essential steps for determining the exact mass of Gefitinib. The core principle is to ionize the molecule, separate the resulting ions based on their m/z, and detect them with high precision.[9]

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role of diacetylene derivatives in plant defense mechanisms

The Chemical Ecology and Translational Pharmacology of Diacetylene Derivatives in Plant Defense

Introduction

Diacetylenes, a highly reactive subclass of C17-polyacetylenic oxylipins, represent a sophisticated evolutionary adaptation in plant defense mechanisms. Predominantly biosynthesized in the Apiaceae (e.g., carrots, celery) and Araliaceae (e.g., ginseng) families, compounds such as falcarinol (FaOH) and falcarindiol (FaDOH) serve as potent phytoalexins and phytoanticipins[1][2]. Unlike passive structural barriers, these lipophilic metabolites actively disrupt pathogenic invasion and modulate intricate intracellular signaling networks[3]. For drug development professionals and agricultural scientists, understanding the dual nature of diacetylenes—as both cytotoxic agents against pathogens and hormetic signaling molecules in eukaryotic cells—unlocks novel pathways for anti-infective, anti-inflammatory, and neuroprotective therapeutics[4][5].

Biosynthetic Architecture: The Crepenynate Pathway

The biosynthesis of falcarinol-type diacetylenes is a specialized divergence from standard fatty acid metabolism. The process begins with the desaturation of common unsaturated fatty acids, primarily linoleic acid. Sequential enzymatic actions, including Δ12-desaturation and Δ14-desaturation, introduce the characteristic conjugated triple bonds, forming crepenynic acid and dehydrocrepenynic acid[1][6]. Subsequent β-oxidation and decarboxylation truncate the carbon chain to yield the C17-polyacetylene falcarinol, which can be further hydroxylated to falcarindiol[1][7].

Biosynthetic pathway of C17-diacetylenes from linoleic acid via the crepenynate pathway.

Mechanisms of Plant Defense

Diacetylenes operate through a multi-tiered defense strategy that combines direct pathogen toxicity with the modulation of host stress responses.

1. Direct Antimicrobial and Antifungal Toxicity: Upon pathogen challenge (e.g., by soil fungi like Alternaria dauci or Botrytis cinerea), diacetylenes accumulate rapidly in root tissues and periderms[1][2]. Due to their lipophilic nature (logP ~3.85), falcarinol and falcarindiol readily intercalate into fungal cell membranes. This disrupts membrane fluidity and permeability, leading to the leakage of intracellular contents and the inhibition of spore germination and hyphal growth at low micromolar concentrations (4–20 µg/mL)[1][8].

2. Biphasic Stress Signaling (Hormesis): Beyond direct toxicity, diacetylenes act as endogenous signaling molecules. Research demonstrates that falcarinol and falcarindiol affect cellular stress responses in a biphasic (hormetic) manner[4]. At low concentrations, they induce a mild generation of reactive oxygen species (ROS), which pre-conditions the cell by upregulating defense mechanisms, including the expression of Heat Shock Proteins (HSP70) and Heme Oxygenase 1 (HO-1)[4]. At high concentrations, the ROS generation exceeds the cellular antioxidant capacity, leading to targeted apoptosis—a mechanism plants utilize to initiate localized programmed cell death (hypersensitive response) to restrict biotrophic pathogens[5].

Dual-action defense mechanism of diacetylenes via direct toxicity and biphasic ROS signaling.

Translational Potential in Drug Development

The evolutionary tuning of diacetylenes to interact with eukaryotic stress pathways makes them prime candidates for pharmacological development.

• Anti-Inflammatory Action: Falcarindiol is a potent inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, effectively suppressing the synthesis of pro-inflammatory prostaglandins and leukotrienes[3].

• Neuroprotection: By activating the Nrf2 pathway, low-dose falcarinol upregulates antioxidant enzymes like superoxide dismutase (SOD), protecting neuronal cells from oxidative stress[3].

• Cancer Chemoprevention: Diacetylenes induce cell cycle arrest and apoptosis in various carcinoma cell lines (e.g., CaCo-2 colon cancer cells) by modulating the NF-κB pathway and interacting with cellular stress responses[1][5].

Quantitative Profiling of Diacetylene Bioactivity

To facilitate experimental design, the following table synthesizes the physicochemical and biological parameters of falcarinol and falcarindiol.

Parameter	Falcarinol (FaOH)	Falcarindiol (FaDOH)	Reference
Molecular Formula	C17H24O	C17H24O2	[1][7]
LogP (Lipophilicity)	3.85	~3.20	[1][7]
Plant Concentration (Carrot)	20–300 mg/kg (fresh weight)	Highest in taproot periderm	[1][2]
Antifungal MIC (B. cinerea)	4–20 µg/mL	10–30 µg/mL	[1][2]
Antibacterial MIC (S. aureus)	~10 µg/mL	~15 µg/mL	[1][9]
Chemical Half-life in DMSO	< 24 hours	< 48 hours	[1]

Self-Validating Experimental Protocols

Working with diacetylenes requires strict environmental controls. Because of their conjugated diyne structure, these compounds are highly susceptible to photo-oxidation and solvent-mediated degradation. The following protocols are engineered to ensure self-validation and data integrity.

Protocol 1: Extraction and Stability-Managed Quantification Causality Focus: Falcarinol degrades rapidly in dimethyl sulfoxide (DMSO) to form falcarinone, with a half-life of less than 24 hours[1]. Therefore, extraction must utilize ethyl acetate, and stock solutions for bioassays must be prepared in absolute ethanol or formulated in DMSO immediately prior to use.

• Tissue Homogenization: Flash-freeze 100g of Apiaceae root tissue in liquid nitrogen to halt enzymatic degradation. Pulverize to a fine powder.

• Solvent Extraction: Extract the powder in 200 mL of cold ethyl acetate (4°C) under low-light conditions for 2 hours. Rationale: Ethyl acetate efficiently solubilizes lipophilic diacetylenes while minimizing the co-extraction of highly polar interferents.

• Filtration and Concentration: Filter the homogenate through a 0.22 µm PTFE membrane. Evaporate the solvent under a gentle nitrogen stream at room temperature. Do not use heat, as diacetylenes are thermally unstable.

• Chromatographic Separation: Resuspend the extract in methanol. Inject into a Reverse-Phase HPLC system (C18 column) using an isocratic mobile phase of Methanol:Water (80:20 v/v). Monitor absorbance at 254 nm.

• Validation Check: Spike a parallel sample with a known internal standard (e.g., an unnatural alkane) to calculate extraction recovery. Run a UV-Vis scan of the collected peak; falcarinol must show characteristic triple-bond absorption bands.

Protocol 2: In Vitro Antifungal Bioassay (Spore Germination Inhibition) Causality Focus: To prove that the observed antifungal activity is due to the diacetylene and not solvent toxicity, a rigorous vehicle-control system is required.

• Pathogen Preparation: Harvest Botrytis cinerea spores from a 7-day-old Potato Dextrose Agar (PDA) culture. Suspend in sterile Sabouraud Dextrose Broth to a concentration of 1×105 spores/mL.

• Treatment Formulation: Prepare a 1 mg/mL stock of purified falcarinol in absolute ethanol. Perform serial dilutions in the broth to achieve final concentrations of 2, 4, 8, 16, and 32 µg/mL. Ensure the final ethanol concentration does not exceed 1% v/v in any well.

• Inoculation: In a 96-well microtiter plate, combine 100 µL of the spore suspension with 100 µL of the treatment formulations.

• Controls:

  • Negative Control: Broth + 1% Ethanol + Spores (Validates that the vehicle does not inhibit growth).

  • Positive Control: Broth + Amphotericin B (2 µg/mL) + Spores (Validates assay sensitivity).

• Incubation and Readout: Incubate at 25°C for 24 hours. Assess spore germination via inverted light microscopy. Calculate the IC50 based on the percentage of non-germinated spores relative to the negative control.

Experimental workflow for the extraction, stabilization, and bio-evaluation of plant diacetylenes.

References

• Grokipedia. "Falcarinol - Grokipedia.
• National Institutes of Health (NIH). "Biosynthesis and Function of Polyacetylenes and Allied Natural Products - PMC - NIH.
• CymitQuimica. "CAS 55297-87-5: Falcarindiol | CymitQuimica.
• National Institutes of Health (NIH). "The Polyacetylenes Falcarinol and Falcarindiol Affect Stress Responses in Myotube Cultures in a Biphasic Manner - PMC.
• bioRxiv. "Endogenous falcarinol-type polyacetylenes in carrots and their putative influence on post-harvest fungal pathogens Mycocentrospora acerina and Botrytis cinerea | bioRxiv.
• National Institutes of Health (NIH). "The Known Unknowns: An Enigmatic Pathway of C17-Polyacetylenic Oxylipins in Carrot (Daucus carota L.) - PMC.
• ResearchGate. "Polyacetylenes from Terrestrial Plants and Fungi: Recent Phytochemical and Biological Advances.
• National Institutes of Health (NIH). "Polyacetylenes as antibacterial, antibiofilm, and anti-quorum-sensing agents: Sources, chemistry, bioactivities, and 13C-NMR data - PMC.
• Preprints.org. "Mechanisms of Action of Polyacetylenes' Anti-Inflammatory Function and Their Potential in Cancer Chemoprevention and Treatment.

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Protocols & Analytical Methods

Advanced HPLC-UV/CAD Method Development for the Quantification of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

Executive Summary

1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (CAS: 213905-35-2) is a highly bioactive C20 polyacetylenic oxylipin predominantly found in medicinal plants of the Apiaceae family, including Angelica sinensis, Angelica pubescens, and Angelica keiskei[1][2]. Due to its conjugated diene-diyne structure and long aliphatic chain, quantifying this compound presents unique analytical challenges, including extreme susceptibility to photopolymerization, thermal degradation, and poor UV baseline stability at low wavelengths[3][4].

This application note provides a comprehensive, self-validating protocol for the extraction, chromatographic separation, and orthogonal detection (UV/DAD coupled with Charged Aerosol Detection) of this target analyte.

Physicochemical Profiling & Analytical Rationale

Understanding the molecular behavior of the analyte is the foundation of robust method development.

Physicochemical Properties

Parameter	Value	Analytical Implication
Molecular Formula	C₂₀H₂₈O₄	Highly hydrophobic; requires strong organic elution.
Molecular Weight	332.44 g/mol [1][5]	Suitable for MS ([M+Na]⁺) or CAD detection.
LogP (Predicted)	~3.9[1]	Strong retention on reversed-phase C18 stationary phases.
Chromophore	Conjugated 12,14-diyne	Primary UV λₘₐₓ at ~205 nm; minor bands at 230, 245, 260 nm[6].

The Causality of Experimental Choices

• Extraction Dynamics: Polyacetylenes are notoriously unstable. Exposure to UV light induces radical-mediated photopolymerization, while heat causes rapid oxidation[4]. Therefore, extraction must strictly utilize actinic (amber) glassware and sub-ambient temperatures. Ethyl acetate is selected as the extraction solvent because it efficiently penetrates the botanical matrix and solubilizes aliphatic lipids without co-extracting excessive polar polysaccharides[4].

• Chromatographic Selectivity: A high-density, fully endcapped C18 column (100 Å) is mandatory. The endcapping prevents secondary interactions between the analyte's C-11/C-16 hydroxyl groups and residual silanols, which would otherwise cause severe peak tailing. Acetonitrile (ACN) is prioritized over methanol; ACN's π−π interaction capabilities provide superior resolution for conjugated triple bonds, and its lower viscosity improves mass transfer for sharp peak shapes[6].

• Orthogonal Detection (UV + CAD): Relying solely on UV detection at 205 nm is analytically dangerous for botanical extracts. At this wavelength, mobile phase modifiers absorb strongly, causing baseline drift, and ubiquitous plant metabolites co-elute, creating false positives[3][7]. We couple UV with Charged Aerosol Detection (CAD). CAD is a mass-based, universal detector that measures non-volatile analytes independently of their optical properties, yielding a flat baseline and high sensitivity (low ng on-column) for polyacetylenes[3][7].

Experimental Workflows & Protocols

Workflow Visualization

Workflow for the extraction of light- and heat-sensitive polyacetylenes from botanical matrices.

Step-by-Step Sample Preparation Protocol

• Comminution: Cryogenically grind 5.0 g of dried Angelica root using liquid nitrogen to prevent thermal degradation of the diene-diyne system.

• Extraction: Transfer the powder to an amber glass flask. Add 50 mL of pre-chilled, HPLC-grade Ethyl Acetate.

• Agitation: Sonicate the mixture in a dark, temperature-controlled water bath at 4°C for 30 minutes.

• Clarification: Centrifuge the extract at 5000 rpm for 15 minutes at 4°C to pellet cellular debris.

• Concentration: Decant the supernatant and evaporate to dryness under a gentle, continuous stream of ultra-pure nitrogen gas. Critical: Do not let the temperature exceed 30°C[4].

• Reconstitution: Redissolve the dried residue in exactly 2.0 mL of Methanol/Chloroform (2:1, v/v) to ensure complete solubilization of the lipophilic chain[7].

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter directly into an amber HPLC autosampler vial.

HPLC-UV/CAD Analytical Method

Table 1: Chromatographic Conditions

Parameter	Specification
Column	Reversed-Phase C18 (e.g., 150 mm × 4.6 mm, 3.0 µm, 100 Å)
Column Temperature	25°C (Maintains consistent partitioning)
Mobile Phase A	LC-MS Grade Water
Mobile Phase B	LC-MS Grade Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	10 µL
UV/DAD Detection	λ = 205 nm (Primary); Extract spectra 190–400 nm[7]

| CAD Settings | Evaporation Temp: 35°C, Data Rate: 10 Hz, Filter: 3.6s |

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (Acetonitrile)	Rationale
0.0	70	30	Equilibration and polar interference washout.
5.0	70	30	Hold to elute highly polar glycosides.
25.0	10	90	Linear ramp to elute the hydrophobic C20 polyacetylene.
30.0	0	100	Column flush to remove strongly retained lipids.
35.0	0	100	Isocratic hold for complete column cleaning.
36.0	70	30	Return to initial conditions.

| 45.0 | 70 | 30 | Re-equilibration for the next injection. |

System Suitability & Validation (Self-Validating Protocol)

To guarantee the trustworthiness of the generated data, the analytical sequence must be self-validating. Prior to analyzing botanical extracts, inject a reference standard of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (Purity ≥98%)[5][8] to evaluate the system suitability parameters.

Table 3: System Suitability Testing (SST) Criteria

Parameter	Acceptance Criteria	Diagnostic Value
Retention Time Precision	%RSD ≤ 1.0% (n=5)	Verifies pump gradient accuracy and column equilibration.
Peak Area Precision	%RSD ≤ 2.0% (n=5)	Confirms autosampler precision and detector stability.
Tailing Factor (Tf)	0.8 ≤ Tf ≤ 1.5	Ensures no secondary silanol interactions with the C-11/C-16 diols.
Resolution (Rs)	Rs ≥ 1.5	Guarantees baseline separation from adjacent structural analogs.

| Signal-to-Noise (S/N) | ≥ 10 for LOQ | Validates the sensitivity of the CAD/UV detectors. |

Dual-Detection Pathway

Dual-detection HPLC workflow leveraging UV and CAD for comprehensive polyacetylene profiling.

References

• PubChem. "1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol | C20H28O4". National Center for Biotechnology Information. Available at:[Link]

• PubChem. "Angelica species occurrence data for 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol". National Center for Biotechnology Information. Available at:[Link]

• RealGeneLabs. "1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol [>98%]". Available at:[Link]

• ResearchGate. "Simple and Direct Analysis of Falcarinol and other polyacetylenic Oxylipins in Carrots by Reverse Phase HPLC and Charged Aerosol Detection (PDF)". Available at:[Link]

• idUS. "Absolute Configuration of Falcarinol (9Z-heptadeca-1,9-diene-4,6-diyn-3-ol) from Pastinaca Sativa". Available at:[Link]

• PMC. "The Polyacetylenes Falcarinol and Falcarindiol Affect Stress Responses in Myotube Cultures in a Biphasic Manner". National Institutes of Health. Available at:[Link]

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Protocol for the Extraction and Purification of Bioactive Polyacetylenes from Angelica Roots

An Application Guide for Drug Development Professionals, Researchers, and Scientists

Introduction: The Chemistry and Challenge of Angelica Polyacetylenes

Polyacetylenes are naturally occurring aliphatic C17 hydrocarbons characterized by the presence of two or more carbon-carbon triple bonds.[1] In plants from the Apiaceae family, including prominent medicinal species like Angelica sinensis (Danggui) and Angelica archangelica, these compounds serve as defense chemicals. Their biological activities, particularly their potential as anti-cancer agents, make them high-value targets for pharmaceutical research.[2][3]

The primary challenge in working with polyacetylenes is their lability. They are susceptible to degradation from heat, light, and oxidation.[4] Therefore, extraction protocols must be meticulously designed to preserve their structural integrity. The choice of solvent and extraction technology is paramount, directly influencing both the yield and purity of the final product. This guide provides a systematic approach to navigate these challenges effectively.

Part 1: Plant Material Preparation and Handling

The quality of the starting material directly dictates the success of the extraction. Proper preparation is a non-negotiable first step.

Protocol 1.1: Root Preparation

• Sourcing and Identification: Obtain roots of the desired Angelica species (e.g., A. sinensis, A. gigas, A. archangelica). Ensure proper botanical identification and deposit a voucher specimen in a recognized herbarium.[5]

• Cleaning and Drying: Thoroughly wash the fresh roots to remove soil and debris. For drying, two main approaches can be used:

  • Air-Drying (Standard Method): Separate the roots and air-dry them in a dark, cool, and well-ventilated area until brittle.[5] This method is cost-effective but may take longer.

  • Freeze-Drying (Lyophilization): This is the preferred method for heat-sensitive compounds like polyacetylenes as it minimizes thermal degradation. Freeze the fresh roots and lyophilize until a constant weight is achieved.

• Grinding: To maximize the surface area for solvent penetration, grind the dried roots into a fine powder. A particle size of 40 mesh (or approximately 0.1-0.2 mm) is recommended for optimal extraction efficiency.[6][7]

• Storage: Store the powdered root material in airtight, opaque containers at low temperatures (e.g., 4°C or -20°C) to prevent degradation from light, moisture, and oxidation prior to extraction.[5]

Part 2: Extraction Methodologies

The selection of an extraction method depends on available equipment, desired scale, and the specific stability of the target polyacetylenes. Non-polar to medium-polarity solvents are most effective.[1][8]

A. Conventional Solvent Extraction (CSE)

These methods are foundational and widely accessible.

Protocol 2.1: Ultrasound-Assisted Extraction (UAE)

Causality: Ultrasound waves create acoustic cavitation in the solvent, generating micro-jets that disrupt plant cell walls.[9] This enhances solvent penetration and mass transfer, significantly reducing extraction time and temperature compared to traditional maceration.

• Weigh 10 g of powdered Angelica root and place it into a 250 mL Erlenmeyer flask.

• Add 100 mL of an appropriate solvent (e.g., ethyl acetate or n-hexane). This creates a 1:10 solid-to-liquid ratio.[10]

• Place the flask in an ultrasonic bath.

• Sonicate at a power of approximately 240 W for 30-45 minutes at room temperature.[10][11]

• After sonication, filter the mixture through Whatman No. 1 filter paper.

• Collect the supernatant (filtrate) and repeat the extraction process on the residue one more time to ensure exhaustive extraction.

• Combine the filtrates for post-extraction processing.

Protocol 2.2: Soxhlet Extraction

Causality: This continuous extraction method uses a small amount of warm solvent that is repeatedly cycled through the plant material. It is exhaustive but exposes the extract to heat for extended periods, which can be a risk for thermally labile compounds.

• Place 10 g of powdered Angelica root into a cellulose thimble.

• Place the thimble inside the main chamber of a Soxhlet extractor.

• Add 200 mL of n-hexane to the distillation flask.[5]

• Assemble the Soxhlet apparatus with a condenser.

• Heat the solvent to its boiling point and allow the extraction to proceed for 4-6 hours.[5]

• Once complete, allow the apparatus to cool.

• The resulting solution in the distillation flask is the crude extract.

B. Advanced Extraction Techniques

These methods offer greater efficiency, selectivity, and are considered "greener" alternatives.

Protocol 2.3: Supercritical Fluid Extraction (SFE)

Causality: Supercritical CO₂, a non-toxic and non-flammable solvent, possesses gas-like diffusivity and liquid-like density, allowing it to penetrate the plant matrix efficiently.[8] By tuning pressure and temperature, its solvating power can be precisely controlled. This method is ideal for extracting non-polar, heat-sensitive compounds like polyacetylenes without leaving any solvent residue.[7][12]

• Grind approximately 50 g of dried Angelica root powder and place it into the extractor chamber of the SFE system.[7][8]

• Set the extraction parameters. Optimal conditions for polyacetylenes are typically:

• Pump pressurized CO₂ into the extraction chamber.

• Allow the supercritical CO₂ to act as a solvent, dissolving the lipophilic compounds from the plant material.

• The CO₂ carrying the extract flows past a pressure release valve into a separator.

• In the separator, the pressure is lowered, causing the CO₂ to return to its gaseous state and separate from the extract.[8]

• Collect the paste-like extract from the collection vessel. The yield is typically around 1-2% (w/w).[2][8]

Data Summary: Comparison of Extraction Methods

Method	Typical Solvent	Temperature	Pressure	Time	Pros	Cons
Ultrasound (UAE)	Ethyl Acetate, Hexane	Room Temp.	Ambient	30-45 min	Fast, efficient, low temp.	May not be fully exhaustive
Soxhlet	n-Hexane	Boiling Point	Ambient	4-6 hours	Exhaustive, simple setup	Prolonged heat exposure
Supercritical (SFE)	Supercritical CO₂	40-60°C	300-400 bar	~1 hour	Highly selective, no residue, low temp.	High initial equipment cost
Pressurized (PLE)	Methanol, Ethanol	100°C	~1500 psi	~10-15 min	Very fast, exhaustive, low solvent use	High temp. and pressure

Part 3: Purification Protocol

The crude extract contains a mixture of compounds. Column chromatography is the standard method for isolating polyacetylenes.[14]

Protocol 3.1: Silica Gel Column Chromatography

Causality: This technique separates compounds based on their differential adsorption to a solid stationary phase (silica gel) and their solubility in a liquid mobile phase. Non-polar compounds like polyacetylenes will elute first with non-polar solvents, while more polar impurities will be retained on the column.

• Extract Preparation: Concentrate the crude extract obtained from any of the above methods using a rotary evaporator at a low temperature (<40°C) to yield a viscous residue.[5]

• Column Packing: Prepare a glass column packed with silica gel (70-230 mesh) using a non-polar solvent like n-hexane as the slurry.

• Sample Loading: Dissolve the concentrated extract in a minimal amount of n-hexane and load it carefully onto the top of the silica gel column.

• Elution: Begin elution with 100% n-hexane. Gradually increase the solvent polarity by adding increasing percentages of ethyl acetate (e.g., 99:1, 98:2, 95:5 n-hexane:ethyl acetate). This is known as gradient elution.[15]

• Fraction Collection: Collect the eluate in separate fractions (e.g., 10-20 mL each).

• Monitoring: Monitor the separation process using Thin-Layer Chromatography (TLC). Spot each fraction on a TLC plate and develop it in a suitable solvent system (e.g., hexane:ethyl acetate 8:2). Visualize spots under UV light (254 nm).

• Pooling and Concentration: Combine the fractions that contain the target polyacetylenes (identified by their Rf values compared to a standard, if available). Evaporate the solvent from the pooled fractions to obtain the purified compound(s).

Part 4: Analysis and Characterization

Once purified, the identity and quantity of the polyacetylenes must be confirmed.

Protocol 4.1: High-Performance Liquid Chromatography (HPLC)

Causality: HPLC provides excellent separation and quantification capabilities for complex mixtures. A reversed-phase C18 column separates compounds based on hydrophobicity, making it ideal for lipophilic polyacetylenes.

• System: HPLC with a Photodiode Array (PDA) or UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[16]

• Mobile Phase: A gradient of acetonitrile and water is typically used.[2][17]

  • Example Gradient: Start with 10-40% acetonitrile, increasing to 100% over 25-35 minutes.[18]

• Flow Rate: 1.0 - 1.5 mL/min.[16][17]

• Detection Wavelength: Polyacetylenes show strong UV absorbance between 210-295 nm.[17][18]

• Quantification: Compare the peak area of the sample to a calibration curve generated from a pure analytical standard (e.g., falcarindiol).

Protocol 4.2: Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is a powerful tool for identifying volatile and semi-volatile compounds by separating them in a gas stream and then determining their mass-to-charge ratio, which provides a molecular fingerprint.

• System: GC coupled to a Mass Spectrometer.

• Column: HP-5MS capillary column (or equivalent 5% phenyl methyl siloxane column).[6]

• Carrier Gas: Helium.[10]

• Injection: Splitless injection mode.[10]

• Temperature Program: An example program starts at 50-70°C, then ramps up to 280-310°C.[6][8]

• Identification: Identify compounds by comparing their mass spectra and retention times with those in spectral libraries (e.g., NIST) or with authenticated standards.

Visualization of Workflows

Caption: Overall workflow from raw Angelica roots to purified and analyzed polyacetylenes.

Caption: Detailed steps for the purification of polyacetylenes using column chromatography.

References

• Lu, G. H., Chan, K., Liang, Y. Z., Leung, K., Chan, C. L., Jiang, Z. H., & Zhao, Z. Z. (2005). Identification and quantification of 13 components in Angelica sinensis (Danggui) by gas chromatography–mass spectrometry coupled with pressurized liquid extraction. Analytica Chimica Acta, 553(1-2), 1-13. [Link]

• Zheleva-Dimitrova, D. Z., et al. (2022). Angelica pancicii Vandas ex Velen. Boletín Latinoamericano y del Caribe de Plantas Medicinales y Aromáticas, 21(4). [Link]

• Kim, D., & Lim, S. (2024). The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review. Plants, 13(20), 2793. [Link]

• López-Balam, M. A., et al. (2022). The Ultrasound-Assisted Extraction of Polyphenols from Mexican Firecracker (Hamelia patens Jacq.): Evaluation of Bioactivities and Identification of Phytochemicals by HPLC-ESI-MS. Molecules, 27(24), 8898. [Link]

• University of Ottawa. (n.d.). Angelica Root | Research and innovation. [Link]

• Ghimire, B. K., et al. (2021). Enhancement of Phenolic and Polyacetylene Accumulation in Lobelia chinensis (Chinese lobelia) Plantlet Cultures Through Yeast Extract and Salicylic Acid Elicitation. Molecules, 26(11), 3328. [Link]

• Milella, L., et al. (2015). A new method based on supercritical fluid extraction for polyacetylenes and polyenes from Echinacea pallida (Nutt.) Nutt. roots. Journal of Pharmaceutical and Biomedical Analysis, 107, 290-296. [Link]

• Liao, H., et al. (2013). Chemical and Biological Assessment of Angelica Roots from Different Cultivated Regions in a Chinese Herbal Decoction Danggui Buxue Tang. Evidence-Based Complementary and Alternative Medicine, 2013, 483286. [Link]

• Wang, K., et al. (2016). Extraction of Angelica sinensis polysaccharides using ultrasound-assisted way and its bioactivity. International Journal of Biological Macromolecules, 93(Pt A), 1157-1164. [Link]

• Kobaek-Larsen, M., et al. (2005). Differential Effects of Falcarinol and Related Aliphatic C17-Polyacetylenes on Intestinal Cell Proliferation. Journal of Natural Products, 68(8), 1200-1205. [Link]

• Saha, S., et al. (2019). Phytochemical Constituents, Folk Medicinal Uses, and Biological Activities of Genus Angelica: A Review. Molecules, 24(18), 3247. [Link]

• Wang, Y., et al. (2022). Supercritical fluid extract of Angelica sinensis promotes the anti-colorectal cancer effect of oxaliplatin. Frontiers in Pharmacology, 13, 1027877. [Link]

• Binello, A., et al. (2007). High-performance liquid chromatography analysis of polyacetylenes and polyenes in Echinacea pallida by using a monolithic reversed-phase silica column. Journal of Chromatography A, 1149(1), 60-66. [Link]

• Liu, W., et al. (2013). Extraction and chemical characterization of Angelica sinensis polysaccharides and its antioxidant activity. International Journal of Biological Macromolecules, 58, 257-260. [Link]

• Tang, B. Z., et al. (2003). Silole-Containing Polyacetylenes. Synthesis, Thermal Stability, Light Emission, Nanodimensional Aggregation, and Restricted Intramolecular Rotation. Macromolecules, 36(5), 1583-1592. [Link]

• ResearchGate. (2023). Study on ultrasonic assisted extraction of polysaccharide from Angelica Dahurica. [Link]

• Yu, H., et al. (2022). The Angelica dahurica: A Review of Traditional Uses, Phytochemistry and Pharmacology. Frontiers in Pharmacology, 13, 904447. [Link]

• Zhao, Y., et al. (2023). Study on ultrasonic assisted extraction of polysaccharide from Angelica Dahurica. Magna Scientia, 8(1), 1-6. [Link]

• Fujimoto, Y., et al. (2013). Biosynthesis of Panaxynol and Panaxydol in Panax ginseng. Molecules, 18(7), 7863-7871. [Link]

• Xu, Y., et al. (2016). Optimization conditions for extracting polysaccharide from Angelica sinensis and its antioxidant activities. PLoS One, 11(11), e0165337. [Link]

• Zhang, Y., et al. (2013). Simultaneous quantification of six main active constituents in Chinese Angelica by high-performance liquid chromatography with photodiode array detector. Pharmacognosy Magazine, 9(34), 101-106. [Link]

• Washida, D., & Kitanaka, S. (2003). Determination of polyacetylenes and ginsenosides in Panax species using high performance liquid chromatography. Chemical & Pharmaceutical Bulletin, 51(11), 1314-1317. [Link]

• Pop, A., et al. (2024). Supercritical Extraction Techniques for Obtaining Biologically Active Substances from a Variety of Plant Byproducts. Applied Sciences, 14(11), 4668. [Link]

• ResearchGate. (n.d.). HPLC Analysis of Polyacetylenes. [Link]

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Application and Protocol for the Structural Elucidation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol via NMR Spectroscopy

Introduction

1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is a C20 polyacetylenic diol that has been isolated from the roots of Angelica gigas, a plant with a rich history in traditional medicine.[1] Polyacetylenes are a class of natural products known for their diverse and potent biological activities, including anti-inflammatory and cytotoxic properties.[1] The precise structural characterization of these molecules is paramount for understanding their mechanism of action and for ensuring the quality and consistency of natural product-derived pharmaceuticals and research compounds.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive technique for the structural elucidation of complex organic molecules like 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol in solution.[2] This application note provides a comprehensive guide to the NMR chemical shifts of this compound, along with detailed protocols for sample preparation, data acquisition, and spectral analysis. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the structural verification of this bioactive polyacetylene.

Structural Information and NMR Spectral Data

The structure of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol, as determined by spectroscopic methods, is presented below. The subsequent tables detail the assigned ¹H and ¹³C NMR chemical shifts, which are critical for its identification and characterization.

Chemical Structure:

Table 1: ¹H NMR Chemical Shift Data of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (in CDCl₃)

Position	¹H Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	4.05	t	6.7
2-7	1.29-1.63	m
8	2.18	m
9	5.56	dt	10.8, 7.2
10	6.09	dd	10.8, 5.4
11	5.10	d	5.4
16	4.88	m
17	5.92	ddd	17.2, 10.4, 5.6
18	5.28	d	17.2
5.17	d	10.4
OAc	2.05	s

Table 2: ¹³C NMR Chemical Shift Data of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (in CDCl₃)

Position	¹³C Chemical Shift (δ, ppm)
1	64.7
2	28.6
3	25.9
4	29.1
5	29.1
6	29.1
7	25.9
8	32.5
9	126.1
10	134.5
11	63.8
12	75.1
13	82.3
14	80.1
15	72.9
16	69.5
17	138.2
18	116.5
OAc (C=O)	171.2
OAc (CH₃)	21.0

Data adapted from Choi et al., 2000.[1]

Experimental Protocols

The acquisition of high-quality, unambiguous NMR data is contingent upon meticulous sample preparation and the selection of appropriate experimental parameters.

Protocol 1: Sample Preparation for NMR Analysis

The choice of solvent is critical for ensuring the solubility of the analyte and minimizing signal overlap with the solvent peak. Deuterated chloroform (CDCl₃) is a suitable solvent for this non-polar polyacetylene.

• Weighing the Sample: Accurately weigh approximately 5-10 mg of purified 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Dissolution: Gently vortex or sonicate the vial for a few seconds to ensure complete dissolution of the sample.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Quality Control: Ensure the solution is clear and free of any particulate matter.

Causality of Experimental Choices: CDCl₃ is an excellent solvent for a wide range of organic compounds and has a single residual solvent peak at 7.26 ppm in the ¹H NMR spectrum, which typically does not interfere with the signals of the analyte. TMS provides a sharp singlet at 0 ppm for accurate referencing of the chemical shift scale.

Protocol 2: NMR Data Acquisition

For a complete and unambiguous structural assignment, a suite of 1D and 2D NMR experiments should be performed. The following parameters are recommended for a 400 MHz or higher field NMR spectrometer.[2]

• ¹H NMR (Proton):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

  • Spectral Width: 0-12 ppm.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Relaxation Delay (d1): 2-5 seconds to ensure full relaxation of protons.

• ¹³C NMR (Carbon):

  • Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30' on Bruker systems).

  • Spectral Width: 0-220 ppm.

  • Number of Scans: 1024-4096, due to the low natural abundance and sensitivity of the ¹³C nucleus.

  • Relaxation Delay (d1): 2 seconds.

• 2D COSY (Correlation Spectroscopy): To identify proton-proton spin-spin coupling networks.

  • Pulse Program: A standard gradient-enhanced COSY experiment (e.g., 'cosygpqf' on Bruker systems).

• 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • Pulse Program: A standard gradient-enhanced HSQC experiment with multiplicity editing (e.g., 'hsqcedetgpsisp2.3' on Bruker systems) can differentiate between CH, CH₂, and CH₃ groups.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for piecing together the molecular fragments.

  • Pulse Program: A standard gradient-enhanced HMBC experiment (e.g., 'hmbcgplpndqf' on Bruker systems).

Trustworthiness and Self-Validation: The combination of these 1D and 2D NMR experiments provides a self-validating system for structural elucidation. COSY establishes the proton connectivity within individual spin systems, HSQC links protons to their directly attached carbons, and HMBC connects these spin systems across quaternary carbons and heteroatoms, leaving no ambiguity in the final structure.

Data Analysis and Visualization

The following diagrams illustrate the logical workflow for the NMR analysis and the key correlations used in the structural elucidation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol.

Sources

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• 2. repositorio.usp.br [repositorio.usp.br]

Application Note: Utilizing 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol as a Chemotaxonomic Marker in Marine Sponges

An in-depth guide for researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the principles and protocols for using 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol, a C20 polyacetylene, as a chemotaxonomic marker. Chemotaxonomy, the classification of organisms based on their chemical constituents, leverages the unique distribution of secondary metabolites to infer phylogenetic relationships.[1][2] Polyacetylenes, particularly those found in marine sponges of the genera Petrosia and Cribrochalina, exhibit significant structural diversity and species-specificity, making them ideal candidates for this approach.[3][4][5][6] This guide details an integrated workflow, from sample extraction to analytical quantification and data interpretation, designed to provide a robust and reproducible method for distinguishing between closely related sponge species.

Part 1: The Chemotaxonomic Framework

The Principle of Chemotaxonomy

Chemotaxonomy is founded on the principle that an organism's genetic makeup dictates its biosynthetic pathways, which in turn produce a unique profile of chemical compounds.[2] While primary metabolites (e.g., amino acids, sugars) are essential for growth and are largely conserved across many species, secondary metabolites are not directly involved in primary life-sustaining processes and often have specialized ecological roles, such as chemical defense.[7][8] This specialization drives the evolution of diverse and often lineage-specific chemical structures. Consequently, the presence, absence, or relative abundance of these secondary metabolites can serve as a stable and genetically linked "chemical fingerprint" to differentiate taxa.[1][9]

Polyacetylenes as High-Value Chemotaxonomic Markers

Polyacetylenes are a class of lipid-like secondary metabolites characterized by one or more acetylene (triple bond) functional groups. They are particularly abundant in certain plant families (e.g., Apiaceae) and marine invertebrates, most notably sponges.[3][10] Sponges of the genus Petrosia, for instance, are prolific producers of polyacetylenes, with research indicating that over a third of all known compounds of this class have been isolated from this genus.[6]

The utility of polyacetylenes as markers stems from several key factors:

• High Structural Diversity: Small modifications in chain length, oxidation patterns, and functional groups create a vast library of distinct molecules.

• Taxonomic Specificity: Specific polyacetylene profiles are often restricted to particular genera or even species. For example, the types of polyacetylenes found in Petrosia sponges can differ based on their geographical location (temperate vs. tropical), suggesting that their biosynthetic machinery has evolved in response to local environmental pressures, leading to distinct chemotypes that can aid in classification.[5]

Spotlight on 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

This specific C20 polyacetylene (Molecular Formula: C20H28O4) has been identified in marine sponges such as those from the genus Cribrochalina and is representative of the types of complex polyacetylenes found in related genera like Petrosia.[3][11][12] Its defined structure, featuring diacetylene, diene, and multiple hydroxyl functionalities, provides a distinct analytical signature that can be reliably identified and quantified. Its presence within a narrow range of species makes it an excellent candidate for a positive chemotaxonomic marker to confirm the identity of a specimen or to differentiate it from other sponges that may be morphologically similar but chemically distinct.

Part 2: Integrated Experimental Workflow & Protocols

This section outlines a complete, self-validating workflow for the identification and quantification of the target marker. The causality behind each step is explained to ensure technical and scientific rigor.

Caption: Overall workflow from sample collection to taxonomic classification.

Protocol 2.1: Sample Preparation and Extraction

Causality: The goal is to efficiently extract lipophilic polyacetylenes while preventing their degradation. Freezing immediately upon collection is critical to halt enzymatic activity that could alter the chemical profile.[13] Lyophilization (freeze-drying) removes water without heat, preserving thermally sensitive structures and yielding a dry, stable powder ideal for solvent extraction. A moderately polar solvent system like methanol/dichloromethane (MeOH/DCM) is effective for extracting a broad range of secondary metabolites, including polyacetylenes.

Steps:

• Collection: Collect fresh sponge tissue. Immediately flash-freeze in liquid nitrogen and store at -80°C until processing.

• Lyophilization: Place the frozen tissue in a lyophilizer until all water has sublimated, resulting in a dry, brittle material.

• Homogenization: Grind the lyophilized tissue into a fine, homogenous powder using a mortar and pestle or a cryogenic grinder.

• Extraction:

  • Macerate 10 g of the dried powder in 200 mL of a 1:1 mixture of MeOH/DCM.

  • Sonicate for 30 minutes in an ultrasonic bath, keeping the temperature low.

  • Filter the mixture and collect the supernatant.

  • Repeat the extraction process on the solid residue two more times.

  • Combine the supernatants and evaporate the solvent under reduced pressure (rotary evaporator) to yield a crude extract.

Protocol 2.2: Isolation and Purification via HPLC

Causality: High-Performance Liquid Chromatography (HPLC) is the gold standard for separating complex mixtures of natural products.[10][13] A reverse-phase (RP) C18 column is used because polyacetylenes are moderately nonpolar and will partition effectively between the nonpolar stationary phase and the polar mobile phase. A gradient elution (from higher to lower polarity) is employed to first elute polar impurities and then resolve the less polar polyacetylenes. A Photodiode Array (PDA) detector is used to monitor the elution, as the conjugated double and triple bonds in polyacetylenes produce a characteristic UV absorbance spectrum.[10][14]

Steps:

• Sample Preparation: Dissolve a portion of the crude extract in methanol to a concentration of ~10 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions: Set up the HPLC system according to the parameters in the table below.

• Injection and Fraction Collection: Inject the sample. Monitor the chromatogram at the characteristic wavelength for polyacetylenes (e.g., 284 nm).[14] Collect the peak corresponding to the retention time of the target marker, as determined by running an authentic standard if available.

• Purity Check: Re-inject the collected fraction under the same conditions to confirm its purity (>95%).

Table 1: HPLC System Parameters

Parameter	Value
Column	Reverse-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	Water (H₂O)
Mobile Phase B	Methanol (MeOH) or Acetonitrile (ACN)
Gradient Program	50% B to 100% B over 30 min, hold at 100% B for 10 min
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detector	PDA, scanning 200-400 nm; monitor at max absorbance (~284 nm)[14]
Column Temperature	25°C

Protocol 2.3: Structural Verification and Quantification

Causality: While HPLC retention time provides strong evidence, it is not definitive. Unambiguous identification requires spectroscopic confirmation.[15][16] High-Resolution Mass Spectrometry (HRMS) provides an exact mass, confirming the molecular formula. Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the carbon-hydrogen framework, confirming the precise structure and stereochemistry.[17][18][19] Quantification must be based on a calibration curve generated from an authentic standard to ensure accuracy.[10]

Steps:

• Mass Spectrometry (MS):

  • Infuse the purified sample into an ESI-MS (Electrospray Ionization Mass Spectrometer).

  • Acquire the high-resolution mass spectrum. Confirm that the measured mass matches the theoretical exact mass of C20H28O4 (332.1988 Da).[12]

• NMR Spectroscopy:

  • Dissolve ~1-5 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃ or CD₃OD).

  • Acquire standard 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra.[19]

  • Confirm that the chemical shifts, coupling constants, and correlations match the known structure of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol.

• Quantification:

  • Prepare a stock solution of a certified standard of the target compound.

  • Create a series of dilutions to generate a calibration curve (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Inject each standard into the HPLC-PDA system and record the peak area.

  • Plot peak area versus concentration and perform a linear regression to generate the calibration curve.

  • Inject the filtered crude extract (from Protocol 2.1) and use the peak area of the marker and the calibration curve to determine its concentration in the extract.

Part 3: Chemotaxonomic Data Interpretation

The presence and concentration of the marker are used to make a taxonomic inference.

Caption: Decision logic for taxonomic assignment based on marker presence.

Building a Chemical Profile

A single marker provides a binary (yes/no) answer. A more robust approach involves creating a chemical profile or "fingerprint." This is achieved by quantifying the target marker alongside other related, structurally identifiable polyacetylenes in the chromatogram. The relative ratios of these compounds can be highly specific to a species or population.

Comparative Analysis

The generated chemical profile from an unknown sample is compared against a reference database. This database should be built from taxonomically verified specimens (voucher specimens).

• Positive Identification: A close match in the presence and relative abundance of the marker and other key polyacetylenes provides strong evidence for assigning the unknown sample to that species.

• Differentiation: A sample that lacks the marker, or shows a drastically different profile of related compounds, can be confidently classified as a different species, even if it is morphologically identical. This is particularly useful for identifying cryptic species.

Advanced Statistical Analysis

For large datasets involving multiple samples and compounds, multivariate statistical methods like Principal Component Analysis (PCA) can be employed.[1] PCA can visualize the chemical variation between samples, clustering them into groups based on their overall chemical similarity. This provides an unbiased, quantitative method for defining chemotypes and their correlation with taxonomic groups.

References

• ResearchGate. (n.d.). Natural Product Structure Elucidation by NMR Spectroscopy. Retrieved from [Link]

• Helv Chim Acta. (n.d.). Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy. Retrieved from [Link]

• ACD/Labs. (n.d.). Nuclear Magnetic Resonance in the Structural Elucidation of Natural Products. Retrieved from [Link]

• University of Aberdeen. (n.d.). Computer assisted structure elucidation of natural products using two-dimensional NMR spectroscopy. Retrieved from [Link]

• Grokipedia. (n.d.). Chemotaxonomy. Retrieved from [Link]

• Dalvoy, P. (2026, January 3). Chemotaxonomy: Principles & Applications. Retrieved from [Link]

• PubMed. (2023, October 3). Review on NMR as a tool to analyse natural products extract directly: Molecular structure elucidation and biological activity analysis. Retrieved from [Link]

• Scribd. (n.d.). Overview of Chemotaxonomy Methods. Retrieved from [Link]

• MDPI. (2022, April 13). Cytotoxic Alkylynols of the Sponge Cribrochalina vasculum: Structure, Synthetic Analogs and SAR Studies. Retrieved from [Link]

• PubMed. (2011, July 15). Quantification of polyacetylenes in apiaceous plants by high-performance liquid chromatography coupled with diode array detection. Retrieved from [Link]

• eGyanKosh. (n.d.). CHEMOTAXONOMY. Retrieved from [Link]

• Slideshare. (n.d.). Chemotaxonomy-Plant Taxonomy. Retrieved from [Link]

• PMC. (n.d.). Secondary Metabolites from the Marine Sponges of the Genus Petrosia: A Literature Review of 43 Years of Research. Retrieved from [Link]

• PubMed. (2022, April 13). Cytotoxic Alkylynols of the Sponge Cribrochalina vasculum: Structure, Synthetic Analogs and SAR Studies. Retrieved from [Link]

• MDPI. (2024, September 15). HPLC-PDA Analysis of Polyacetylene Glucosides from Launaea capitata and Their Antibacterial and Antibiofilm Properties against Klebsiella pneumoniae. Retrieved from [Link]

• MDPI. (2021, February 25). Secondary Metabolites from the Marine Sponges of the Genus Petrosia: A Literature Review of 43 Years of Research. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC Analysis of Polyacetylenes | Request PDF. Retrieved from [Link]

• PMC. (n.d.). Novel Approach to Classify Plants Based on Metabolite-Content Similarity. Retrieved from [Link]

• Wikipedia. (n.d.). Secondary metabolite. Retrieved from [Link]

• ResearchGate. (n.d.). Polyacetylenes isolated from Mediterranean Petrosia sponges. Retrieved from [Link]

• ResearchGate. (n.d.). Polyacetylenes from a Red Sea Sponge Callyspongia Species | Request PDF. Retrieved from [Link]

• PubChem. (n.d.). 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. Retrieved from [Link]

• MDPI. (2014, September 18). Structure Elucidation and Cytotoxic Evaluation of New Polyacetylenes from a Marine Sponge Petrosia sp.. Retrieved from [Link]

• Biology LibreTexts. (2024, November 23). 17.1C: Primary and Secondary Metabolites. Retrieved from [Link]

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Application Note &amp; Protocols: In Vivo Dosing Formulations for Hydrophobic Polyacetylene Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: Polyacetylene derivatives represent a class of compounds with significant therapeutic potential, often hindered by their inherent hydrophobicity and chemical instability. Effective in vivo evaluation of these molecules is critically dependent on the development of appropriate dosing formulations that can ensure adequate solubility, stability, and bioavailability. This guide provides a comprehensive overview of scientifically-grounded strategies for formulating hydrophobic polyacetylene derivatives for preclinical in vivo studies. It moves from fundamental pre-formulation assessments to detailed, step-by-step protocols for creating co-solvent systems, cyclodextrin inclusion complexes, and advanced lipid-based nanoemulsions. The causality behind experimental choices is emphasized to empower researchers to develop robust, validatable, and effective dosing solutions.

Introduction: The Polyacetylene Formulation Challenge

Polyacetylenes are characterized by a backbone of alternating single and double or triple carbon-carbon bonds. This conjugated system, while responsible for their biological activity, also imparts significant lipophilicity (high logP) and susceptibility to degradation via oxidation, hydrolysis, or light-induced reactions.[][2] The primary challenge for in vivo studies is the poor aqueous solubility, which can lead to low and erratic absorption, resulting in inconsistent and unreliable preclinical data.[3][4]

The goal of a well-designed formulation is to overcome these hurdles by:

• Enhancing Solubility: Increasing the apparent solubility of the compound in an aqueous-compatible vehicle.[5][6]

• Improving Stability: Protecting the sensitive polyacetylene structure from chemical degradation.[][2]

• Ensuring Bioavailability: Facilitating absorption into the systemic circulation after administration.[7][8]

This document serves as a practical guide to selecting and preparing appropriate formulations, ensuring the integrity of both the compound and the experimental results.

Section 1: Critical Pre-Formulation Assessment

Before selecting a formulation strategy, a thorough physicochemical characterization of the specific polyacetylene derivative is essential.[9] This foundational data will guide all subsequent development decisions.

Key Assessments:

• Solubility Profiling: Determine the equilibrium solubility in a range of pharmaceutically acceptable solvents, co-solvents, oils, and surfactants. This data is crucial for identifying promising excipients.

• LogP Determination: The octanol-water partition coefficient (logP) provides a quantitative measure of lipophilicity, which helps predict the most suitable formulation class (e.g., lipid-based systems are ideal for high logP compounds).[10]

• Forced Degradation & Stability Studies: Expose the compound to stress conditions (e.g., acid, base, peroxide, heat, light) to identify its primary degradation pathways.[11] This is particularly important for polyacetylenes to determine if antioxidants or light-protective measures are necessary.[]

• Solid-State Characterization: Techniques like Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD) can determine the compound's melting point and crystalline form, which influence solubility and dissolution rates.[12]

The results of these studies will inform the selection of a formulation strategy as outlined in the decision matrix below.

Caption: Formulation selection decision tree.

Section 2: Formulation Strategies & Protocols

Strategy A: Co-Solvent Systems

Scientific Rationale: This is the simplest approach, suitable for early-stage screening where speed and simplicity are prioritized. A co-solvent system uses a water-miscible organic solvent to dissolve the hydrophobic compound, which is then diluted in an aqueous vehicle.[13][14] The key is to use the minimum amount of organic solvent necessary to avoid toxicity and prevent the drug from precipitating upon dilution in the bloodstream.[15]

Commonly Used Excipients:

Excipient	Function	Typical Concentration (Final Dose)	Notes
Dimethyl Sulfoxide (DMSO)	Primary Solvent	< 10%	Strong solubilizer, but can have pharmacological effects. Use minimal amount.
Polyethylene Glycol 400 (PEG 400)	Co-solvent / Viscosity Modifier	10 - 40%	Generally well-tolerated. Helps prevent precipitation.
Ethanol	Co-solvent	< 15%	Good solubilizing power, but can cause irritation.
Polysorbate 80 (Tween® 80)	Surfactant / Stabilizer	1 - 10%	Helps to form micelles and prevent precipitation upon dilution.[15]
Saline (0.9% NaCl)	Aqueous Vehicle	q.s. to final volume	Ensures isotonicity for injection.

Protocol 2.1: Preparation of a PEG/Tween/Saline Co-Solvent Formulation

Objective: To prepare a 1 mg/mL solution of a hydrophobic polyacetylene derivative for intravenous (IV) injection.

Materials:

• Polyacetylene Derivative (API)

• Polyethylene Glycol 400 (PEG 400)

• Polysorbate 80 (Tween® 80)

• Sterile Saline (0.9% NaCl)

• Sterile vials, syringes, and 0.22 µm syringe filter

Procedure:

• Weigh API: Accurately weigh the required amount of the polyacetylene derivative.

• Initial Dissolution: In a sterile vial, add PEG 400 to the API. Vortex or sonicate gently until the API is fully dissolved. Rationale: PEG 400 is a good intermediate solvent that is less harsh than DMSO and helps stabilize the solution.

• Add Surfactant: Add Polysorbate 80 to the solution and mix thoroughly. Rationale: Polysorbate 80 acts as a surfactant to create a more stable dispersion and prevent precipitation when the aqueous phase is added.[15]

• Aqueous Dilution: Slowly add the sterile saline to the organic mixture while vortexing. Add the saline dropwise to avoid shocking the system and causing precipitation. Bring to the final desired volume.

• Visual Inspection (QC): The final formulation should be a clear, homogenous solution. Visually inspect for any particulates or precipitation against a black and white background.

• Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a final sterile vial. This step is mandatory for IV administration.

• Stability Check: Store a small aliquot of the final formulation under the intended study conditions (e.g., room temperature for 4 hours) and re-inspect for precipitation before administration.

Strategy B: Cyclodextrin Inclusion Complexes

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[16] They can encapsulate hydrophobic molecules, like polyacetylenes, forming a water-soluble "inclusion complex."[5][6] This complex effectively shields the hydrophobic drug from the aqueous environment, increasing its apparent solubility and potentially its stability.[6][7] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used in parenteral formulations due to its high water solubility and safety profile.[17]

Protocol 2.2: Preparation of a Polyacetylene-HP-β-CD Formulation

Objective: To prepare a 2 mg/mL aqueous solution of a polyacetylene derivative using HP-β-CD.

Materials:

• Polyacetylene Derivative (API)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Water for Injection (WFI)

• Magnetic stirrer and stir bar

• Sterile vials and 0.22 µm syringe filter

Procedure:

• Prepare Cyclodextrin Solution: Weigh the required amount of HP-β-CD (typically a 20-40% w/v solution is a good starting point) and dissolve it in the WFI in a sterile vial with a magnetic stirrer.

• Add API: Weigh the polyacetylene API and add it slowly to the stirring HP-β-CD solution.

• Facilitate Complexation: Tightly cap the vial and allow it to stir at room temperature for 24-48 hours. Gentle heating (40-50°C) or sonication can be used to accelerate complex formation, but must be tested first to ensure it does not degrade the API. Rationale: Complexation is an equilibrium-driven process that requires sufficient time and energy for the API to enter the cyclodextrin cavity.[17]

• Visual Inspection (QC): After the stirring period, the solution should be clear. If any undissolved material remains, it indicates that the solubility limit in that concentration of HP-β-CD has been reached.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove any potential particulates and ensure sterility for injection.

• Confirm Drug Concentration: It is highly recommended to measure the actual concentration of the dissolved drug in the final filtered solution using a validated analytical method (e.g., HPLC-UV) to confirm the formulation's potency.

Strategy C: Self-Emulsifying Drug Delivery Systems (SEDDS) & Nanoemulsions

Scientific Rationale: This is a more advanced and often highly effective strategy for very hydrophobic compounds (high logP). SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form a fine oil-in-water nanoemulsion upon gentle agitation in an aqueous medium, such as the gastrointestinal fluid.[18][19] For parenteral use, a pre-formed nanoemulsion is prepared. These systems keep the drug in a dissolved state within tiny oil droplets, providing a large surface area for absorption and protecting it from degradation.[8][20][21]

Caption: Workflow for SEDDS/Nanoemulsion development.

Commonly Used Excipients:

Excipient	Function	Example
Oil Phase	Drug Solvent	Medium-chain triglycerides (e.g., Captex® 355), Castor Oil
Surfactant	Emulsifier	Kolliphor® EL, Polysorbate 80
Co-surfactant / Co-solvent	Stabilizer / Solvent	Transcutol® HP, Propylene Glycol

Protocol 2.3: Preparation and Characterization of a Nanoemulsion for IV Administration

Objective: To prepare a stable oil-in-water (o/w) nanoemulsion with a target API concentration of 1 mg/mL and a droplet size <200 nm for IV use.

Materials:

• Polyacetylene Derivative (API)

• Medium-chain triglyceride (MCT) oil

• Kolliphor® EL (surfactant)

• Ethanol (co-solvent)

• Water for Injection (WFI)

• High-shear homogenizer or probe sonicator

• Dynamic Light Scattering (DLS) instrument for particle sizing

Procedure:

• Prepare Oil Phase: Weigh the required amount of API and dissolve it completely in the MCT oil. Gentle warming may be required. This is the drug-loaded oil phase.

• Prepare Aqueous Phase: In a separate vessel, dissolve the Kolliphor® EL and ethanol in the WFI.

• Create a Coarse Emulsion: While vigorously stirring the aqueous phase, slowly add the oil phase drop by drop. This will form a milky, coarse emulsion.

• High-Energy Homogenization (QC Step 1): Subject the coarse emulsion to high-energy processing.

  • Using a Probe Sonicator: Place the tip of the sonicator into the emulsion and process in pulses (e.g., 30 seconds on, 30 seconds off) in an ice bath to prevent overheating. Total sonication time may be 5-15 minutes.

  • Rationale: The high acoustic energy creates intense cavitation forces that break down large oil droplets into the nanometer range.[22]

• Characterize Droplet Size (QC Step 2): After homogenization, take a sample of the nanoemulsion and measure the average droplet size and Polydispersity Index (PDI) using a DLS instrument.

  • Target Specifications: For IV administration, the mean droplet size should be below 200 nm to avoid phagocytosis, and the PDI should be < 0.25 to indicate a uniform population.[20]

• Optimization: If the droplet size is too large, increase the homogenization time or the surfactant-to-oil ratio and repeat steps 4-5.

• Sterile Filtration: Once the desired droplet size is achieved, filter the nanoemulsion through a sterile 0.22 µm syringe filter. Note: This is only possible if the droplet size is significantly smaller than the filter pore size.

• Final Checks: Perform final visual inspection for clarity and stability checks for phase separation or drug crystallization before use.[12]

Section 3: In Vivo Administration: Best Practices

• Route of Administration: The choice of formulation is intrinsically linked to the intended route (Oral, IV, IP). IV formulations have the strictest requirements for sterility, isotonicity, and particle size.[23]

• Tolerability Studies: Always conduct a pilot study with a small group of animals to assess the tolerability of the vehicle alone and the final formulation. Monitor for signs of distress, irritation, or toxicity.

• Handling and Storage: Due to the potential instability of polyacetylenes, formulations should ideally be prepared fresh on the day of dosing.[24][25] If storage is necessary, it should be under validated conditions (e.g., refrigerated, protected from light) and for a limited time.

Conclusion

Formulating hydrophobic polyacetylene derivatives for in vivo studies requires a systematic, science-driven approach. There is no single "best" formulation; the optimal choice depends on the specific physicochemical properties of the compound, the intended route of administration, and the stage of research. By starting with a thorough pre-formulation assessment and applying the principles and protocols outlined in this guide, researchers can develop robust and reliable dosing formulations. This ensures that the in vivo data generated is a true reflection of the compound's pharmacology, not an artifact of poor delivery.

References

• Nanoemulsions: Formulation, characterization, biological fate, and potential role against COVID-19 and other viral outbreaks - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 27, 2026, from [Link]

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Synthesis of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol Analogs for Structure-Activity Relationship (SAR) Studies: An Application and Protocol Guide

Introduction: The Therapeutic Potential of Polyacetylenic Diols

Polyacetylenic compounds, a diverse class of natural products, have garnered significant attention in the field of drug discovery due to their wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] Among these, 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol and its analogs represent a promising scaffold for the development of novel therapeutic agents. The unique structural features of this C18 polyacetylenic diol, including the conjugated diyne system, the stereochemistry of the diol, and the position of the acetate and diene functionalities, are all thought to contribute to its biological profile.[3][4]

This guide provides a comprehensive overview of the synthetic strategies for accessing 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol and its analogs for the purpose of conducting detailed structure-activity relationship (SAR) studies. By systematically modifying the core structure and evaluating the corresponding changes in biological activity, researchers can elucidate the key molecular features responsible for the desired therapeutic effects, paving the way for the design of more potent and selective drug candidates.

Retrosynthetic Analysis and Strategic Considerations

A logical retrosynthetic analysis of the target molecule reveals several key bond disconnections and strategic considerations for its synthesis. The core of the molecule is the 1,3-diyne moiety, which can be constructed using established C-C coupling methodologies. The stereogenic centers at the diol can be introduced through asymmetric synthesis techniques. The diene functionalities can be formed via stereoselective olefination or reduction reactions. Finally, the terminal acetate group can be installed at a late stage of the synthesis.

A plausible retrosynthetic pathway is outlined below:

Caption: Key C-C bond forming reactions.

Protocol 2: Cadiot-Chodkiewicz Coupling

• Reactant Preparation: Dissolve the terminal alkyne and the 1-bromoalkyne in a suitable solvent such as methanol or THF.

• Catalyst Addition: Add a catalytic amount of a copper(I) salt, such as copper(I) chloride or copper(I) bromide, and a base, typically an amine like piperidine or diethylamine.

• Reaction Conditions: Stir the reaction mixture at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Workup and Purification: Quench the reaction with an aqueous solution of ammonium chloride and extract the product with an organic solvent. Purify the crude product by column chromatography.

Introduction of Stereocenters: Asymmetric Synthesis of Diols

The stereochemistry of the diol is crucial for the biological activity of the target molecule. There are several methods for the asymmetric synthesis of chiral alcohols, including the use of chiral catalysts for the reduction of ketones or the addition of alkynes to aldehydes. [5][6]

• Asymmetric Reduction of Ynones: Chiral oxazaborolidine catalysts, such as the Corey-Bakshi-Shibata (CBS) catalyst, can be used for the enantioselective reduction of prochiral ynones to the corresponding propargylic alcohols with high enantiomeric excess. [5][6]* Asymmetric Alkynylation of Aldehydes: Chiral ligands, such as BINOL, can be used in combination with a metal catalyst (e.g., zinc or titanium) to promote the enantioselective addition of a terminal alkyne to an aldehyde, affording a chiral propargylic alcohol. [5] Protocol 3: Asymmetric Reduction of an Ynone using a CBS Catalyst

• Catalyst Preparation: Prepare the CBS catalyst in situ or use a commercially available solution.

• Reaction Setup: Dissolve the ynone in an anhydrous solvent like THF or toluene and cool the solution to a low temperature (e.g., -78 °C).

• Addition of Reagents: Add the CBS catalyst followed by the slow addition of a reducing agent, such as borane-dimethyl sulfide complex.

• Reaction and Quenching: Stir the reaction at low temperature until the starting material is consumed. Quench the reaction by the slow addition of methanol.

• Workup and Purification: Allow the mixture to warm to room temperature, and then perform an aqueous workup. Purify the resulting chiral alcohol by column chromatography.

Final Synthetic Steps and Analog Synthesis

The final steps of the synthesis involve the deprotection of any protecting groups and the introduction of the acetate functionality. For the synthesis of analogs, different building blocks can be used in the coupling reactions, or the functional groups on the final molecule can be modified.

Protocol 4: Acetylation of the Primary Alcohol

• Reaction Setup: Dissolve the polyacetylenic diol in a suitable solvent such as dichloromethane.

• Reagent Addition: Add acetic anhydride and a base, such as pyridine or triethylamine. A catalytic amount of DMAP can be added to accelerate the reaction.

• Reaction Monitoring and Workup: Stir the reaction at room temperature and monitor by TLC. Once complete, wash the reaction mixture with aqueous acid, base, and brine.

• Purification: Dry the organic layer and concentrate under reduced pressure. Purify the final product by column chromatography.

Structure-Activity Relationship (SAR) Studies

A systematic SAR study is essential to understand the relationship between the chemical structure of the analogs and their biological activity. By synthesizing and testing a series of analogs, researchers can identify the key structural features that contribute to the desired pharmacological effect.

Table 1: Proposed Analogs for SAR Studies

Analog ID	R1	R2	R3	R4	R5	R6
Target	OAc	H	OH	OH	H	H
A1	OH	H	OH	OH	H	H
A2	OAc	H	OMe	OH	H	H
A3	OAc	H	OH	OMe	H	H
A4	OAc	H	OH	OH	(E)-isomer	H
A5	OAc	H	OH	OH	H	(E)-isomer
A6	H	OAc	OH	OH	H	H

Key Areas for SAR Investigation:

• The Acetate Group: The presence and position of the acetate group can significantly impact the molecule's polarity, solubility, and interaction with biological targets. Analogs with the acetate at different positions or with other ester groups can be synthesized to probe its role.

• The Diol Moiety: The stereochemistry and position of the hydroxyl groups are often critical for biological activity. Synthesizing diastereomers and regioisomers of the diol will provide valuable insights.

• The Diyne and Diene Systems: The conjugated π-system of the diyne and dienes is a key feature of this class of molecules. Analogs with modified unsaturation, such as enynes or saturated chains, can be prepared to evaluate the importance of this feature.

• Chain Length: Varying the length of the carbon chain can affect the lipophilicity of the molecule and its ability to cross cell membranes.

Characterization Data

Thorough characterization of the synthesized compounds is crucial to confirm their structure and purity. The following spectroscopic techniques are essential:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to determine the carbon-hydrogen framework of the molecule. 2D NMR techniques like COSY, HSQC, and HMBC are used to establish connectivity. [7][8][9]* Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass and molecular formula of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecule, such as hydroxyl, carbonyl, and alkyne groups.

Table 2: Representative Spectroscopic Data for a Polyacetylenic Diol (Falcarindiol - a close analog)

Proton (¹H) NMR	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)
H-3	4.90	m
H-8	5.50	m
H-1, H-17	0.90	t	7.0
Carbon (¹³C) NMR	Chemical Shift (ppm)
C-4, C-5, C-6, C-7	65-80
C-3, C-8	60-70

Note: The data presented here is for the related natural product falcarindiol and serves as an illustrative example. Actual chemical shifts for the target molecule and its analogs will vary. [5]

Conclusion

The synthesis of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol and its analogs presents a challenging yet rewarding endeavor for medicinal chemists and drug discovery scientists. The synthetic strategies outlined in this guide, which leverage powerful cross-coupling reactions and stereoselective transformations, provide a roadmap for accessing these complex molecules. By combining a robust synthetic plan with a systematic SAR study, researchers can unlock the therapeutic potential of this fascinating class of natural product-inspired compounds.

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Unveiling the Bioactivity of Angelica-Derived Diacetylenes: Application Notes and Protocols for Cell Culture Assays

Introduction: The Therapeutic Promise of Angelica Diacetylenes

The genus Angelica encompasses a variety of plant species that have been a cornerstone of traditional medicine for centuries. Modern phytochemical investigations have identified diacetylenes as a class of bioactive compounds contributing significantly to the therapeutic effects of these plants. Among these, falcarindiol and panaxydol have emerged as molecules of considerable interest due to their potent cytotoxic, anti-inflammatory, and apoptosis-inducing activities.[1] These polyacetylenic oxylipins, found in common food plants of the carrot family (Apiaceae), are being explored for their potential in oncology and inflammatory disease research.[1][2] This guide provides a comprehensive overview and detailed protocols for assessing the bioactivity of Angelica-derived diacetylenes in cell culture models, designed for researchers in drug discovery and development.

This document will delve into the core methodologies for evaluating the cellular effects of these compounds, focusing on assays that measure cytotoxicity, apoptosis, and anti-inflammatory potential. The protocols are presented to be self-validating, with an emphasis on the rationale behind experimental choices to ensure robust and reproducible data.

Key Bioactive Diacetylenes from Angelica Species

Two of the most extensively studied diacetylenes from Angelica and related species are:

• Falcarindiol (FaDOH): Recognized for its cytotoxic and anti-inflammatory properties.[2] Studies have shown its ability to induce apoptosis, accumulate reactive oxygen species (ROS), and cause cell cycle arrest in cancer cells.[1]

• Panaxydol: This compound has demonstrated significant anti-inflammatory and anti-cancer effects.[3] It has been shown to inhibit the expression of pro-inflammatory mediators and target macrophages for apoptosis.[4]

Experimental Workflows: A Visual Guide

The following diagram outlines a typical workflow for evaluating the bioactivity of Angelica-derived diacetylenes.

Caption: A typical experimental workflow for assessing the bioactivity of Angelica-derived diacetylenes.

Protocol 1: Assessing Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[5] Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

Rationale

This assay is a crucial first step to determine the concentration range at which the diacetylene compound exhibits cytotoxic effects. The resulting 50% inhibitory concentration (IC50) value is fundamental for designing subsequent mechanistic studies.

Materials

• 96-well flat-bottom plates

• Selected cancer cell line (e.g., HeLa, A549, HT-29)

• Complete cell culture medium

• Angelica-derived diacetylene stock solution (in DMSO)

• MTT solution (5 mg/mL in sterile PBS)[6]

• MTT solvent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol)[6]

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Step-by-Step Protocol

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the Angelica-derived diacetylene in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a blank (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours, depending on the experimental design.

• MTT Addition: After the incubation period, carefully remove the medium and add 50 µL of serum-free medium and 50 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[6]

• Formazan Crystal Formation: Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT into insoluble purple formazan crystals.

• Solubilization: Carefully remove the MTT solution. Add 150 µL of MTT solvent to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[6] Measure the absorbance at 570 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Parameter	Recommendation
Cell Lines	HeLa (cervical cancer), A549 (lung cancer), HT-29 (colon cancer)
Seeding Density	5,000 - 10,000 cells/well
Compound Concentration	0.1 - 100 µM (initial range finding)
Incubation Time	24, 48, 72 hours
MTT Concentration	0.5 mg/mL
Wavelength	570 nm

Protocol 2: Detection of Apoptosis by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is a standard method for detecting apoptosis. In the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[8] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[9] Propidium iodide (PI) is a fluorescent nucleic acid-binding dye that is unable to cross the membrane of live and early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Rationale

This assay allows for the quantitative differentiation between viable, early apoptotic, late apoptotic, and necrotic cells, providing insight into the mode of cell death induced by the diacetylene compounds.

Materials

• 6-well plates

• Selected cell line

• Angelica-derived diacetylene

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Cold PBS

• Flow cytometer

Step-by-Step Protocol

• Cell Treatment: Seed cells in 6-well plates and treat with the diacetylene compound at concentrations around the predetermined IC50 value for 24-48 hours. Include an untreated control.

• Cell Harvesting: Harvest the cells (including floating cells in the medium) by trypsinization, followed by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10⁶ cells/mL.[10]

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.[10] Add 5 µL of Annexin V-FITC and 1 µL of PI (100 µg/mL working solution).[10] Gently vortex the cells.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[10]

• Analysis: After incubation, add 400 µL of 1X Binding Buffer to each tube.[10] Analyze the samples by flow cytometry within one hour.

Data Interpretation

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

Protocol 3: Measurement of Anti-Inflammatory Activity via Nitric Oxide (NO) Production

The Griess assay is a colorimetric method for the indirect measurement of nitric oxide (NO), a key inflammatory mediator.[11] In this assay, nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO, is measured.[12]

Rationale

This protocol is designed to assess the anti-inflammatory potential of Angelica-derived diacetylenes by measuring their ability to inhibit NO production in lipopolysaccharide (LPS)-stimulated macrophages. The murine macrophage cell line RAW 264.7 is a widely used model for this purpose.[11]

Materials

• 96-well plates

• RAW 264.7 macrophage cell line

• Complete DMEM medium

• Angelica-derived diacetylene

• Lipopolysaccharide (LPS)

• Griess Reagent (equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)[13]

• Sodium nitrite standard solution

• Microplate reader

Step-by-Step Protocol

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁵ cells/mL and incubate for 24 hours.[13]

• Pre-treatment: Pre-treat the cells with various non-toxic concentrations of the diacetylene compound for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.[13] Include control wells (cells only, cells + LPS, cells + compound only).

• Sample Collection: After incubation, collect 100 µL of the culture supernatant from each well and transfer to a new 96-well plate.[12]

• Griess Reaction: Add 100 µL of Griess reagent to each well containing the supernatant.[12]

• Incubation: Incubate the plate at room temperature for 10-15 minutes, protected from light.[11]

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.[13]

• Quantification: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples from the standard curve.

Parameter	Recommendation
Cell Line	RAW 264.7
Seeding Density	5 x 10⁵ cells/mL
LPS Concentration	1 µg/mL
Incubation Time	24 hours
Wavelength	540 nm

Signaling Pathways Modulated by Angelica Diacetylenes

Angelica-derived diacetylenes exert their biological effects by modulating key signaling pathways. Understanding these pathways is crucial for interpreting experimental data.

Caption: Simplified overview of signaling pathways modulated by Angelica-derived diacetylenes.

Falcarindiol has been shown to attenuate the LPS-induced activation of JNK and the NF-κB signaling pathways in RAW 264.7 cells.[2] Similarly, panaxydol has been found to target macrophages and suppress colitis by inducing apoptosis. The anti-inflammatory effects of ginsenosides, which share structural similarities with these diacetylenes, are also known to be mediated through the inhibition of NF-κB and MAPK pathways.[14][15]

Conclusion

The protocols outlined in this application note provide a robust framework for the in vitro evaluation of Angelica-derived diacetylenes. By systematically assessing cytotoxicity, apoptosis induction, and anti-inflammatory activity, researchers can gain valuable insights into the therapeutic potential of these natural compounds. A thorough understanding of the underlying cellular and molecular mechanisms, as depicted in the signaling pathway diagrams, is essential for the rational design of future studies and the development of novel therapeutic agents.

References

• Boster Biological Technology. (2024, November 12). Annexin V PI Staining Guide for Apoptosis Detection. Boster Bio. [Link]

• ResearchGate. (n.d.). Panaxydol extracted from Panax ginseng inhibits NLRP3 inflammasome activation to ameliorate NASH-induced liver injury. [Link]

• National Center for Biotechnology Information. (2020, September 15). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. [Link]

• Bio-protocol. (2016). TNF-α, IL-6 and IL-8 ELISA. [Link]

• Rutgers University. (n.d.). Apoptosis Assay using Annexin V-FITC and Propidium Iodide. [Link]

• Bio-protocol. (2020). 4.4. Measurement of Nitric Oxide Production. [Link]

• PubMed. (2018, August 15). Falcarindiol inhibits LPS-induced inflammation via attenuating MAPK and JAK-STAT signaling pathways in murine macrophage RAW 264.7 cells. [Link]

• PubMed. (2017, October 15). Optimized incubation regime for nitric oxide measurements in murine macrophages using the Griess assay. [Link]

• Molecular Devices. (n.d.). EarlyTox Caspase-3/7 R110 Assay Kit. [Link]

• National Center for Biotechnology Information. (n.d.). Panaxynol, a bioactive component of American ginseng, targets macrophages and suppresses colitis in mice. [Link]

• National Center for Biotechnology Information. (n.d.). Identifying panaxynol, a natural activator of nuclear factor erythroid-2 related factor 2 (Nrf2) from American ginseng as a suppressor of inflamed macrophage-induced cardiomyocyte hypertrophy. [Link]

• National Center for Biotechnology Information. (2020, June 4). Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants. [Link]

• FineTest. (n.d.). Human TNF-α (Tumor Necrosis Factor Alpha) ELISA Kit. [Link]

• ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays. [Link]

• National Center for Biotechnology Information. (2019, September 14). Dietary Polyacetylenic Oxylipins Falcarinol and Falcarindiol Prevent Inflammation and Colorectal Neoplastic Transformation: A Mechanistic and Dose-Response Study in A Rat Model. [Link]

• MDPI. (2023, March 24). Ginsenosides from Panax ginseng as Key Modulators of NF-κB Signaling Are Powerful Anti-Inflammatory and Anticancer Agents. [Link]

• Immuno-Biological Laboratories, Inc. (n.d.). TNF-α (free) ELISA. [Link]

• National Center for Biotechnology Information. (2025, June 20). A comprehensive review of the effects of Panax ginseng and its constituents against inflammatory diseases. [Link]

• National Center for Biotechnology Information. (2026, January 22). Natural products targeting the MAPK signaling pathway: potential options for ulcerative colitis treatment. [Link]

• MDPI. (2023, July 25). Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers. [Link]

• ResearchGate. (2022, July 20). Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Falcarindiol inhibits LPS-induced inflammation via attenuating MAPK and JAK-STAT signaling pathways in murine macrophage RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

preventing oxidative degradation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol during extraction

A Guide for the Isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

Welcome to the technical support resource for handling highly sensitive polyacetylenic compounds. This guide is specifically designed for researchers working on the extraction and purification of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol, a molecule whose conjugated diyne system is exceptionally prone to oxidative degradation. The insights and protocols herein are structured to provide a deep, mechanistic understanding of the degradation pathways and to offer robust, field-tested solutions to ensure the integrity of your target compound.

Frequently Asked Questions (FAQs)

This section addresses common issues and fundamental questions that arise during the extraction of sensitive polyacetylenes.

Q1: My crude extract containing the target polyacetylene is rapidly turning from a pale yellow to a dark brown/reddish color. What is happening?

A: This is a classic visual indicator of polyacetylene degradation. The conjugated diyne core of your molecule is highly susceptible to oxidation and polymerization, which extends the conjugated system and shifts its absorption into the visible spectrum, resulting in colored products[1]. This process is often initiated by atmospheric oxygen and accelerated by exposure to light and elevated temperatures[2][3][4][5].

Q2: What are the primary environmental factors that I need to control during extraction?

A: The three primary drivers of degradation for polyacetylenes are Oxygen , Light (especially UV) , and Heat .[3][4][5][6] Even ambient laboratory conditions can be harsh enough to cause significant sample loss. The diyne functional group can react directly with atmospheric oxygen in a process called autoxidation, which proceeds via a free-radical mechanism[2]. Light provides the activation energy for this initiation, and heat increases the overall reaction rate.

Q3: Are there specific solvents I should avoid?

A: Yes. Avoid solvents that are prone to forming peroxides, such as older, unstabilized ethers (e.g., diethyl ether, THF) or dioxane, as these peroxides can initiate the degradation cascade[7]. Additionally, avoid chlorinated solvents if possible, as they can contain trace amounts of acidic impurities that may catalyze decomposition. Always use high-purity, freshly opened, or redistilled solvents. It is crucial to degas all solvents immediately before use.

Q4: Can I use standard extraction techniques like Soxhlet or reflux?

A: It is strongly advised against using high-temperature methods like Soxhlet or reflux extraction. These techniques will almost certainly lead to the complete degradation of thermolabile compounds like 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol[8]. Gentle, low-temperature methods are mandatory.

Troubleshooting Guide: Common Extraction Problems

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield of Target Compound	Oxidative Degradation: Exposure to atmospheric oxygen during homogenization, extraction, or solvent removal.	1. Purge all solvents and the extraction vessel with an inert gas (Nitrogen or Argon)[9]. 2. Add a radical-scavenging antioxidant to the extraction solvent (see Table 1). 3. Work quickly and keep the sample cold at all times.
Thermal Degradation: Use of high-temperature techniques or localized heating during solvent evaporation.	1. Perform all extraction steps in an ice bath. 2. Use a rotary evaporator with the bath temperature set as low as possible (<30°C).
Appearance of Multiple Unidentified Spots on TLC/LC-MS	Photodegradation: Exposure to ambient or UV light.	1. Use amber glass vials or wrap all glassware in aluminum foil. 2. Minimize exposure to room light; work in a dimmed area if possible.
Acid/Base Catalyzed Degradation: Presence of contaminants in the solvent or on glassware.	1. Use high-purity or freshly distilled solvents. 2. Ensure all glassware is meticulously clean and dry.
Extract is Highly Colored (Brown/Red Polymer)	Polymerization: Advanced degradation where radical species have initiated chain reactions.	This indicates a severe failure in preventative measures. The extraction must be repeated with strict adherence to an inert, cold, and dark workflow. The polymerized material is generally not salvageable.

Core Mechanism: The Autoxidative Cascade

The degradation of the diyne moiety is a free-radical autoxidation process. Understanding this mechanism is key to designing an effective preventative strategy. The process can be broken down into three stages:

• Initiation: An initiator (like a peroxide impurity, UV light, or heat) abstracts a hydrogen atom from an allylic or propargylic position, forming a carbon-centered radical.

• Propagation: This is a cyclical process. The carbon radical reacts rapidly with triplet oxygen (O₂) to form a peroxy radical. This highly reactive peroxy radical can then abstract a hydrogen from another polyacetylene molecule, creating a new carbon radical and a hydroperoxide, thus propagating the chain reaction.

• Termination: The reaction stops when two radical species combine. Antioxidants function by donating a hydrogen atom to the peroxy radical, creating a stable antioxidant radical that is unable to continue the chain reaction.

Caption: Simplified mechanism of polyacetylene autoxidation.

Experimental Protocols & Data

Oxidation-Minimizing Extraction Workflow

This protocol integrates all preventative measures for maximum stability of the target compound.

Caption: Recommended workflow for extracting sensitive polyacetylenes.

Step-by-Step Methodology

Materials:

• Source material (e.g., plant tissue, microbial culture)

• Amber glass bottles and flasks

• High-purity solvents (e.g., Ethyl Acetate, Acetone, Methanol)

• Antioxidant (e.g., BHT, Vitamin E, or a natural polyphenol extract)

• Inert gas source (Nitrogen or Argon) with tubing

• Ice bath

• Ultrasonic bath or homogenizer

• Rotary evaporator with a temperature-controlled bath

Procedure:

• Solvent Preparation (Crucial First Step):

  • Choose a suitable solvent based on the polarity of the target compound. Ethyl acetate or acetone are often good starting points for moderately polar compounds[10][11].

  • Pour the required volume of solvent into an amber flask.

  • Add your chosen antioxidant (see Table 1 for recommendations).

  • Degas the solvent vigorously for 15-20 minutes by bubbling Argon or Nitrogen through it. Seal the flask immediately.

• Sample Homogenization:

  • Pre-chill the homogenization vessel in an ice bath.

  • Add the source material and a small amount of the prepared solvent.

  • Blanket the vessel with a gentle stream of inert gas.

  • Homogenize the sample quickly until a uniform slurry is formed, avoiding any temperature increase.

• Extraction:

  • Transfer the slurry to a larger amber flask, rinsing with more prepared solvent.

  • Seal the flask and continue to blanket the headspace with inert gas.

  • Place the flask in an ice bath, protected from light (cover with foil).

  • Extract using gentle agitation (stirring) or low-power sonication for a predetermined time (e.g., 1-2 hours). Avoid methods that generate significant heat.

• Filtration and Concentration:

  • Set up a filtration apparatus (e.g., Büchner funnel).

  • Perform the filtration quickly. If possible, enclose the setup in a glove bag or direct a stream of inert gas over the funnel to minimize air contact.

  • Transfer the clarified filtrate to a pre-weighed, amber round-bottom flask.

  • Concentrate the extract using a rotary evaporator. Crucially, ensure the water bath temperature does not exceed 30°C.

• Storage:

  • Once the solvent is removed, immediately backfill the flask with Argon or Nitrogen.

  • Seal the flask tightly with a septum or a well-greased stopper.

  • For short-term storage (<24h), store at -20°C. For long-term storage, -80°C is required[12].

Table 1: Recommended Antioxidants for Extraction

The use of antioxidants is a highly effective strategy to quench the radical chain reactions that lead to degradation[13][14].

Antioxidant	Type	Recommended Concentration (in solvent)	Mechanism of Action & Notes
BHT (Butylated hydroxytoluene)	Synthetic Phenolic	0.01 - 0.05% (w/v)	A classic, cost-effective radical scavenger. Easy to remove during subsequent chromatography.
α-Tocopherol (Vitamin E)	Natural Phenolic	0.05 - 0.1% (w/v)	A highly effective natural antioxidant. May co-elute with non-polar compounds during purification.
Quercetin / Rutin	Natural Flavonoid	0.01 - 0.05% (w/v)	Potent natural antioxidants that can be sourced from plant extracts. Can impart a slight yellow color to the solvent[15].
Ascorbic Acid (Vitamin C)	Hydrophilic	0.1% (w/v)	Best for aqueous or highly polar (methanol) extractions. Works synergistically with lipophilic antioxidants like Vitamin E.

References

• National Academic Digital Library of Ethiopia. (n.d.). Safe Storage and Handling of Reactive Materials. Retrieved from [Link]

• University of Colorado Colorado Springs. (n.d.). Handling and Storage of Hazardous Materials. Retrieved from [Link]

• Linde. (n.d.). Acetylene Safety Data Sheet. Retrieved from [Link]

• Zhang, Q. W., Lin, L. G., & Ye, W. C. (2018). Techniques for extraction and isolation of natural products: a comprehensive review. Chinese Medicine, 13(1), 20. Available from: [Link]

• Pezzella, C., et al. (2020). Acid Treatment Enhances the Antioxidant Activity of Enzymatically Synthesized Phenolic Polymers. Molecules, 25(21), 5104. Available from: [Link]

• Ampacet Corporation. (n.d.). Use of Antioxidant Masterbatch for Polymer Stabilization. Retrieved from [Link]

• Hilaris Publisher. (2024). Modern Approaches to Isolation and Purification in Natural Products Chemistry. Journal of Natural Products and Resources, 10(4). Retrieved from [Link]

• Rotschová, J., & Pospíšil, J. (1993). Autoxidative Degradation of Poly(phenylacetylene). Collection of Czechoslovak Chemical Communications, 58(6), 1369-1376. Available from: [Link]

• Sasidharan, S., Chen, Y., Saravanan, D., Sundram, K. M., & Latha, L. Y. (2011). Extraction, isolation and characterization of bioactive compounds from plants' extracts. African journal of traditional, complementary, and alternative medicines, 8(1), 1-10. Available from: [Link]

• O'Donnell, G., et al. (2010). Influence of Sous Vide and water immersion processing on polyacetylene content and instrumental color of parsnip (Pastinaca sativa) disks. Journal of the Science of Food and Agriculture, 90(9), 1511-1518. Available from: [Link]

• MDPI. (2023). Extraction and Analysis of Chemical Compositions of Natural Products and Plants. Separations, 10(12), 598. Available from: [Link]

• Royal Society of Chemistry. (2022). Chapter 2: Extraction of Natural Products: Principles and Fundamental Aspects. In Natural Product Extraction: Principles and Applications. Retrieved from [Link]

• Chien, S. C., et al. (2015). Anti-inflammatory and anti-oxidative activities of polyacetylene from Dendropanax dentiger. Journal of ethnopharmacology, 160, 14-21. Available from: [Link]

• MDPI. (2024). The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review. Plants, 13(19), 2758. Available from: [Link]

• NextSDS. (n.d.). 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. Retrieved from [Link]

• Fairbrother, A., et al. (2019). Temperature and light intensity effects on photodegradation of high-density polyethylene. Polymer Degradation and Stability, 165, 10-18. Available from: [Link]

• Carotenuto, G. (2024). Polyacetylene: the most thermally-stable of the existing polymers. ResearchGate. Available from: [Link]

• Fairbrother, A., et al. (2019). Temperature and light intensity effects on photodegradation of high-density polyethylene. Polymer Degradation and Stability. Available from: [Link]

• Fairbrother, A., et al. (2019). Temperature and light intensity effects on photodegradation of high-density polyethylene. Polymer Degradation and Stability, 165, 10-18. Available from: [Link]

• CNR-IRIS. (2025). Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics. Retrieved from [Link]

• MDPI. (2025). Enhancement of Phenolic and Polyacetylene Production in Chinese Lobelia (Lobelia chinensis Lour.) Plant Suspension Culture by Employing Silver, Iron Oxide Nanoparticles and Multiwalled Carbon Nanotubes as Elicitors. International Journal of Molecular Sciences, 26(15), 8345. Available from: [Link]

• Graubner, G., et al. (2023). Vegetal Polyphenol Extracts as Antioxidants for the Stabilization of PLA: Toward Fully Biobased Polymer Formulation. ACS Omega, 8(30), 27076-27086. Available from: [Link]

• Semantic Scholar. (2019). Temperature and light intensity effects on photodegradation of high-density polyethylene. Retrieved from [Link]

• RealGene Labs. (n.d.). 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol [>98%]. Retrieved from [Link]

• PubChem. (n.d.). 9,17-Octadecadiene-12,14-diyne-1,11,16-triol. Retrieved from [Link]

• MDPI. (2025). Protective Effects of Natural Lipophilic Antioxidants on UV-Induced Lipid Oxidation in Liposomes and Their Enhancement. International Journal of Molecular Sciences, 27(1), 1. Available from: [Link]

Sources

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• 2. CCCC 1993, Volume 58, Issue 11, Abstracts pp. 2651-2662 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Temperature and light intensity effects on the photodegradation of high-density polyethylene | NIST [nist.gov]
• 5. Temperature and light intensity effects on photodegradation of high-density polyethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of Sous Vide and water immersion processing on polyacetylene content and instrumental color of parsnip (Pastinaca sativa) disks - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Peak Tailing in LC-MS Analysis of Polyacetylenes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for LC-MS analysis. This guide provides in-depth troubleshooting strategies for a common and frustrating issue in chromatography: peak tailing, with a specific focus on the analysis of polyacetylenes. As researchers and drug development professionals, achieving sharp, symmetrical peaks is paramount for accurate quantification and confident identification. This guide is structured in a question-and-answer format to directly address the problems you may be encountering at the bench.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Level 1: Initial Checks & Common Oversights

Question 1: My peaks just started tailing, and it's affecting all compounds in my run. Where should I start looking?

When all peaks in a chromatogram suddenly begin to tail, the issue is often systemic or mechanical rather than chemical.[1] This points to a problem that affects the entire flow path.

Answer & Explanation:

A universal shift in peak shape suggests a physical problem at or before the column inlet. The primary suspect is a disruption in the flow path that causes turbulence or uneven sample introduction, leading to band broadening.

Troubleshooting Steps:

• Check for a Column Void or Blockage: A sudden pressure shock or long-term use can cause the stationary phase to settle, creating a void at the column inlet. Particulate matter from the sample or system can also clog the inlet frit.[2]

  • Action: First, try reversing and flushing the column (if the manufacturer's instructions permit). If the problem persists, replace the column inlet frit or guard column. If neither action resolves the issue, the analytical column itself may be compromised and should be replaced.

• Inspect Tubing and Fittings: Extra-column volume is a significant contributor to peak distortion.[3]

  • Action: Ensure all fittings are properly seated and that the connection tubing between the injector, column, and detector is as short and narrow in internal diameter (ID) as possible. A loose fitting can create a small void, leading to tailing.

Question 2: Only my early-eluting polyacetylene peaks are tailing or split. What's causing this?

This is a classic symptom of a mismatch between the sample solvent and the mobile phase.[2][4] Early-eluting peaks are most sensitive to this effect because they have less time to re-focus on the column after injection.

Answer & Explanation:

If your sample is dissolved in a solvent that is significantly stronger (i.e., has a higher elution strength) than your initial mobile phase, the sample band will not focus neatly at the head of the column.[5][6] Instead, the analyte molecules travel down the column in the strong solvent plug before proper partitioning can begin, resulting in a distorted or split peak.[4][7] For reversed-phase analysis of hydrophobic polyacetylenes, a common mistake is dissolving the sample in 100% acetonitrile or methanol when the gradient starts at a high percentage of water.

Troubleshooting Steps:

• Modify the Sample Solvent: The ideal sample solvent is the initial mobile phase itself.

  • Action: If possible, evaporate your sample and reconstitute it in the starting mobile phase. If solubility is an issue, use the weakest solvent that can adequately dissolve your polyacetylenes. You may need to reduce the injection volume to minimize the effect.[2][6]

• Consider Co-injection: Some modern autosamplers have a "co-injection" feature that allows for the aspiration of a weaker solvent (like water) to be injected alongside the sample, helping to dilute the strong sample solvent and improve peak shape.[5]

Level 2: Method Optimization - The Mobile Phase

Question 3: My peak tailing is persistent for specific polyacetylenes, especially those with polar functional groups. How can I adjust my mobile phase to fix this?

When tailing is analyte-specific, the cause is almost always a secondary chemical interaction between your polyacetylene and the stationary phase.[8][9] For silica-based columns, the most common culprit is the interaction with residual silanol groups (Si-OH).[3][10][11] These acidic sites can form strong hydrogen bonds or have ion-exchange interactions with polar functional groups on your analytes, causing a portion of the molecules to lag behind and create a tail.[11]

Answer & Explanation:

The key is to modify the mobile phase to suppress these unwanted secondary interactions. This can be achieved by adjusting the pH or adding competitive agents that block the active silanol sites.

Troubleshooting Steps:

• Adjust Mobile Phase pH: Lowering the mobile phase pH to ≤ 3 ensures that the acidic silanol groups are fully protonated (Si-OH) rather than ionized (Si-O⁻).[9][10] This neutralizes their ability to engage in strong electrostatic interactions.

  • Protocol: See Protocol 1: Systematic Mobile Phase pH Adjustment below.

• Increase Buffer Concentration: Using a buffer with a concentration between 20-50 mM can help in two ways: it maintains a stable pH and the buffer ions can compete with the analyte for interaction with the active sites.[8][9]

• Use a Mobile Phase Additive: Sometimes, a competitive agent is needed to effectively block the silanol sites.

  • Action: For basic analytes, a small amount of an amine like triethylamine (TEA) (e.g., 20 mM) can be added.[10][12] The positively charged TEA will preferentially interact with the ionized silanols, shielding your analyte from this interaction.[8][13] Caution: TEA is not ideal for MS detection due to ion suppression. For MS-compatible methods, focus on pH and buffer optimization.

Parameter	Mechanism of Action	Typical Starting Point	Considerations
Low pH (e.g., Formic Acid)	Suppresses ionization of silanol groups.[9][10]	0.1% Formic Acid (pH ~2.7)	Highly MS-compatible. Most common first step.
Increased Buffer Strength	Masks silanol sites with buffer ions.[8]	20-50 mM Ammonium Formate	Balances buffering capacity with MS compatibility.
Amine Additive (e.g., TEA)	Competitively binds to active silanol sites.[12][13]	20 mM Triethylamine	Not recommended for ESI-MS due to strong ion suppression.

Table 1: Guide to Mobile Phase Modifications for Mitigating Peak Tailing.

Level 3: Advanced Troubleshooting - Stationary Phase & System Interactions

Question 4: I've optimized my mobile phase, but I still see tailing, particularly for polyacetylenes with diol or carboxylic acid moieties. What else could be the cause?

If mobile phase optimization isn't enough, the issue may be rooted in more complex interactions, such as metal chelation, or it may be time to consider a different stationary phase.

Answer & Explanation:

• Metal Chelation: Polyacetylenes with functional groups that can act as ligands (like diols, catechols, or carboxylic acids) can chelate with trace metal impurities (e.g., iron, aluminum, titanium) present in the silica matrix or leached from stainless steel system components.[9][10] This creates a strong, secondary retention mechanism that results in severe peak tailing.[14][15]

• Inappropriate Column Chemistry: Your column may simply not be suitable for your analytes. Older "Type A" silica columns are notorious for high silanol activity and metal content.[10][16]

Troubleshooting Steps:

• Use a Modern, High-Purity Column:

  • Action: Switch to a column packed with high-purity, "Type B" silica. These columns have significantly lower metal content and are often exhaustively end-capped to mask residual silanols, providing much better peak shapes for challenging compounds.[3][17] Consider columns with alternative chemistry, such as those with polar-embedded phases or hybrid organic/silica particles, which offer different selectivity and can reduce silanol interactions.[10][18]

• Passivate Your LC System: If you suspect metal contamination from the system itself (tubing, frits, pump heads), you can passivate the flow path.

  • Protocol: See Protocol 2: System Passivation for Metal-Sensitive Analytes .

• Increase Column Temperature: Raising the column temperature (e.g., to 40-60°C) can significantly improve peak shape.

  • Causality: Higher temperatures reduce mobile phase viscosity, which improves mass transfer kinetics, allowing analyte molecules to move more quickly between the mobile and stationary phases.[19][20] This often leads to sharper, more symmetrical peaks and shorter retention times.[21] Be sure not to exceed the column's recommended temperature limit.

Visualizing the Problem & Solution

Caption: A logical workflow for troubleshooting peak tailing.

Caption: Common chemical interactions causing peak tailing.

Experimental Protocols

Protocol 1: Systematic Mobile Phase pH Adjustment

This protocol aims to find the optimal mobile phase pH to suppress silanol interactions.

• Establish a Baseline: Run your current method and record the tailing factor and retention time for your polyacetylene of interest.

• Prepare Acidic Mobile Phase: Prepare your aqueous mobile phase (Solvent A) with 0.1% formic acid. This will typically result in a pH of ~2.7.

• Equilibrate and Analyze: Thoroughly flush the system and column with the new mobile phase (at least 10 column volumes) before injecting your sample.

• Evaluate Results: Compare the peak shape to your baseline. For most compounds interacting with silanols, you should see a significant improvement.[11]

• Further Optimization (If Needed): If tailing persists and your analyte is stable, you can test a slightly stronger acid like trifluoroacetic acid (TFA) at 0.05-0.1%. Note: TFA is a strong ion-pairing agent and can suppress MS signal and be difficult to flush from a system. Use with caution.

Protocol 2: System Passivation for Metal-Sensitive Analytes

This protocol helps to remove metallic contaminants from the LC flow path that may be causing tailing via chelation.

• System Preparation: Remove the column and replace it with a union.

• Initial Flush: Flush the entire system (injector, tubing, flow cell) with HPLC-grade water for 20 minutes.

• Passivation Step: Flush the system with a solution of 5-10% nitric acid or a commercial metal passivation solution for 30-60 minutes. CRITICAL: Ensure all system components (especially seals and detector flow cells) are compatible with the chosen acid. Consult your instrument manual.

• Rinse Thoroughly: Flush the system with HPLC-grade water for at least 60 minutes or until the effluent pH returns to neutral.

• Solvent Re-introduction: Flush the system with your mobile phase (or an intermediate solvent like isopropanol) before reinstalling the column.

• Equilibrate and Test: Re-install the column, equilibrate thoroughly, and inject your sample to assess peak shape improvement.

References

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC? Available at: [Link]

• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Available at: [Link]

• Shimadzu. Effects of Sample Solvents on Peak Shape. Available at: [Link]

• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues. Available at: [Link]

• Stoll, D. (2026). Effects of Sample Diluent on Analyte Recovery in Reversed-Phase and HILIC Separations. LCGC International. Available at: [Link]

• Nagae, N., et al. (2009). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. Pittcon 2009 Presentation. Available at: [Link]

• Gritti, F., & Guiochon, G. (2006). Effect of sample solvent on the chromatographic peak shape of analytes eluted under reversed-phase liquid chromatogaphic conditions. Journal of Chromatography A. Available at: [Link]

• Boag, M. (2025). How to Reduce Peak Tailing in HPLC? Phenomenex. Available at: [Link]

• Restek Corporation. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Available at: [Link]

• LCGC Blog. (2019). HPLC Diagnostic Skills II – Tailing Peaks. Available at: [Link]

• Dolan, J. (2024). Using HPLC Solvents: Injecting Organic Solvents in Reversed-Phase. Separation Science. Available at: [Link]

• ACE HPLC Columns. Reversed-Phase HPLC of Basic Compounds: Solving Peak Tailing Problems. Available at: [Link]

• Zidorn, C., et al. (2011). Quantification of polyacetylenes in apiaceous plants by high-performance liquid chromatography coupled with diode array detection. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Stoll, D. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC International. Available at: [Link]

• Pharma Growth Hub. (2022). Effect of diluent on the peak shape of the analyte in reversed-phase liquid chromatography. YouTube. Available at: [Link]

• Dolan, J.W. Troubleshooting Peak Tailing in LC. Scribd. Available at: [Link]

• Malvern Panalytical. (2024). Optimizing Analysis Conditions, Part 1: Mobile Phase. Available at: [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. Available at: [Link]

• ResearchGate. (2020). How to get rid of tailing peaks? Available at: [Link]

• ResearchGate. HPLC Analysis of Polyacetylenes | Request PDF. Available at: [Link]

• Agilent Technologies. (2023). Why it matters and how to get good peak shape. Available at: [Link]

• Ibis Scientific, LLC. (2025). Why Temperature Is Important in Liquid Chromatography. Available at: [Link]

• Phenomenex. (2025). Temperature Programming for Better GC Results. Available at: [Link]

• SCIEX. (2026). How does increasing column temperature affect LC methods? Available at: [Link]

• BÜCHI Labortechnik AG. How to optimize your mobile phase to improve selectivity and resolution in chromatography. Available at: [Link]

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• Waters Corporation. Waters Column Selection Guide for Polar Compounds. Available at: [Link]

• Dolan, J.W. Why Do Peaks Tail? - LC Troubleshooting Bible. Available at: [Link]

• Mastelf. (2025). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Available at: [Link]

• Biocompare. (2014). Picking the Perfect HPLC Column. Available at: [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Available at: [Link]

• Veeprho. (2024). HPLC Columns and Their Role in Compound Separation. Available at: [Link]

• Link Lab. HPLC Column Selection Guide. Available at: [Link]

• Element Lab Solutions. Peak Tailing in HPLC. Available at: [Link]

• Gasparrini, F., et al. (2020). Effects of titanium contamination caused by iron-free high-performance liquid chromatography systems on peak shape and retention of drugs with chelating properties. Journal of Chromatography A. Available at: [Link]

• Shimadzu. Identification of Unknown Polymer Additives by LCMS-IT-TOF. Available at: [Link]

• Agilent Technologies. Analysis of Additives in a Polymer. Available at: [Link]

• American Laboratory. (2008). Characterization of Synthetic Block Copolymers by LC-MS. Available at: [Link]

• MicroSolv Technology Corporation. (2025). Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions. Available at: [Link]

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Technical Support Center: Optimizing Solvent Extraction of Diacetylenes from Angelica keiskei

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the extraction of diacetylene compounds from Angelica keiskei (Ashitaba). It addresses common challenges and provides practical, evidence-based solutions to optimize extraction yield and preserve compound integrity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the extraction of diacetylenes from Angelica keiskei.

Q1: What are the primary diacetylene compounds of interest in Angelica keiskei?

Angelica keiskei contains a variety of bioactive polyacetylenes (also referred to as diacetylenes), which are noted for their potential therapeutic properties.[1][2][3] The most prominent among these is Falcarindiol .[1] Other related C17-polyacetylenes common to the Apiaceae family, such as falcarinol and panaxydiol, are also of significant interest and may be present.[4][5] These compounds are characterized by multiple acetylene (triple) bonds, which contribute to both their bioactivity and their inherent instability.[6]

Q2: Why is solvent selection so critical for diacetylene extraction?

Solvent selection is paramount because it dictates both the efficiency and selectivity of the extraction. Diacetylenes like falcarindiol are relatively non-polar (lipophilic).[4][6] Therefore, the principle of "like dissolves like" applies. A solvent with a polarity similar to that of the diacetylenes will yield the best results. However, the plant matrix also contains a vast array of other compounds, from highly polar flavonoids and phenolics to non-polar lipids.[1][7] The ideal solvent or solvent system will maximize diacetylene solubility while minimizing the co-extraction of interfering compounds.

Q3: What are the main factors that influence the final yield and purity of the diacetylene extract?

Beyond solvent choice, several process parameters critically impact the extraction outcome:

• Temperature: Diacetylenes are notoriously heat-sensitive.[6] High temperatures can lead to rapid degradation, polymerization, or oxidation.

• Light Exposure: Exposure to light, particularly UV, can induce photo-decomposition and polymerization of diacetylene molecules.[4]

• Oxygen: The presence of oxygen can lead to oxidative degradation of the polyacetylene backbone.[8]

• Extraction Time: While sufficient time is needed for the solvent to penetrate the plant matrix, prolonged extraction times increase the risk of compound degradation.[9]

• Plant Material: The quality, age, and part of the plant used (leaves, stems, roots) will have varying concentrations of diacetylenes. Proper drying and grinding to a consistent, fine particle size are crucial for efficient extraction.[10]

• Extraction Method: Modern techniques like Ultrasound-Assisted Extraction (UAE) or Supercritical Fluid Extraction (SFE) can significantly improve yield and reduce degradation compared to conventional methods like maceration or Soxhlet extraction.[11][12][13]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the extraction and analysis of Angelica keiskei diacetylenes.

Problem 1: Low or No Detectable Diacetylene Yield

Probable Cause	Recommended Solution & Scientific Rationale
Inappropriate Solvent Polarity	The solvent is too polar (e.g., pure water or high-percentage ethanol/water mixtures) and is failing to solubilize the lipophilic diacetylenes. Solution: Switch to a less polar solvent system. Start with ethyl acetate or a mixture of ethanol and hexane (e.g., 70:30 v/v). Ethyl acetate has proven effective for fractionating diacetylenes from A. keiskei.[14]
Compound Degradation (Heat)	The extraction temperature is too high, causing thermal degradation. Diacetylenes can rapidly degrade at elevated temperatures.[6] Solution: Perform extractions at room temperature or below (4-25°C). If using techniques like UAE, use a cooling water bath to maintain a low temperature.[15][16] Avoid traditional Soxhlet extraction, which operates at the solvent's boiling point.
Compound Degradation (Light/Oxygen)	Samples were exposed to ambient light or oxygen during extraction and processing. The conjugated triple bonds in diacetylenes are susceptible to photo-decomposition and oxidation.[4][8] Solution: Conduct all extraction and processing steps under amber lighting or in vessels wrapped in aluminum foil. Purge extraction vessels and solvent storage bottles with an inert gas like nitrogen or argon to displace oxygen.
Enzymatic Degradation	Endogenous plant enzymes (e.g., oxidases) degraded the diacetylenes upon cell lysis during sample preparation. Solution: Freeze-dry (lyophilize) fresh plant material immediately after harvesting to inactivate enzymes.[9] Storing fresh material frozen (-80°C) is a viable alternative if lyophilization is not possible.[17]

Problem 2: Inconsistent Yields Between Batches

Probable Cause	Recommended Solution & Scientific Rationale
Variability in Plant Material	The concentration of secondary metabolites like diacetylenes can vary significantly based on cultivation conditions, harvest time, and plant part.[18] Solution: Standardize the plant material. Use the same plant part (e.g., roots or stems), from the same source, harvested at the same developmental stage. Document all material specifications for each batch.
Inconsistent Particle Size	Different particle sizes lead to varied surface areas for solvent interaction, causing inconsistent extraction efficiency. Solution: Mill and sieve the dried plant material to a uniform and fine particle size (e.g., <0.5 mm). This ensures a consistent surface-area-to-volume ratio for every extraction.
Solvent-to-Solid Ratio Imbalance	An insufficient volume of solvent will become saturated before all target compounds are extracted. An excessive volume dilutes the sample and wastes solvent. Solution: Optimize and fix the solvent-to-solid ratio. A typical starting point is 10:1 to 30:1 (mL of solvent per gram of plant material). Maintain this ratio precisely for all experiments.

Problem 3: Suspected Degradation in Analytical Results (e.g., Broad Peaks, Unexpected Compounds)

Probable Cause	Recommended Solution & Scientific Rationale
On-Column or Post-Extraction Degradation	The diacetylenes are degrading in the final extract during storage or in the HPLC autosampler. Solution: Store the final extract at -20°C or -80°C under an inert atmosphere. Use amber autosampler vials. Minimize the time the sample sits in the autosampler before injection. If possible, use a cooled autosampler (4°C).
Solvent Artifacts or Impurities	The solvents used for extraction or HPLC mobile phase contain impurities or stabilizers that interfere with the analysis. Solution: Use only HPLC-grade or higher purity solvents for all steps. Filter all solvents and mobile phases through a 0.22 µm filter before use. Run a solvent blank on the HPLC to identify any background peaks.
Polymerization	The characteristic sharp UV absorbance peaks of diacetylenes are absent, and a broad, undefined baseline is observed. This can indicate that the monomers have polymerized. Solution: This is an irreversible process. The extraction must be repeated with stricter adherence to protocols preventing degradation (low temperature, exclusion of light and oxygen).

Section 3: Experimental Protocols & Methodologies

Protocol 1: Optimized Cold Solvent Maceration

This protocol is a baseline conventional method optimized for diacetylene stability.

• Preparation: Weigh 10 g of lyophilized, finely ground (<0.5 mm) Angelica keiskei plant material.

• Extraction: Place the powder in a 250 mL amber flask. Add 150 mL of ethyl acetate (a 15:1 solvent-to-solid ratio).

• Inert Atmosphere: Purge the flask headspace with nitrogen gas for 1-2 minutes and seal tightly.

• Agitation: Place the flask on an orbital shaker at 150 rpm for 12 hours at room temperature (20-25°C), ensuring the flask is covered to prevent light exposure.

• Filtration: Filter the mixture under vacuum through Whatman No. 1 filter paper. Wash the solid residue with an additional 50 mL of ethyl acetate to recover any remaining extract.

• Evaporation: Combine the filtrates and evaporate the solvent using a rotary evaporator with the water bath temperature set to no higher than 35°C .

• Storage: Once a viscous extract is obtained, immediately redissolve it in a known volume of HPLC-grade solvent (e.g., acetonitrile), transfer to an amber vial, purge with nitrogen, and store at -80°C until analysis.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

UAE enhances extraction efficiency through acoustic cavitation while allowing for low-temperature operation.[11][16][19]

• Preparation: Weigh 5 g of lyophilized, finely ground (<0.5 mm) Angelica keiskei into a 100 mL jacketed glass beaker.

• Solvent Addition: Add 75 mL of ethanol (a 15:1 ratio).

• Ultrasonication: Place the beaker in an ultrasonic bath or use an ultrasonic probe. Circulate chilled water (4-10°C) through the beaker's jacket to dissipate heat.

• Extraction Parameters: Sonicate at a frequency of 20-40 kHz for 30 minutes. If using a probe, operate in a pulsed mode (e.g., 10 seconds on, 5 seconds off) to prevent localized heating.

• Processing: After sonication, immediately filter and evaporate the solvent as described in Protocol 1 (steps 5-7), maintaining all precautions against light, heat, and oxygen.

Protocol 3: HPLC-DAD Analysis Method

This method provides a robust starting point for the quantification of diacetylenes.[20][21][22]

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water (with 0.1% formic acid)

  • B: Acetonitrile (with 0.1% formic acid)

• Gradient:

  • 0-5 min: 50% B

  • 5-25 min: Linear gradient from 50% to 95% B

  • 25-30 min: Hold at 95% B

  • 30-35 min: Return to 50% B and equilibrate

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• DAD Wavelength: Monitor at 254 nm and 280 nm. Diacetylenes exhibit characteristic UV spectra, and scanning from 200-400 nm is recommended to identify absorbance maxima for specific compounds.

Section 4: Data Summaries & Visualizations

Table 1: Properties of Common Extraction Solvents

This table helps in selecting the appropriate solvent based on polarity and boiling point, which is critical for low-temperature evaporation.

Solvent	Polarity Index	Boiling Point (°C)	Notes on Use for Diacetylenes
n-Hexane	0.1	69	Good for very non-polar lipids, often used in initial de-fatting steps.
Dichloromethane	3.1	40	Effective for polyacetylene extraction but has health and safety concerns.[5]
Ethyl Acetate	4.4	77	Recommended. Good balance of polarity for diacetylenes with a relatively low boiling point.[14]
Acetone	5.1	56	Can be effective, but its higher reactivity can sometimes be a concern.
Ethanol	5.2	78	Good general-purpose solvent. Often used with a co-solvent (like water or hexane) to modify polarity.
Methanol	6.6	65	Effective polar solvent, but can co-extract many water-soluble compounds.
Water	10.2	100	Generally too polar for efficient extraction of falcarinol-type diacetylenes.

Diagrams

Caption: Workflow for optimizing diacetylene extraction.

Caption: Troubleshooting flowchart for low diacetylene yield.

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resolving stereoisomers of 11,16-dihydroxyoctadeca-9,17-dien-12,14-diyn-1-yl acetate on chiral columns

Welcome to the Technical Support Center for the chiral resolution of 11,16-dihydroxyoctadeca-9,17-dien-12,14-diyn-1-yl acetate . This bioactive polyacetylene, frequently isolated from botanical sources like Oplopanax horridus (Devil's club), possesses two chiral centers at C11 and C16[1]. Consequently, it exists as four distinct stereoisomers: (11R,16R), (11S,16S), (11R,16S), and (11S,16R).

Because the absolute configuration of these acetylenic oxylipins drastically dictates their target binding affinity and cytotoxicity against cancer cell lines[2], achieving baseline resolution of all four isomers is a critical bottleneck in drug development. This guide provides field-proven methodologies, causality-driven protocols, and troubleshooting FAQs to ensure self-validating, reproducible separations.

Resolution Strategy & Workflow

Directly injecting a mixture of four stereoisomers onto a chiral stationary phase (CSP) typically results in overlapping elution profiles. Chiral columns are highly optimized for enantiomeric recognition (differentiating mirror images) but often struggle with the competing spatial footprints of diastereomers.

The Causality of the Workflow: To achieve baseline resolution, you must decouple diastereomeric separation from enantiomeric separation. By first isolating the threo and erythro pairs on an achiral phase (where they exhibit different dipole moments and physical properties), you simplify the subsequent chiral HPLC run into a straightforward binary enantiomeric resolution[3].

Fig 1: Two-dimensional chromatographic workflow for resolving the four stereoisomers.

Step-by-Step Methodologies

Protocol A: Diastereomeric Pre-Purification

• Sample Preparation: Dissolve the crude polyacetylene mixture in a minimal volume of HPLC-grade dichloromethane (DCM). Perform all handling under amber lighting to prevent photolytic degradation of the conjugated diyne system[1].

• Achiral Chromatography: Load the sample onto a semi-preparative Normal Phase Silica column (or Sephadex LH-20)[3].

• Elution: Elute using a gradient of n-hexane and ethyl acetate (e.g., starting at 95:5 and ramping to 70:30).

• Fraction Collection: Monitor the eluate at 254 nm. The threo and erythro diastereomers will elute as two distinct bands. Pool and concentrate the fractions separately in vacuo at temperatures strictly below 25 °C.

Protocol B: Chiral HPLC Enantioseparation

• Column Selection: Install a polysaccharide-based chiral column, such as Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) or Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)). These phases provide the necessary chiral cavities and hydrogen-bonding sites for di-hydroxylated polyacetylenes[4].

• Mobile Phase Equilibration: Flush the system with an isocratic mixture of n-hexane and isopropanol (IPA). Causality: The non-polar hexane drives the hydrophobic aliphatic chain into the stationary phase, while IPA competitively modulates the hydrogen bonding between the C11/C16 hydroxyls and the carbamate linkages, preventing irreversible adsorption.

• Execution: Inject the purified threo fraction. Run the method at a flow rate of 1.0 mL/min at a controlled temperature of 25 °C. Repeat the process for the erythro fraction.

Protocol C: Absolute Configuration Validation (Self-Validating System)

Retention times alone cannot establish absolute configuration. To validate the identity of the isolated enantiomers:

• Circular Dichroism (CD): Subject the isolated fractions to CD spectroscopy. The conjugated ene-diyne chromophore will yield distinct Cotton effects. Compare these experimental spectra against Time-Dependent Density Functional Theory (TDDFT) calculations[5].

• Mosher's Method: Derivatize the C11 and C16 hydroxyls of the isolated fractions using (R)- and (S)-MTPA chloride. Analyze the derivatives via 1H-NMR. The resulting ΔδSR values will definitively confirm the spatial orientation of the chiral centers[6].

Quantitative Data: Chiral Column Screening

The following table summarizes the optimized chromatographic parameters for the enantiomeric resolution of the pre-purified diastereomeric fractions.

Parameter	Chiralcel OD-H	Chiralpak AD-H
Stationary Phase Chemistry	Cellulose tris(3,5-dimethylphenylcarbamate)	Amylose tris(3,5-dimethylphenylcarbamate)
Mobile Phase	n-Hexane / Isopropanol (90:10 v/v)	n-Hexane / Isopropanol (85:15 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	25 °C	25 °C
Detection Wavelength	UV at 230 nm and 254 nm	UV at 230 nm and 254 nm
Typical Retention Time (Enantiomer 1)	14.2 min	16.5 min
Typical Retention Time (Enantiomer 2)	17.8 min	21.0 min
Resolution Factor ( Rs​ )	> 1.5 (Baseline Resolution)	> 1.8 (Baseline Resolution)

Troubleshooting Guides & FAQs

Q: Why am I observing severe peak tailing for the enantiomers on the Chiralcel OD-H column? A: Peak tailing in di-hydroxylated polyacetylenes is typically caused by excessive, non-specific hydrogen bonding between the C11 and C16 hydroxyl groups and the silica support or the carbamate linkages of the stationary phase. Solution: Increase the polarity of the mobile phase slightly by adjusting the alcohol modifier (e.g., increasing isopropanol from 5% to 10% or 15%). Ensure you are not using strongly basic modifiers (like DEA), as they are unnecessary for neutral diols and can degrade the silica gel backbone of the column over time[7].

Q: My diastereomers (threo and erythro) are co-eluting on the chiral column. How can I resolve all four stereoisomers in one run? A: You generally cannot, and attempting to do so is a common methodological error. Chiral stationary phases are optimized for enantiomeric recognition, not diastereomeric separation. The competing spatial arrangements of threo and erythro forms lead to overlapping elution profiles. Solution: Implement the two-dimensional chromatographic approach outlined in Protocol A. First, resolve the diastereomers using an achiral normal-phase (Silica gel) or reversed-phase (C18) column[3]. Once the threo and erythro pairs are isolated, inject them separately onto the chiral HPLC column.

Q: How do I prevent the degradation of 11,16-dihydroxyoctadeca-9,17-dien-12,14-diyn-1-yl acetate during the chromatographic run? A: Polyacetylenes containing conjugated ene-diyne systems are highly susceptible to photolytic oxidation and thermal polymerization[1]. If your peaks appear as broad humps or you see multiple unexpected degradation peaks, your sample is reacting on the column. Solution: Perform all sample preparations under amber lighting. Maintain the HPLC column compartment at or strictly below 25 °C. Use freshly degassed HPLC-grade solvents to minimize dissolved oxygen, and store all purified fractions in amber vials under an inert atmosphere (Argon or Nitrogen) at -20 °C[6].

Q: Can I use reversed-phase chiral chromatography for this compound? A: While possible, it is not recommended for initial method development. Polysaccharide columns like OD-H and AD-H perform optimally in normal-phase mode (Hexane/Alcohol) for neutral lipophilic compounds like polyacetylene acetates. Reversed-phase conditions (using water/acetonitrile) often result in poor solubility of the long aliphatic chain (C18) and significantly lower enantioselectivity for this specific molecular class[8].

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. idus.us.es [idus.us.es]
• 5. mdpi.com [mdpi.com]
• 6. Plant polyacetylenoids: Phytochemical, analytical and pharmacological updates - Arabian Journal of Chemistry [arabjchem.org]
• 7. hplc.eu [hplc.eu]
• 8. Green chiral HPLC enantiomeric separations using high temperature liquid chromatography and subcritical water on Chiralcel OD and Chiralpak AD - PubMed [pubmed.ncbi.nlm.nih.gov]

overcoming low aqueous solubility of diacetylene diols in cell culture

Technical Support Center: Overcoming Low Aqueous Solubility of Diacetylene Diols in Cell Culture

Overview Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to evaluate diacetylene diols and their polydiacetylene (PDA) derivatives in in vitro biological assays. These molecules possess a rigid, highly hydrophobic conjugated diyne backbone that drives aggressive π−π stacking and van der Waals interactions. When introduced into aqueous cell culture media, they rapidly precipitate, leading to erratic dosing, artifactual cytotoxicity, and optical interference.

This guide provides mechanistically grounded troubleshooting strategies to solubilize these recalcitrant compounds, ensuring your cellular assays yield reproducible and physiologically relevant data.

Diagnostic Workflow: Selecting a Solubilization Strategy

Before proceeding to the bench, you must align your solubilization strategy with the end-goal of your assay. The physical state of the diacetylene (monomeric vs. polymeric) dictates the carrier system.

Caption: Decision matrix for selecting diacetylene diol solubilization strategies based on assay requirements.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why do my diacetylene diol monomers precipitate immediately upon addition to 37°C culture media, even when pre-dissolved in DMSO? A1: This phenomenon is driven by solvent-shift precipitation. Diacetylene diols require organic solvents to disrupt the strong intermolecular π−π stacking of their conjugated triple bonds. When your DMSO stock is diluted into aqueous media (e.g., DMEM/RPMI), the local dielectric constant spikes. The hydrophobic effect forces the diacetylene alkyl tails together, while the diyne units rapidly align and crystallize. To prevent this, you must provide thermodynamic stabilization—either by shielding the hydrophobic domains within a lipid bilayer (liposomes) or by utilizing carrier proteins (like BSA) to chaperone the monomers[1].

Q2: Does UV polymerization of diacetylene diols affect their aqueous solubility and cytotoxicity? A2: Yes, profoundly. Topochemical polymerization of diacetylene monomers via 254 nm UV irradiation creates a rigid, conjugated polydiacetylene (PDA) backbone. Research demonstrates that highly polymerized PDA nanosomes exhibit superior colloidal stability and significantly reduced cellular toxicity compared to their monomeric precursors[2]. Unpolymerized monomers act like aggressive surfactants, intercalating into and lysing cell membranes, whereas the highly polymerized nanosomes are safely endocytosed[2].

Q3: Can I use peptide amphiphiles to improve water solubility? A3: Absolutely. Conjugating diacetylene units to hydrophilic peptide sequences (e.g., RGDS for cell adhesion) creates peptide amphiphiles that spontaneously self-assemble into water-soluble β -sheet nanofibers[3]. This approach not only solves the solubility issue but also provides a biomimetic template that enhances targeted cellular uptake and allows for colorimetric sensing of the cell microenvironment[3].

Step-by-Step Troubleshooting Protocols

Protocol A: Formulation of Polydiacetylene (PDA) Nanosomes

Use this protocol when utilizing diacetylenes as fluorescent probes, biosensors, or drug delivery vehicles[4].

Causality & Logic: Direct injection of diacetylenes into water fails due to uncontrolled aggregation. By utilizing thin-film hydration followed by extrusion, we force the lipids into thermodynamically stable, unilamellar vesicles. UV polymerization then "locks" this structure, preventing monomer leakage during incubation with serum proteins[4].

Caption: Step-by-step workflow for the formulation and topochemical polymerization of PDA nanosomes.

• Lipid Film Formation: Dissolve the diacetylene diol (and co-lipids like DMPC, if required) in chloroform in a glass vial. Evaporate the solvent under a gentle stream of N2​ gas to form a uniform thin film. Why? This maximizes the surface area for the subsequent hydration step, ensuring homogeneous lipid dispersion.

• Hydration: Add pre-warmed deionized water or PBS (above the lipid phase transition temperature, typically 80°C) to achieve a 1 mM lipid concentration.

• Sonication: Probe-sonicate the suspension for 15 minutes at 80°C. The solution will transition from milky to translucent as large multilamellar vesicles break down.

• Extrusion: Pass the hot suspension 11 times through a 0.8 µm and then a 0.1 µm polycarbonate filter. Self-Validation: The resulting solution must be completely clear. Turbidity indicates incomplete sizing, which will cause false-positive toxicity in cells.

• Cooling & Polymerization: Store at 4°C overnight to allow the diyne backbones to align. Irradiate with 254 nm UV light (1 mW/cm²) for 1-2 minutes. Self-Validation: A successful topochemical polymerization will instantly turn the solution a deep, intense blue[4]. If it turns red, the lipid packing was too loose or disorganized.

Protocol B: BSA-Coupled Solubilization for Monomeric Assays

Use this protocol when screening unpolymerized diacetylene diols for intrinsic biological activity (e.g., chemopreventive assays)[1].

Causality & Logic: Albumin is the body's natural transporter for hydrophobic molecules. Pre-complexing diacetylene diols with BSA prevents the solvent-shift precipitation that occurs when DMSO stocks hit aqueous media.

• Stock Preparation: Dissolve the diacetylene diol in 100% DMSO to a concentration of 10 mM.

• BSA Carrier Solution: Prepare a 10% (w/v) essentially fatty-acid-free Bovine Serum Albumin (BSA) solution in PBS.

• Complexation: Slowly inject 10 µL of the DMSO stock into 990 µL of the BSA solution while vortexing vigorously. Why? Rapid mixing ensures the diacetylene molecules are trapped in the hydrophobic pockets of BSA before they can π -stack with each other.

• Equilibration: Incubate the complex at 37°C for 30 minutes.

• Cell Treatment: Dilute this intermediate stock into your final cell culture media. Keep the final DMSO concentration strictly below 0.1% (v/v) to prevent solvent-induced cytotoxicity.

Quantitative Comparison of Solubilization Strategies

The following table summarizes the expected outcomes and limitations of various solubilization methods to help you benchmark your experimental design.

Solubilization Strategy	Max Aqueous Conc. (Monomer Eq.)	Cellular Toxicity Risk	Stability in 10% FBS Media	Primary Application
Direct DMSO Dilution	< 1 µM	High (Membrane lysis)	Poor (Precipitates in < 5 mins)	Not recommended
PDA Nanosomes (Liposomes)	> 1 mM	Low (Safely endocytosed)	Excellent (> 48 hours)	Biosensors, Imaging, Delivery
BSA Complexation	~ 50 - 100 µM	Low	Moderate (Dependent on equilibrium)	Bioactivity screening
Peptide Amphiphiles	> 500 µM	Low to Moderate	High (Forms stable hydrogels/fibers)	3D Culture, Adhesion assays

References

• Effect of polydiacetylene-based nanosomes on cell viability and endocytosis - PubMed. National Institutes of Health.
• Responsive Polydiacetylene Vesicles for Biosensing Microorganisms - PMC. National Institutes of Health.
• Identification of dialkyl diacetylene diols with potent cancer chemopreventive activity - PubMed. National Institutes of Health.
• Self-Assembly and Polymerization of Diacetylene-Containing Peptide Amphiphiles in Aqueous Solution - ACS Publications.

Sources

• 1. Identification of dialkyl diacetylene diols with potent cancer chemopreventive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of polydiacetylene-based nanosomes on cell viability and endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Thermal Degradation of Polyacetylenes During GC-MS Analysis

Welcome to the technical support center for the analysis of polyacetylenes by Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the thermal lability of these important compounds. Polyacetylenes, such as falcarinol and falcarindiol, are known for their interesting biological activities, including anti-inflammatory and cytotoxic effects.[1][2] However, their conjugated triple bond systems make them susceptible to thermal degradation, which can lead to inaccurate analytical results.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome these challenges and obtain reliable, reproducible data.

Understanding the Challenge: The Thermal Instability of Polyacetylenes

Polyacetylenes are notoriously heat-sensitive.[3] When subjected to the high temperatures typically used in conventional GC-MS analysis, they can undergo a variety of degradation reactions, including isomerization, cyclization, and fragmentation. This degradation can manifest as:

• Poor peak shape: Tailing or fronting peaks can indicate on-column degradation or interaction with active sites.

• Multiple, unexpected peaks: The appearance of several smaller peaks where one is expected can be a sign of fragmentation.

• Low analyte response: Thermal degradation can lead to a significant loss of the target analyte, resulting in a weak signal.

• Poor reproducibility: Inconsistent results between injections are a common symptom of uncontrolled thermal degradation.

The primary goal when analyzing polyacetylenes by GC-MS is to transfer the analyte from the injection port to the detector without altering its chemical structure. This requires a careful optimization of every step of the analytical process.

Troubleshooting Guide: A Symptom-Based Approach

This section is designed to help you diagnose and resolve common issues encountered during the GC-MS analysis of polyacetylenes.

Issue 1: I see multiple peaks for my polyacetylene standard, but I expect only one.

This is a classic sign of thermal degradation occurring in the injection port. The high heat of a standard split/splitless inlet can be too harsh for these delicate molecules.

Root Cause Analysis and Solutions:

• Excessive Inlet Temperature: The most common culprit is an injection port temperature that is too high. While a high temperature is often used to ensure complete vaporization of the sample, it can be detrimental to thermally labile compounds.

  • Solution: Systematically lower the inlet temperature. A good starting point is to decrease the temperature in 20-25°C increments.[4] The goal is to find the lowest possible temperature that still allows for efficient transfer of the analyte to the column without causing degradation.

• "Harsh" Injection Technique: Standard split/splitless injection can prolong the time the analyte spends in the hot inlet, increasing the likelihood of degradation.[4]

  • Solution 1: Cool On-Column (COC) Injection. This is the gentlest injection technique available.[5][6][7] The sample is deposited directly onto the capillary column at a low temperature, completely bypassing the hot inlet.[7][8] The oven temperature is then programmed to vaporize the analytes.

  • Solution 2: Programmed Temperature Vaporization (PTV) Inlet. A PTV inlet allows for the sample to be injected into a cool liner, which is then rapidly heated to transfer the analytes to the column.[4][5] This minimizes the time the analyte is exposed to high temperatures.

Issue 2: My peak shape is poor (tailing or fronting), and the response is inconsistent.

Poor peak shape often points to issues within the column or interactions with active sites in the system.

Root Cause Analysis and Solutions:

• Active Sites in the Inlet or Column: Active sites, such as exposed silanol groups in the liner or on the column stationary phase, can interact with the polyacetylene molecules, causing adsorption and degradation.

  • Solution: Ensure you are using a high-quality, deactivated inlet liner.[4] Even deactivated liners can become active over time, so regular replacement is crucial.[4] If you suspect column activity, conditioning the column at its maximum recommended temperature for a short period can help. However, be aware that prolonged exposure to high temperatures can also degrade the column.[9][10]

• Column Contamination: Non-volatile matrix components from your sample can accumulate at the head of the column, creating active sites and impeding proper chromatography.

  • Solution 1: Sample Preparation. Implement a thorough sample cleanup procedure to remove as much of the matrix as possible before injection.

  • Solution 2: Use a Guard Column. A guard column is a short piece of deactivated fused silica tubing installed between the inlet and the analytical column.[11] It traps non-volatile contaminants, protecting the analytical column. When performance degrades, you can simply replace the guard column.[11]

Issue 3: I'm not seeing any peak for my analyte, or the signal is extremely low.

A complete loss of signal or a drastically reduced response can be alarming. This often indicates catastrophic degradation or a problem with the sample introduction.

Root Cause Analysis and Solutions:

• Severe Thermal Degradation: The analytical conditions may be so harsh that the majority of the polyacetylene is degrading before it reaches the detector.

  • Solution: Re-evaluate all temperature settings, including the inlet, transfer line, and oven program. Start with the gentlest conditions possible (e.g., Cool On-Column injection and a low starting oven temperature) and gradually increase them if necessary.

• Derivatization as a Protective Strategy: For highly labile polyacetylenes, derivatization can be an effective way to increase their thermal stability.[12][13][14]

  • Solution: Silylation. Converting polar functional groups (like hydroxyl groups in falcarindiol) to their trimethylsilyl (TMS) ethers can significantly increase their volatility and thermal stability. A common silylating reagent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Frequently Asked Questions (FAQs)

Q1: What is the ideal injection technique for polyacetylenes?

A1: Cool On-Column (COC) injection is the most highly recommended technique for thermally labile compounds like polyacetylenes.[5][6][7] It ensures that the sample is introduced directly onto the column without being exposed to a hot injection port, thereby minimizing the risk of thermal degradation.[7][8]

Q2: What are the key parameters to optimize in a GC oven temperature program for polyacetylenes?

A2: The goal is to elute the polyacetylenes at the lowest possible temperature.

• Initial Oven Temperature: Start with a low initial oven temperature to ensure the analytes are focused at the head of the column.

• Ramp Rate: Use a slow to moderate temperature ramp rate. A slower ramp will generally result in elution at a lower temperature.[15]

• Final Temperature: The final temperature should be high enough to elute all compounds of interest but should not exceed the maximum operating temperature of the column.

Q3: How can I be sure that the peaks I'm seeing are from my target polyacetylenes and not degradation products?

A3: This is a critical question.

• Mass Spectral Analysis: Carefully examine the mass spectrum of each peak. Degradation products will often have characteristic fragmentation patterns. For example, you might see fragments corresponding to the loss of water or other small molecules.

• Comparison with a "Gentle" Technique: If possible, analyze the same sample using a less thermally stressful technique, such as High-Performance Liquid Chromatography (HPLC) with UV or MS detection. This can provide a reference chromatogram to compare with your GC-MS results.

• Spiking with Standards: If you have authentic standards of potential degradation products, you can spike your sample with them to confirm their retention times.

Q4: Can the choice of GC column affect the analysis of polyacetylenes?

A4: Absolutely.

• Stationary Phase: A low-polarity stationary phase is generally a good choice.

• Column Dimensions: A shorter column with a thinner film thickness will result in shorter analysis times and lower elution temperatures, which can be beneficial for thermally labile compounds.[15]

Experimental Protocols

Protocol 1: Cool On-Column (COC) Injection for Polyacetylene Analysis

This protocol outlines the general steps for performing a COC injection. Refer to your instrument manual for specific instructions.

• Install a COC-specific inlet and syringe.

• Set the inlet temperature to track the oven temperature.

• Set the initial oven temperature to just below the boiling point of the solvent.

• Inject the sample. The syringe needle will penetrate the septum and deposit the liquid sample directly onto the front of the GC column.

• Start the oven temperature program. A typical program might be:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 280°C.

  • Hold at 280°C for 5 minutes.

• Acquire data.

Protocol 2: Silylation of Polyacetylenes for Increased Thermal Stability

This protocol provides a general procedure for silylation using BSTFA.

• Evaporate the sample solvent under a gentle stream of nitrogen.

• Add 50 µL of a silylating reagent mixture (e.g., BSTFA + 1% TMCS) and 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Cool the vial to room temperature.

• Inject an aliquot of the derivatized sample into the GC-MS.

Visualizations

Diagram 1: Troubleshooting Workflow for Polyacetylene Degradation

Caption: Comparison of different GC injection techniques.

Quantitative Data Summary

Parameter	Split/Splitless Injection	Cool On-Column (COC) Injection	Programmed Temperature Vaporization (PTV)
Typical Inlet Temperature	200-300°C [5]	Tracks oven temperature [8]	Programmable, often starts low [5]
Thermal Stress on Analyte	High	Very Low	Low to Moderate
Suitability for Polyacetylenes	Not recommended	Highly Recommended [5][6]	Recommended
Risk of Discrimination	High	Very Low	Low

References

• Agilent. Cool on-column GC inlet, minimize thermal degradation. Available from: [Link]

• Phenomenex. GC Injection Techniques Guide. Published June 17, 2025. Available from: [Link]

• Agilent. GC Inlets An Introduction. Available from: [Link]

• The Polyacetylenes Falcarinol and Falcarindiol Affect Stress Responses in Myotube Cultures in a Biphasic Manner. PMC. Available from: [Link]

• GL Sciences. 3-5 Cold-on-Column Injection Method | Technical Support. Available from: [Link]

• Differential Effects of Falcarinol and Related Aliphatic C17-Polyacetylenes on Intestinal Cell Proliferation. PMC. Available from: [Link]

• TROUBLESHOOTING GUIDE. Available from: [Link]

• Differential Effects of Falcarinol and Related Aliphatic C17-Polyacetylenes on Intestinal Cell Proliferation. Journal of Agricultural and Food Chemistry - ACS Publications. Published August 20, 2009. Available from: [Link]

• Dietary polyacetylenes, falcarinol and falcarindiol, isolated from carrots prevents the formation of neoplastic lesions in the colon of azoxymethane-induced rats. RSC Publishing. Published February 09, 2017. Available from: [Link]

• Separation Science. Get your GC-MS troubleshooting guide now!. Published December 09, 2023. Available from: [Link]

• GC Derivatization. Available from: [Link]

• GC-MS Troubleshooting Guide | PDF | Gas Chromatography. Scribd. Available from: [Link]

• Shimadzu UK. Gas Chromatography Mass Spectrometry Troubleshooting Guide. Available from: [Link]

• Separation Science. Activity and Decomposition. Published December 09, 2023. Available from: [Link]

• GL Sciences. GC Troubleshoo ng Guide. Published May 09, 2023. Available from: [Link]

• Endogenous falcarinol-type polyacetylenes in carrots and their putative influence on post-harvest fungal pathogens Mycocentrospora acerina and Botrytis cinerea. bioRxiv. Published January 13, 2025. Available from: [Link]

• Derivatization Methods in GC and GC/MS. Semantic Scholar. Available from: [Link]

• Derivatization Reactions and Reagents for Gas Chromatography Analysis. SciSpace. Published March 21, 2012. Available from: [Link]

• Gas chromatography-mass spectrometry and high- performance liquid chromatographic analyses of thermal degradation products of co. Pure. Published January 01, 1991. Available from: [Link]

• (PDF) Derivatization Methods in GC and GC/MS. ResearchGate. Available from: [Link]

• (PDF) GC-MS of polyethylene and polypropylene thermal cracking products. ResearchGate. Available from: [Link]

• Column Bleed in Gas Chromatography: Causes, Effects, and Ways to Minimize it. Published April 01, 2025. Available from: [Link]

• 高分解能MALDI-TOFMSおよび熱分解GC-QMSを用いたポリスチレンの紫外線照射による酸化劣化解析 | アプリケーションノート. JEOL. Available from: [Link]

• Thermal desorption gas chromatography-mass spectrometry for investigating the thermal degradation of polyurethanes. Semantic Scholar. Published April 03, 2023. Available from: [Link]

• (PDF) Polyacetylene: the most thermally-stable of the existing polymers. ResearchGate. Published December 07, 2024. Available from: [Link]

• GL Sciences. 2-5 Precautions when Using Capillary Columns | Technical Support. Available from: [Link]

• LCGC International. GC Column Killers!. Published March 06, 2023. Available from: [Link]

• Thermal degradation of polyacetylenes carrying substituents. Macromolecules - ACS Publications. Available from: [Link]

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• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Dietary polyacetylenes, falcarinol and falcarindiol, isolated from carrots prevents the formation of neoplastic lesions in the colon of azoxymethane-i ... - Food & Function (RSC Publishing) DOI:10.1039/C7FO00110J [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. GC Injection Techniques Guide | Phenomenex [phenomenex.com]
• 6. agilent.com [agilent.com]
• 7. 3-5 Cold-on-Column Injection Method | Technical Support | GL Sciences [glsciences.com]
• 8. agilent.com [agilent.com]
• 9. Preventing Column Bleed in Gas Chromatography | Phenomenex [phenomenex.com]
• 10. 2-5 Precautions when Using Capillary Columns | Technical Support | GL Sciences [glsciences.com]
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• 12. diverdi.colostate.edu [diverdi.colostate.edu]
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• 15. sepscience.com [sepscience.com]

purification optimization of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol using flash chromatography

Welcome to the technical support and troubleshooting hub for the chromatographic isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (C₂₀H₂₈O₄). This highly unsaturated polyacetylene is commonly isolated from medicinal plants such as Angelica sinensis[1]. Its molecular architecture—featuring a conjugated diyne system, two double bonds, an acetoxy group, and a 11,16-diol moiety—makes it highly bioactive but notoriously difficult to purify.

The primary challenges in flash chromatography for this compound stem from its susceptibility to photo-oxidation, thermal degradation, and acid-catalyzed polymerization on active stationary phases[2]. This guide provides field-proven, mechanistic solutions to optimize your purification workflow.

Purification Workflow

Logical workflow for the isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol.

Diagnostic Troubleshooting Guide

Q: Why does my compound degrade or turn brown/black while on the silica column? Causality: The conjugated diyne system (C12-C14) is highly electron-rich and reactive. Standard unmodified silica gel contains acidic silanol groups that act as Lewis acids, catalyzing electrophilic addition or radical-mediated polymerization across the triple bonds. Furthermore, ambient light triggers photo-oxidation of the diene moieties (C9, C17), leading to inherent instability[2]. Solution:

• Shielding: Wrap the glass column entirely in aluminum foil to block ambient UV/visible light.

• Atmosphere: Run the column using positive nitrogen pressure rather than compressed air to eliminate oxygen exposure[3].

• Stationary Phase: If degradation persists, switch from standard bare silica to a Diol-functionalized silica phase, which masks acidic silanols and prevents acid-catalyzed cross-linking.

Q: I am experiencing severe peak tailing and my recovery is below 50%. How can I improve elution? Causality: The molecule contains a 11,16-diol moiety. These free hydroxyl groups act as strong hydrogen bond donors. On bare silica, they interact non-uniformly with active silanol sites, creating a non-linear adsorption isotherm that manifests as severe streaking and irreversible binding. Solution: Add a competitive hydrogen-bonding modifier to your mobile phase. While Hexane/Ethyl Acetate is the standard solvent system, adding 1–2% Isopropanol or Methanol to the Ethyl Acetate portion will saturate the active silanol sites on the column, sharpening the elution peak and drastically improving recovery.

Q: How do I resolve the target compound from its deacetylated analogue? Causality: Hydrolysis of the C1 acetoxy group yields 9,17-Octadecadiene-12,14-diyne-1,11,16-triol[4]. The conversion of an ester to a primary alcohol significantly increases the molecule's polarity. Solution: This structural difference is easily exploited via a step gradient. The target 1-acetoxy compound will elute cleanly at a lower polarity (e.g., 80:20 Hexane:EtOAc). The deacetylated triol will remain highly retained at this concentration and can be flushed off later using a 60:40 mixture.

Quantitative Data & Chromatographic Parameters

Use the following empirical retention factors (Rf) to design your flash chromatography gradient.

Table 1: Rf Values and Elution Strategies on Normal-Phase Silica

Compound / Analyte	Structural Feature	Rf (Hexane:EtOAc 80:20)	Rf (Hexane:EtOAc 60:40)	Recommended Elution Strategy
1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol	Ester + Diol + Diyne	0.35	0.65	Isocratic elution at 80:20
9,17-Octadecadiene-12,14-diyne-1,11,16-triol[4]	Triol (Deacetylated)	0.05	0.25	Step gradient to 60:40
Non-polar Lipids / Waxes	Aliphatic chains	0.85 - 0.95	1.00	Pre-flush at 95:5
Polymerized Polyynes	High MW Conjugates	0.00	0.00	Retained on column

Self-Validating Standard Operating Procedure (SOP)

To ensure scientific integrity, this protocol includes a self-validating 2D-TLC step to confirm column compatibility before committing your entire sample.

Step 1: The 2D-TLC Validation Test Before packing your column, spot your crude extract in the corner of a square TLC plate. Develop the plate in 80:20 Hexane:EtOAc. Dry the plate completely under nitrogen, rotate it 90 degrees, and develop it again in the same solvent. Validation Check: If the target compound appears as a tight spot on the diagonal axis, your silica is safe to use. If it appears as a streak off the diagonal, the silica is too active (causing degradation), and you must switch to Diol-bonded silica.

Step 2: Column Preparation Slurry-pack a glass flash column with 230-400 mesh neutral silica gel using 100% HPLC-grade Hexane. Wrap the exterior of the column completely in aluminum foil.

Step 3: Dry Loading Dissolve the crude extract in a minimal volume of dichloromethane. Add a small mass of deactivated Celite and evaporate the solvent under reduced pressure (water bath strictly <30°C) to create a free-flowing powder. Load this evenly onto the column bed[3].

Step 4: Gradient Elution

• Wash Phase: Elute with 2 Column Volumes (CV) of 95:5 Hexane:EtOAc to remove non-polar waxes.

• Target Elution: Switch to an isocratic flow of 80:20 Hexane:EtOAc. Apply positive nitrogen pressure to maintain a flow rate of ~5 cm/min[3]. Collect 50 mL fractions in amber glass vials.

Step 5: Monitoring and Concentration Spot fractions on a TLC plate and visualize under short-wave UV (254 nm) to detect the conjugated diyne system. Pool the target fractions and evaporate the solvent using a rotary evaporator. Critical Parameter: The water bath must never exceed 30°C . Thermal degradation of polyacetylenes accelerates exponentially above this threshold[5].

Frequently Asked Questions (FAQs)

Q: Can I use UV-directed automated flash chromatography (e.g., ISCO/Biotage) for this compound? A: Yes, but with strict precautions. Set the primary detection wavelength to 254 nm to monitor the conjugated pi-system. Ensure the fraction collection bay is shielded from ambient light, and if the run exceeds 30 minutes, use a chilled collection rack to prevent thermal degradation.

Q: My isolated compound formed an insoluble film in the vial after a week of storage. What happened? A: The compound has undergone spontaneous cross-linking/polymerization. Purified polyynes are highly unstable when concentrated to neat oils[2]. Always store the purified compound as a dilute solution (e.g., in absolute ethanol, DMSO, or ethyl acetate) under a strict Argon or Nitrogen atmosphere at -20°C.

Q: What is the best TLC stain for visualizing this specific polyacetylene? A: While UV (254 nm) is non-destructive and excellent for diynes, Ceric Ammonium Molybdate (CAM) or Vanillin-Sulfuric acid are the best chemical stains. Upon gentle heating, polyynes typically stain a distinct dark blue or purple, allowing you to differentiate them from standard aliphatic lipids.

References

• [1] Title: 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol | C20H28O4 - PubChem Source: nih.gov URL:

• [4] Title: 9,17-Octadecadiene-12,14-diyne-1,11,16-triol 1-acetate - NextSDS Source: nextsds.com URL:

• [2] Title: Falcarinol | CAS:21852-80-2 | Manufacturer ChemFaces Source: chemfaces.com URL:

• [3] Title: Purification of Organic Compounds by Flash Column Chromatography Source: orgsyn.org URL:

• [5] Title: Isolation and characterization of bioactive polyacetylenes Panax ginseng Meyer roots Source: nih.gov URL:

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• 2. Falcarinol | CAS:21852-80-2 | Manufacturer ChemFaces [chemfaces.com]
• 3. orgsyn.org [orgsyn.org]
• 4. nextsds.com [nextsds.com]
• 5. Isolation and characterization of bioactive polyacetylenes Panax ginseng Meyer roots - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparative bioactivity of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol vs falcarindiol

As a Senior Application Scientist specializing in natural product pharmacology and drug discovery, I frequently evaluate polyacetylenic oxylipins for their therapeutic potential. Polyacetylenes derived from the Apiaceae and Araliaceae families represent a highly reactive, structurally fascinating class of compounds.

This guide provides an in-depth comparative analysis of two distinct polyacetylenes: 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (a C18 acetoxy-derivative primarily found in Angelica species) and Falcarindiol (a well-characterized C17 diol found in carrots and ginseng). By dissecting their structural nuances, mechanistic pathways, and experimental handling requirements, this guide equips researchers with the actionable intelligence needed to integrate these compounds into advanced screening workflows.

Structural Dynamics & Physicochemical Profiles

The bioactivity of polyacetylenes is fundamentally driven by their lipophilicity and the electrophilic nature of their conjugated diyne systems. These features dictate cellular uptake, membrane localization, and covalent binding to target proteins (alkylation).

Property / Metric	1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol	Falcarindiol (FaDOH)
CAS Number	213905-35-2	225110-25-8 (or 55297-87-5)
Molecular Formula	C₂₀H₂₈O₄	C₁₇H₂₄O₂
Molecular Weight	332.4 g/mol	260.4 g/mol
Predicted LogP	~3.9[1]	~3.2
Key Structural Motifs	C18 chain, 1-acetoxy group, internal diyne, terminal alkene	C17 chain, terminal alkene, internal diyne, secondary diols
Primary Botanical Source	Angelica sinensis, Angelica keiskei[2]	Daucus carota (Carrot), Panax ginseng[3]
Primary Bioactivity	Nrf2/HO-1 Activation, Antioxidant[4]	EGFR/mTOR Inhibition, ER Stress Induction, PPARγ Agonism[5][6]

Causality in Structure-Activity Relationship (SAR): The addition of the acetoxy group and the extended C18 carbon chain in 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol increases its steric bulk and lipophilicity (LogP 3.9) compared to Falcarindiol. This higher lipophilicity enhances its partitioning into lipid rafts and cellular membranes, potentially shifting its primary target profile from direct kinase inhibition (seen with Falcarindiol) to the modulation of membrane-associated oxidative stress sensors and transcription factors like Nrf2[4].

Mechanistic Divergence: Pathway Analysis

While both compounds exhibit anticancer and anti-inflammatory properties, their primary mechanisms of action diverge significantly based on their structural affinity for different cellular targets.

Falcarindiol: The Multi-Target Kinase & ER Stress Modulator

Falcarindiol operates as a multi-targeted pharmacological agent. It covalently interacts with cysteine residues on target proteins due to its reactive diyne motif. In cervical and colorectal cancer models, Falcarindiol has been proven to inhibit the EGFR/mTOR signaling axis , leading to G0/G1 cell cycle arrest and apoptosis[5][7]. Concurrently, it acts as a partial agonist for PPARγ , increasing the expression of lipid transporters (like ABCA1), which triggers the accumulation of lipid droplets, profound Endoplasmic Reticulum (ER) stress, and subsequent activation of the Unfolded Protein Response (UPR)[3][6].

1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol: The Antioxidant Response Driver

Conversely, the C18 acetoxy-polyacetylene acts primarily as a cytoprotective and anti-inflammatory modulator. It activates the Keap1/Nrf2/HO-1 pathway [4]. By alkylating the Keap1 sensor, it allows Nrf2 to translocate to the nucleus, driving the expression of Antioxidant Response Elements (ARE). This mechanism intrinsically suppresses NF-κB-driven inflammatory cytokines, making it a potent candidate for chemoprevention and inflammatory disease models.

Comparative signaling pathways of Falcarindiol vs. 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol.

Self-Validating Experimental Workflows

To accurately compare these two compounds in vitro, standard viability assays are insufficient. Polyacetylenes are highly lipophilic and prone to oxidation; thus, experimental design must account for solvent effects, rapid ROS bursts, and target-specific validation.

Below is a multiplexed protocol designed to establish causality rather than mere correlation.

Protocol: Multiplexed Profiling of Polyacetylene Bioactivity

Step 1: Cell Synchronization and Seeding

• Action: Seed HeLa or Caco-2 cells at 1×104 cells/well in 96-well plates. Serum-starve for 12 hours prior to treatment.

• Causality: Synchronizing cells in the G0/G1 phase ensures that any observed cell cycle arrest (a known effect of Falcarindiol[5]) is strictly compound-induced and not an artifact of asynchronous exponential growth.

Step 2: Lipophilic Solubilization & Dosing

• Action: Dissolve compounds in 100% DMSO to create a 50 mM stock. Dilute in complete media to final concentrations (1–150 µM), ensuring final DMSO concentration remains strictly ≤0.1% .

• Causality: Because 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol has a LogP of ~3.9, it is highly hydrophobic. Exceeding 0.1% DMSO causes solvent-induced cytotoxicity, confounding the actual chemopreventive or apoptotic data.

Step 3: Early-Stage ROS Burst Quantification (The Validation Step)

• Action: Pre-load cells with 10 µM H2DCFDA for 30 mins. Treat with compounds alongside a parallel control group pre-treated with 5 mM N-acetylcysteine (NAC, a ROS scavenger). Measure fluorescence at 2 hours post-treatment.

• Causality: Polyacetylenes act as electrophiles that rapidly deplete intracellular glutathione (GSH), causing an acute ROS burst before apoptosis begins[5]. By using NAC, we create a self-validating system : if NAC reverses the downstream apoptosis, we prove that ROS generation is the causative driver of cell death, not a secondary byproduct.

Step 4: Protein Expression Profiling (Western Blot)

• Action: Extract proteins at 24 hours. Probe for phosphorylated-mTOR, total EGFR, Nrf2, and HO-1.

• Causality: Phenotypic death or survival must be tied to molecular targets. Profiling Nrf2 validates the antioxidant pathway of the C18 compound, while p-mTOR suppression validates Falcarindiol's kinase inhibitory action.

Self-validating experimental workflow for evaluating polyacetylene mechanism of action.

Comparative Quantitative Data Synthesis

Based on established literature and predictive modeling for polyacetylenic oxylipins, the following table summarizes the expected bioactivity metrics across standard assays.

Assay / Metric	1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol	Falcarindiol (FaDOH)
IC₅₀ (HeLa / Caco-2 Cells)	Moderate (~50 - 100 µM)	Potent (125 - 150 µM in HeLa; highly toxic in Caco-2)[5][8]
ROS Generation (Fold Change)	Low to Moderate (Buffered by HO-1)	High (>3-fold increase vs. control)[5]
Primary Cell Cycle Arrest	Negligible / G1 Phase	Pronounced G0/G1 Phase[5]
Nrf2 Nuclear Translocation	Strong (Peak at 4-6 hours)	Weak to Moderate
Lipid Droplet Accumulation	Unknown / Minimal	High (Driven by PPARγ / ABCA1)[6]

Conclusion & Translational Outlook

For drug development professionals, the choice between these two polyacetylenes depends entirely on the therapeutic goal. Falcarindiol is an aggressive, multi-targeted cytotoxic agent ideal for oncology programs targeting EGFR/mTOR resistant tumors or exploiting ER stress vulnerabilities. In contrast, 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol offers a more nuanced, cytoprotective profile. Its ability to activate the Nrf2/HO-1 pathway makes it an exceptional candidate for chemoprevention, neuroprotection, and mitigating chronic inflammatory states.

References

• National Center for Biotechnology Information (PubChem). "1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol | C20H28O4 - PubChem". [Link]

• MDPI. "Dietary Polyacetylenic Oxylipins Falcarinol and Falcarindiol Prevent Inflammation and Colorectal Neoplastic Transformation: A Mechanistic and Dose-Response Study in A Rat Model".[Link]

• PubMed (NIH). "Falcarindiol induces apoptosis, ROS accumulation, and cell cycle arrest via EGFR/mTOR pathway modulation: an integrated in silico and in vitro study in cervical cancer".[Link]

• PubMed Central (PMC). "Falcarindiol Purified From Carrots Leads to Elevated Levels of Lipid Droplets and Upregulation of Peroxisome Proliferator-Activated Receptor-γ Gene Expression in Cellular Models".[Link]

• PubMed Central (PMC). "Pathways Affected by Falcarinol-Type Polyacetylenes and Implications for Their Anti-Inflammatory Function and Potential in Cancer Chemoprevention".[Link]

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• 8. mdpi.com [mdpi.com]

A Comprehensive Guide to the Validation of a UPLC-MS/MS Method for the Quantification of Active Compounds in Angelica sinensis

This guide provides a detailed framework for the validation of an Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the simultaneous quantification of key active compounds in Angelica sinensis (Danggui). As a cornerstone of traditional medicine, the therapeutic efficacy of Angelica sinensis is attributed to a synergistic interplay of its chemical constituents.[1][2][3] Therefore, a robust and validated analytical method is paramount for quality control, pharmacokinetic studies, and ensuring the consistency of herbal products.

This document moves beyond a simple checklist of validation parameters. It delves into the causality behind experimental choices, offering insights grounded in established regulatory frameworks such as the International Council for Harmonisation (ICH) and the Food and Drug Administration (FDA) guidelines.[4][5][6][7][8][9][10]

The primary active constituents of Angelica sinensis include organic acids and phthalides.[1][3][11][12] This guide will focus on a representative selection of these compounds: ferulic acid, senkyunolide I, senkyunolide H, coniferyl ferulate, and Z-ligustilide.[1][11]

The Analytical Imperative: Why UPLC-MS/MS?

The chemical complexity of botanical matrices necessitates a highly selective and sensitive analytical technique. UPLC-MS/MS is the gold standard for this application due to its ability to:

• Resolve Complex Mixtures: UPLC provides superior chromatographic resolution, separating structurally similar compounds.

• Provide Structural Confirmation: Tandem mass spectrometry (MS/MS) offers high specificity through the monitoring of specific precursor-to-product ion transitions, a technique known as Multiple Reaction Monitoring (MRM).[13]

• Achieve High Sensitivity: This method can detect and quantify analytes at very low concentrations.[13][14]

The objective of this validation is to provide documented evidence that the analytical procedure is suitable for its intended purpose.[5][6]

Foundational Elements: Instrumentation and Reagents

Instrumentation

• UPLC System: A system equipped with a binary solvent manager, sample manager, and column heater.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chemicals and Reagents

• Reference Standards: Certified reference materials for ferulic acid, senkyunolide I, senkyunolide H, coniferyl ferulate, and Z-ligustilide.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Additives: Formic acid (LC-MS grade).

• Angelica sinensis Root Powder: A well-characterized batch for matrix effect and recovery experiments.

The Method: Chromatographic and Mass Spectrometric Conditions

A typical starting point for method development, which would be finalized before validation, is outlined below.

UPLC Conditions

• Column: A C18 reversed-phase column (e.g., Waters ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm).[13]

• Mobile Phase A: 0.1% formic acid in water.[13]

• Mobile Phase B: Acetonitrile.[13]

• Flow Rate: 0.4 mL/min.[13]

• Gradient Elution: A linear gradient starting with a low percentage of mobile phase B, increasing to elute the analytes of interest, followed by a wash and re-equilibration step.

• Injection Volume: 2-10 µL.

• Column Temperature: 40°C.

MS/MS Conditions

• Ionization Mode: Electrospray Ionization (ESI), typically in both positive and negative modes to determine the optimal response for each analyte.

• Data Acquisition: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ions for each analyte and internal standard (IS) must be optimized.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Ferulic Acid	193.1	134.1
Senkyunolide I	192.1	91.1
Senkyunolide H	194.1	91.1
Coniferyl ferulate	355.1	177.1
Z-Ligustilide	191.1	145.1

Table 1: Example MRM transitions for selected active compounds in Angelica sinensis.

Experimental Workflow and Sample Preparation

A consistent and reproducible sample preparation protocol is critical for accurate quantification.

Preparation of Standard Solutions

Stock solutions of each reference standard are prepared in methanol and serially diluted to create calibration standards and quality control (QC) samples.[15]

Sample Preparation from Angelica sinensis

The goal is to efficiently extract the analytes from the complex plant matrix.

• Weighing: Accurately weigh a sample of the powdered Angelica sinensis root.

• Extraction: Add a suitable extraction solvent (e.g., 70% methanol) and perform ultrasonic-assisted extraction.[16]

• Centrifugation: Centrifuge the extract to pellet solid material.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter before injection into the UPLC-MS/MS system.

Caption: Workflow for the extraction of active compounds.

The Pillars of Validation: A Step-by-Step Guide

The following sections detail the core validation parameters, their rationale, and acceptance criteria based on international guidelines.[5][7][10]

Caption: Core parameters of the method validation process.

Specificity and Selectivity

• Why it's important: To demonstrate that the method can unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[5][8]

• Experimental Protocol:

  • Analyze blank matrix samples (extract of Angelica sinensis known to be free of the analytes).

  • Analyze blank matrix samples spiked with the analytes at the Lower Limit of Quantitation (LLOQ).

  • Compare the chromatograms to ensure no significant interfering peaks are present at the retention times of the analytes.

• Acceptance Criteria: The response of interfering components should be no more than 20% of the analyte response at the LLOQ.[5]

Linearity and Range

• Why it's important: To demonstrate the method's ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[6][9]

• Experimental Protocol:

  • Prepare a series of at least 6-8 calibration standards spanning the expected concentration range.[4]

  • Inject each concentration in triplicate.

  • Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the concentration.

  • Perform a linear regression analysis.

• Acceptance Criteria:

  • The coefficient of determination (R²) should be ≥ 0.99.[13]

  • At least 75% of the calibrators must have a back-calculated accuracy within ±15% of the nominal value (±20% at the LLOQ).[4]

Analyte	Range (ng/mL)	R²
Ferulic Acid	5 - 1000	0.9995
Senkyunolide I	2 - 500	0.9991
Senkyunolide H	2 - 500	0.9989
Coniferyl ferulate	1 - 250	0.9998
Z-Ligustilide	10 - 2000	0.9996

Table 2: Example linearity data for the UPLC-MS/MS method.

Accuracy and Precision

• Why it's important:

  • Accuracy: Measures the closeness of the determined value to the true value.[6][8]

  • Precision: Measures the repeatability of the method. It is assessed at two levels: repeatability (intra-day) and intermediate precision (inter-day).[6][8]

• Experimental Protocol:

  • Analyze QC samples at a minimum of three concentration levels (low, medium, and high) in replicate (n=6) on the same day (intra-day) and on three different days (inter-day).

  • Calculate the accuracy as the percentage of the measured concentration to the nominal concentration.

  • Calculate the precision as the relative standard deviation (RSD).

• Acceptance Criteria:

  • Accuracy: The mean value should be within ±15% of the nominal value.

  • Precision: The RSD should not exceed 15%.[13]

QC Level	Intra-day Precision (RSD%)	Inter-day Precision (RSD%)	Accuracy (%)
Low	< 5.0%	< 6.0%	95.0% - 105.0%
Medium	< 4.0%	< 5.0%	97.0% - 103.0%
High	< 3.0%	< 4.0%	98.0% - 102.0%

Table 3: Example precision and accuracy data for a representative analyte.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Why it's important:

  • LOD: The lowest amount of analyte that can be detected but not necessarily quantitated with acceptable accuracy and precision.

  • LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[9]

• Experimental Protocol:

  • LOD: Typically determined as the concentration that yields a signal-to-noise ratio of 3:1.[9]

  • LOQ: The lowest concentration on the calibration curve that meets the acceptance criteria for accuracy (within ±20%) and precision (RSD ≤ 20%).[13]

• Acceptance Criteria: The LOQ must be demonstrated to be quantifiable with acceptable accuracy and precision.[13]

Recovery and Matrix Effect

• Why it's important:

  • Recovery: The efficiency of the extraction procedure.[6]

  • Matrix Effect: The suppression or enhancement of ionization of the analyte due to co-eluting components from the matrix.

• Experimental Protocol:

  • Recovery: Compare the peak area of an analyte in a pre-spiked matrix sample (spiked before extraction) to that of a post-spiked matrix sample (spiked after extraction).

  • Matrix Effect: Compare the peak area of an analyte in a post-spiked matrix sample to that of a neat standard solution at the same concentration.

• Acceptance Criteria:

  • Recovery: Should be consistent, precise, and reproducible.

  • Matrix Effect: The RSD of the IS-normalized matrix factor should be ≤ 15%.

Stability

• Why it's important: To ensure that the concentration of the analytes does not change during the various stages of the analytical process (sample collection, storage, and analysis).

• Experimental Protocol:

  • Freeze-Thaw Stability: Analyze QC samples after several freeze-thaw cycles.

  • Short-Term Stability: Keep QC samples at room temperature for a specified period before analysis.

  • Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -80°C) and analyze them at different time points.

  • Post-Preparative Stability: Evaluate the stability of the processed samples in the autosampler.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Conclusion: A Framework for Trustworthy Data

This guide provides a comprehensive framework for the validation of a UPLC-MS/MS method for the quantification of active compounds in Angelica sinensis. By systematically evaluating each validation parameter, researchers can ensure the generation of reliable, reproducible, and accurate data. This level of scientific rigor is essential for the quality control of herbal medicines and for advancing our understanding of their therapeutic properties. Adherence to these principles not only ensures compliance with regulatory expectations but also upholds the integrity of the scientific process.

References

• Chen, X., et al. (2013). Simultaneous quantification of six main active constituents in Chinese Angelica by high-performance liquid chromatography with photodiode array detector. Pharmacognosy Magazine. [Link]

• Deng, S., et al. (2015). Simultaneous Determination of Ferulic Acid and Phthalides of Angelica sinensis Based on UPLC-Q-TOF/MS. Molecules. [Link]

• Dong, Z. B., et al. (2005). Hypothesis of potential active components in Angelica sinensis by using biomembrane extraction and high performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• European Medicines Agency (EMA). (2023). ICH Q2(R2) guideline on validation of analytical procedures - Step 5. [Link]

• International Council for Harmonisation (ICH). (2022). Bioanalytical Method Validation and Study Sample Analysis M10. [Link]

• International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). [Link]

• Lab Manager. (2025). Mastering Bioanalytical Method Validation: A Practical Guide for Laboratory Professionals. [Link]

• Li, S. P., et al. (2004). Identification and quantification of 13 components in Angelica sinensis (Danggui) by gas chromatography–mass spectrometry coupled with pressurized liquid extraction. Analytica Chimica Acta. [Link]

• Patsnap Synapse. (2025). How to validate a bioanalytical LC-MS/MS method for PK studies?. [Link]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Wang, S., et al. (2019). Simultaneous determination of eight components in Angelica sinensis based on UHPLC-ESI-MS/MS method for quality evaluation. Journal of Separation Science. [Link]

• Zhao, L., et al. (2014). Simultaneous determination of bioactive components of Radix Angelicae Sinensis-Radix Paeoniae Alba herb couple in rat plasma and tissues by UPLC-MS/MS and its application to pharmacokinetics and tissue distribution. Journal of Chromatography B. [Link]

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A Guide to the In Vitro Anticancer Mechanisms of Polyacetylenes: A Comparative Analysis of Panaxydol and 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the in vitro biological activities of two polyacetylene compounds: the well-characterized panaxydol from Panax ginseng and the lesser-known 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. It is critical to establish at the outset that while extensive research details the anticancer mechanisms of panaxydol, publicly available experimental data for 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is sparse. No direct comparative studies have been published.

Therefore, this document will first provide an in-depth, evidence-based analysis of panaxydol's mechanisms, supported by established experimental protocols. It will then present the available information on 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol, framing a narrative that highlights the current knowledge gap and underscores the potential for future research by applying the very methodologies used to characterize panaxydol.

Part 1: Panaxydol - A Multi-Faceted Anticancer Agent

Panaxydol is a bioactive polyacetylenic compound isolated from the roots of Panax ginseng[1][2]. It has demonstrated significant anti-proliferative and pro-apoptotic effects across a range of cancer cell lines, often showing preferential cytotoxicity towards transformed cells while having minimal impact on their non-transformed counterparts[1].

Key In Vitro Mechanisms of Action

Panaxydol's anticancer activity is not mediated by a single pathway but rather by a coordinated induction of cellular stress and disruption of cell cycle progression.

1. Induction of Cell Cycle Arrest: A primary mechanism of panaxydol's anti-proliferative effect is its ability to induce cell cycle arrest at the G1/S transition phase.[2][3][4] This prevents cancer cells from entering the DNA synthesis (S) phase, effectively halting their proliferation. This arrest is achieved by modulating key cell cycle regulatory proteins:

• Down-regulation of Cyclins and CDKs: In non-small cell lung cancer (NSCLC) cells, panaxydol treatment leads to a decrease in the protein expression of cyclin-dependent kinase (CDK) 2, CDK4, CDK6, cyclin D1, and cyclin E.[3]

• Up-regulation of CDK Inhibitors (CKIs): Concurrently, panaxydol increases the expression of the CKIs p21CIP1/WAF1 and p27KIP1, which bind to and inhibit the activity of the cyclin-CDK complexes.[2][3]

• Modulation of Retinoblastoma (Rb) Protein: The net effect is a decrease in the phosphorylation of the retinoblastoma (Rb) protein.[2][3] Hypophosphorylated Rb remains active and sequesters E2F transcription factors, preventing the expression of genes required for S-phase entry.

2. Apoptosis via Intracellular Signaling Cascades: Panaxydol is a potent inducer of apoptosis through a mitochondrial-dependent pathway involving a complex interplay of signaling molecules.[1][5]

• Intracellular Calcium ([Ca²⁺]i) Mobilization: A key initiating event is a rapid and sustained increase in intracellular calcium concentration.[1][3] This calcium is released from endoplasmic reticulum (ER) stores.[5]

• Activation of MAPK Pathways: The elevated [Ca²⁺]i activates stress-activated protein kinases, specifically JNK and p38 MAPK.[1]

• Generation of Reactive Oxygen Species (ROS): The activation of JNK and p38 MAPK is crucial for the activation of NADPH oxidase, leading to the generation of ROS.[1] This initial burst of ROS is followed by secondary ROS production from the mitochondria, creating a state of overwhelming oxidative stress that triggers the mitochondrial apoptosis pathway.[1]

• EGFR Activation and ER Stress: In certain cancer types, such as EGFR-addicted breast cancer cells (e.g., MCF-7), panaxydol can activate the Epidermal Growth Factor Receptor (EGFR).[5] This leads to downstream signaling that results in ER stress, which in turn initiates apoptosis through the PERK-CHOP-Bim signaling axis.[5]

Visualizing Panaxydol's Apoptotic Pathway

Caption: Panaxydol-induced apoptotic signaling pathways.

Summary of Panaxydol In Vitro Effects

Cell Line Type	Key In Vitro Effect(s)	Associated Molecular Changes	Reference(s)
Hepatocellular Carcinoma (HepG2)	Inhibition of proliferation; G1/S arrest; Induction of differentiation	↑ p21, ↑ pRb (hypophosphorylated); ↓ Id-1, ↓ Id-2	[2][4]
Non-Small Cell Lung Cancer (NSCLC)	G1 phase cell cycle arrest	↑ p21, ↑ p27; ↓ CDK2/4/6, ↓ Cyclin D1/E; ↑ [Ca²⁺]i	[3]
Breast Cancer (MCF-7)	Induction of apoptosis	Activation of EGFR; ER Stress; ↑ Bim	[5]
General Transformed Cells	Preferential induction of apoptosis	↑ [Ca²⁺]i; Activation of JNK/p38 MAPK; ↑ ROS generation	[1]

Part 2: 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol - An Uncharacterized Candidate

1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is a polyacetylene compound with the molecular formula C₂₀H₂₈O₄.[6] Unlike panaxydol, which is sourced from Panax, this compound has been reported in plants of the Angelica genus, such as Angelica sinensis and Angelica keiskei.

Current State of Knowledge

The available scientific literature on the biological activity of this specific compound is extremely limited.

• Bioactivity: It is reported to possess "anticancer activity," however, the primary sources for this claim are chemical supplier catalogs which do not provide supporting experimental data, mechanistic insights, or target cell lines.[6]

• Published Research: As of this writing, there are no peer-reviewed studies detailing its efficacy, mechanism of action, IC₅₀ values in different cell lines, or its effects on the signaling pathways detailed for panaxydol.

A Comparative Outlook and Future Directions

The structural similarity between 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol and panaxydol—both featuring a long carbon chain with diacetylene and hydroxyl functionalities—suggests it may possess analogous bioactivities. The presence of an acetoxy group is a key structural difference that could influence its solubility, cell permeability, and interaction with molecular targets, potentially leading to a different potency or mechanistic profile.

To bridge the knowledge gap, a logical first step would be to subject 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol to the same rigorous in vitro testing pipeline that has been used to elucidate the functions of panaxydol. The protocols outlined in the following section provide a comprehensive framework for such an investigation.

Part 3: Experimental Protocols for In Vitro Characterization

The following protocols are foundational for assessing the anticancer properties of a novel compound. The causality behind these choices is to build a comprehensive profile, starting from broad cytotoxicity and progressing to specific molecular mechanisms.

General Experimental Workflow

Caption: General workflow for in vitro anticancer drug screening.

Protocol 1: Cell Viability Assessment (MTT Assay)

• Principle: This colorimetric assay measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt, MTT, to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compound (e.g., panaxydol) in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include vehicle-only (e.g., 0.1% DMSO) and medium-only controls.

  • Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well. Mix gently on an orbital shaker to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Protocol 2: Cell Cycle Analysis by Flow Cytometry

• Principle: Propidium iodide (PI) is a fluorescent intercalating agent that stains DNA. The amount of PI fluorescence in a cell is directly proportional to its DNA content. Flow cytometry can then distinguish between cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Step-by-Step Methodology:

  • Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

  • Cell Harvesting: Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

  • Fixation: Wash the cell pellet with ice-cold PBS. Resuspend the cells in 1 mL of ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix overnight at -20°C.

  • Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the pellet in 500 µL of PI staining solution (containing 50 µg/mL PI and 100 µg/mL RNase A in PBS).

  • Incubation: Incubate in the dark at room temperature for 30 minutes.

  • Flow Cytometry: Analyze the samples using a flow cytometer. Collect data from at least 10,000 events per sample.

  • Data Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the DNA content histograms and quantify the percentage of cells in each phase.

Conclusion

Panaxydol stands out as a promising natural anticancer compound with well-documented in vitro mechanisms, including the induction of G1 cell cycle arrest and apoptosis through multiple, interconnected signaling pathways involving calcium, MAPK, and ROS. In stark contrast, 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol remains an enigma. While its structural features are suggestive of potential bioactivity, it lacks the necessary experimental validation. This guide provides both the established biological context for panaxydol and a clear, actionable roadmap for the future characterization of understudied polyacetylenes like 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol, which is essential for the continued exploration of nature-derived anticancer therapeutics.

References

• Title: Panaxydol, a component of Panax ginseng, induces apoptosis in cancer cells through EGFR activation and ER stress and inhibits tumor growth in mouse models. Source: International Journal of Cancer, 2016. URL: [Link]

• Title: Panaxydol induces apoptosis through an increased intracellular calcium level, activation of JNK and p38 MAPK and NADPH oxidase-dependent generation of reactive oxygen species. Source: Scilit, 2010. URL: [Link]

• Title: Ginsenosides as anticancer agents: in vitro and in vivo activities, structure-activity relationships, and molecular mechanisms of action. Source: Frontiers in Pharmacology. URL: [Link]

• Title: Panaxydol Derived from Panax ginseng Inhibits G1 Cell Cycle Progression in Non-small Cell Lung Cancer via Upregulation of Intracellular Ca2+ Levels. Source: PubMed, 2016. URL: [Link]

• Title: Panaxydol inhibits the proliferation and induces the differentiation of human hepatocarcinoma cell line HepG2. Source: PubMed, 2009. URL: [Link]

• Title: Natural Compounds Diosgenin and Panaxadiol Exhibit Anti-Cancer Activities, Potentially Through Targeting RORγ. Source: eScholarship, University of California. URL: [Link]

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• Title: Biosynthesis of Panaxynol and Panaxydol in Panax ginseng. Source: ResearchGate, 2013. URL: [Link]

• Title: Biosynthesis of Panaxynol and Panaxydol in Panax ginseng. Source: PMC, National Institutes of Health, 2013. URL: [Link]

• Title: Protective Effect of Panaxynol Isolated from Panax vietnamensis against Cisplatin-Induced Renal Damage: In Vitro and In Vivo Studies. Source: PMC, National Institutes of Health, 2021. URL: [Link]

• Title: Molecular mechanism of panaxydol on promoting axonal growth in PC12 cells. Source: PMC, National Institutes ofHealth, 2019. URL: [Link]

• Title: Panaxydol extracted from Panax ginseng inhibits NLRP3 inflammasome activation to ameliorate NASH-induced liver injury. Source: ResearchGate, 2022. URL: [Link]

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A Comparative Guide to the Cross-Validation of Diacetylene Structures Using NMR and X-ray Crystallography

In the realm of materials science and drug development, the precise structural elucidation of diacetylene-containing molecules is paramount. These compounds, characterized by their conjugated triple bond system, exhibit unique electronic and optical properties, making them valuable components in polymers and pharmaceuticals. However, their linear, often flexible nature presents a significant challenge to unambiguous structural determination. This guide provides an in-depth comparison of two primary analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography, and outlines a synergistic approach for their cross-validation to achieve unparalleled structural accuracy.

The Challenge: Defining the Diacetylene Moiety

The diacetylene rod is a deceptively simple functional group. While its connectivity is straightforward, its orientation within a molecule and in the solid state dictates its reactivity and bulk properties. Key structural questions that researchers face include:

• Conformational Isomerism: How do flexible substituents attached to the diacetylene core orient themselves in solution versus the solid state?

• Intermolecular Interactions: How do diacetylene molecules pack in a crystal lattice, and what are the dominant non-covalent interactions at play?[1][2]

• Solid-State Reactivity: How does the crystal packing influence the topochemical polymerization of diacetylenes?[3][4][5]

Answering these questions requires a multi-faceted analytical approach. NMR and X-ray crystallography, while both powerful, provide fundamentally different yet complementary perspectives on molecular structure.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy – The Solution-State Perspective

NMR spectroscopy is an indispensable tool for elucidating the structure of molecules in solution.[6] It provides detailed information about the chemical environment, connectivity, and conformation of atoms within a molecule.[6]

Principles and Causality in Experimental Choices

For diacetylene structures, specific NMR experiments are chosen to probe the unique electronic environment of the sp-hybridized carbons and their neighboring atoms.

• ¹H NMR: While the acetylenic protons themselves can be informative, their chemical shifts are heavily influenced by magnetic anisotropy, causing them to appear at unusually high field.[7][8][9] The primary utility of ¹H NMR lies in defining the structure and conformation of the substituents attached to the diacetylene core.

• ¹³C NMR: This is the most direct method for observing the diacetylene carbons. The chemical shifts of sp-hybridized carbons are highly characteristic and sensitive to substitution.[10][11] The significant chemical shift anisotropy of the acetylene group is a key parameter that can be probed in solid-state NMR.[12]

• 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between the diacetylene core and its substituents, confirming the overall molecular framework.

• NOESY/ROESY: Nuclear Overhauser Effect (NOE) experiments are vital for determining through-space proximities between protons, providing critical insights into the solution-state conformation of flexible side chains.

Experimental Protocol: Conformational Analysis of a Substituted Diacetylene

Objective: To determine the preferred solution-state conformation of a novel diacetylene derivative.

• Sample Preparation: Dissolve 5-10 mg of the purified diacetylene compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence conformation.

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum to assess purity and identify all proton resonances.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum to identify the characteristic signals of the sp-hybridized carbons.

• 2D NMR Acquisition:

  • Run a COSY experiment to establish ¹H-¹H spin-spin coupling networks within the substituents.

  • Run an HSQC experiment to correlate each proton to its directly attached carbon.

  • Run an HMBC experiment to identify long-range (2-3 bond) ¹H-¹³C correlations, which are essential for connecting the substituents to the diacetylene core.

• NOESY/ROESY Acquisition: Acquire a 2D NOESY or ROESY spectrum with a mixing time optimized to observe key intramolecular NOEs. These correlations will reveal the spatial proximity of different parts of the molecule, allowing for the deduction of the dominant solution-state conformation.[13][14]

• Data Analysis: Integrate all spectroscopic data to build a comprehensive picture of the molecule's structure and preferred conformation in solution.

Visualization: NMR Workflow for Diacetylene Structure Elucidation

Caption: Workflow for NMR-based structural and conformational analysis of diacetylenes.

Section 2: X-ray Crystallography – The Solid-State Benchmark

X-ray crystallography provides an unparalleled, high-resolution snapshot of a molecule's structure in the solid state.[15] For diacetylenes, this technique is crucial for understanding crystal packing, intermolecular interactions, and the geometric parameters that govern solid-state polymerization.[3][4]

Principles and Causality in Experimental Choices

The success of an X-ray crystallographic study hinges on the ability to grow high-quality single crystals. The resulting electron density map provides a detailed picture of the atomic positions, from which bond lengths, bond angles, and torsion angles can be precisely determined.[16]

• Single-Crystal X-ray Diffraction (SCXRD): This is the gold standard for determining the absolute structure of a molecule.[15][17] For diacetylenes, SCXRD reveals:

  • The precise geometry of the C≡C-C≡C moiety.

  • The conformation of the molecule in the crystalline state.

  • The packing arrangement of molecules in the unit cell.[1][2]

  • Key intermolecular distances that indicate non-covalent interactions like hydrogen bonding and π-stacking.[1][2]

• Powder X-ray Diffraction (PXRD): While not providing atomic-level detail, PXRD is a powerful tool for identifying crystalline phases and can be used in conjunction with computational methods to solve crystal structures.[2]

Experimental Protocol: Single-Crystal X-ray Diffraction of a Diacetylene

Objective: To determine the solid-state structure and crystal packing of a diacetylene derivative.

• Crystallization: Grow single crystals of the diacetylene compound. This is often the most challenging step and may require screening various solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion).[17]

• Crystal Mounting and Data Collection: Select a suitable single crystal and mount it on a goniometer. Collect diffraction data at a low temperature (typically 100 K) to minimize thermal motion.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the "phase problem" to generate an initial electron density map.[18]

  • Build an atomic model into the electron density map.

  • Refine the model against the experimental data to obtain the final structure.

• Data Analysis:

  • Analyze the final structure to determine bond lengths, angles, and torsion angles.

  • Examine the crystal packing to identify intermolecular interactions and key packing motifs. For diacetylenes intended for polymerization, specific packing parameters are crucial.[3][4]

Visualization: X-ray Crystallography Workflow for Diacetylene Structure Determination

Caption: Workflow for X-ray crystallography-based structural analysis of diacetylenes.

Section 3: Cross-Validation – A Synergistic Approach

While both techniques are powerful, they have inherent limitations. NMR provides an average structure in the dynamic environment of a solution, while X-ray crystallography offers a static picture of a single, low-energy conformation in a highly ordered crystal lattice.[19][20][21] A comprehensive understanding of a diacetylene's structure requires the cross-validation of data from both techniques.[21][22]

The Power of Comparison

Feature	NMR Spectroscopy	X-ray Crystallography	Cross-Validation Insights
State	Solution	Solid	Reveals conformational changes between solution and solid states.
Dynamics	Provides information on molecular motion and conformational averaging.	Provides a static, low-energy snapshot.	A dynamic solution-state structure can be rationalized by the static solid-state conformation.
Connectivity	Unambiguously determines through-bond connectivity.	Infers connectivity from atomic positions.	NMR confirms the covalent structure determined by X-ray.
Conformation	Determines the predominant conformation(s) in solution via NOEs.	Precisely defines a single conformation in the crystal.	Differences highlight the influence of crystal packing forces on molecular shape.
Intermolecular Interactions	Can infer solvent-solute interactions.	Directly visualizes and quantifies intermolecular contacts.	Explains why certain conformations are favored in the solid state.

A Self-Validating System

The true power of this dual-pronged approach lies in its self-validating nature.

• NMR Validates the Covalent Structure: The connectivity established by 2D NMR confirms that the molecule that crystallized is indeed the correct one.

• X-ray Validates a Plausible Conformation: The solid-state structure provides a key, low-energy conformation that can be used as a starting point for computational modeling of the solution-state ensemble.

• Discrepancies are Informative: If the solution and solid-state conformations differ significantly, it points to a high degree of conformational flexibility and a strong influence of crystal packing forces. This is critical information for understanding the molecule's behavior in different environments.

Visualization: The Cross-Validation Logic

Caption: Logical flow of cross-validating NMR and X-ray crystallography data.

Conclusion

For researchers and drug development professionals working with diacetylene structures, relying on a single analytical technique can lead to an incomplete, and potentially misleading, structural picture. NMR spectroscopy provides essential information on the molecule's behavior and conformation in the solution phase, which is often more relevant to its biological activity. Conversely, X-ray crystallography delivers an unambiguous, high-resolution view of the solid-state structure, which is critical for understanding material properties and solid-state reactivity.

By employing both techniques in a cross-validation workflow, a more robust and comprehensive understanding of the diacetylene's structural landscape is achieved. This synergistic approach mitigates the limitations of each individual method, providing a self-validating system that leads to higher confidence in the final structural assignment. This, in turn, accelerates research, enables more rational design of new materials and therapeutics, and upholds the highest standards of scientific integrity.

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comparing extraction efficiency of supercritical CO2 vs ethanol for polyacetylenes

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Pure Polyacetylenes

Polyacetylenes, a class of highly bioactive lipid-soluble compounds, are gaining significant attention in the pharmaceutical and nutraceutical industries for their potential therapeutic properties, including anti-inflammatory, anti-tumor, and antimicrobial activities.[1][2] These unstable compounds are naturally present in various plant families, such as Araliaceae (e.g., Panax ginseng) and Apiaceae (e.g., carrots).[1][3] The efficacy and safety of polyacetylene-based products are intrinsically linked to the purity and integrity of the extracted compounds. Therefore, the choice of extraction methodology is a critical determinant of the final product's quality and therapeutic potential.

This guide provides an in-depth, objective comparison of two prominent extraction techniques for polyacetylenes: supercritical carbon dioxide (SC-CO2) extraction and conventional ethanol extraction. By examining the underlying principles, efficiencies, and practical considerations of each method, this document aims to equip researchers, scientists, and drug development professionals with the necessary knowledge to make informed decisions for their specific applications.

The Contenders: A Tale of Two Solvents

Supercritical CO2: The Tunable "Green" Solvent

Supercritical fluid extraction (SFE) employs a fluid at a temperature and pressure above its critical point, where it exhibits properties of both a liquid and a gas.[4][5] Carbon dioxide is the most commonly used supercritical fluid due to its mild critical conditions (31.1 °C and 73.8 bar), non-toxicity, non-flammability, and cost-effectiveness.[5]

The primary advantage of SC-CO2 lies in its "tunability." By manipulating temperature and pressure, the density and solvating power of the supercritical fluid can be precisely controlled, allowing for selective extraction of target compounds.[4][6] For non-polar molecules like polyacetylenes, pure SC-CO2 is an excellent solvent. For more polar compounds, the polarity of the supercritical fluid can be modified by adding a co-solvent, such as ethanol.[7] This high degree of selectivity often results in a cleaner extract with higher purity, reducing the need for extensive post-extraction processing.[7][8]

Ethanol: The Tried-and-True Workhorse

Ethanol, a polar protic solvent, has a long history in botanical extraction due to its effectiveness in dissolving a broad range of compounds.[9][10] Solvent extraction with ethanol is a relatively straightforward and cost-effective method, making it a popular choice for both small-scale and large-scale operations.[11][12] The process typically involves soaking the plant material in ethanol to dissolve the target compounds, followed by filtration and solvent evaporation.[12]

However, the broad solvency of ethanol can be a double-edged sword. While it efficiently extracts a wide array of phytochemicals, it can also co-extract undesirable compounds like chlorophyll and waxes, leading to a less pure final product that may require further purification steps.[8][13]

Head-to-Head Comparison: Extraction Efficiency, Purity, and Yield

The "better" extraction method ultimately depends on the specific goals of the research or production. Here, we compare the performance of supercritical CO2 and ethanol based on key metrics.

Parameter	Supercritical CO2 Extraction	Ethanol Extraction
Selectivity	High and tunable, allowing for targeted extraction of polyacetylenes.	Lower, often co-extracts a broader range of compounds including chlorophyll and waxes.
Purity of Extract	Generally higher (85-98% achievable for some compounds), often requiring less post-processing.[7]	Typically lower (70-85% achievable for some compounds) due to co-extraction.[7]
Extraction Yield	Can be optimized to achieve high yields, comparable to or exceeding ethanol in some cases.	Generally provides good yields, but can vary depending on the specific protocol.
Operating Conditions	Requires high pressure and controlled temperatures.	Typically performed at or near atmospheric pressure and can be done at room temperature or with heating.
Solvent Removal	Simple and complete via depressurization, leaving no residual solvent.[5]	Requires evaporation, which can be energy-intensive and may leave residual solvent.
Thermal Degradation	Lower risk due to mild operating temperatures, preserving heat-sensitive compounds.[7]	Risk of thermal degradation of sensitive compounds during solvent evaporation.
Environmental Impact	"Green" technology with recyclable, non-toxic solvent.	Ethanol is a renewable resource, but solvent recovery and disposal can have environmental implications.
Cost	Higher initial equipment cost and potentially higher operational costs.[11][14]	Lower equipment and operational costs.[11][14]

Supporting Experimental Data:

• A study on the extraction of bioactive compounds from Panax ginseng demonstrated that methanolic reflux extraction yielded a significantly larger amount of polyacetylenes compared to other solvent-based methods, including ethanol.[1][15] While not a direct comparison with SC-CO2, this highlights the importance of solvent choice in conventional methods.

• Research comparing SC-CO2 and ethanol for cannabis extraction has shown that SC-CO2 can achieve over 95% purity for cannabinoids, significantly higher than typical ethanol extractions, while also better preserving heat-sensitive terpenes.[7] This provides a strong parallel for the extraction of similarly sensitive polyacetylenes.

• In the extraction of falcarinol from carrots, accelerated solvent extraction (ASE) with ethyl acetate, a method with principles similar to pressurized liquid extraction, showed significantly better extraction efficiency compared to Soxhlet and solid-phase extraction.[16] This suggests that enhanced extraction techniques can outperform traditional methods.

Experimental Protocols: A Step-by-Step Guide

To provide a practical understanding, here are detailed, step-by-step methodologies for both extraction techniques.

Supercritical CO2 Extraction of Polyacetylenes

This protocol is a generalized procedure and should be optimized for the specific plant matrix and target polyacetylenes.

dot

Caption: Workflow for Supercritical CO2 Extraction of Polyacetylenes.

Methodology:

• Sample Preparation:

  • Dry the plant material to a moisture content of less than 10%.

  • Grind the dried material to a uniform particle size (e.g., 0.5-1.0 mm) to increase the surface area for extraction.

  • Accurately weigh the ground material and load it into the extraction vessel.

• Extraction Parameters:

  • Set the extraction temperature and pressure. For polyacetylenes, a common starting point is 40-60°C and 200-300 bar.[17]

  • If a co-solvent is used (e.g., ethanol for slightly more polar polyacetylenes), set the co-solvent percentage (typically 1-5%).[18]

  • Set the CO2 flow rate (e.g., 10-20 g/min ).[18]

• Extraction Process:

  • Pump liquid CO2 into the system and heat it to the desired temperature and pressure to reach a supercritical state.[6]

  • Allow the supercritical CO2 to flow through the extraction vessel, where it dissolves the polyacetylenes from the plant matrix.[6]

  • The extraction time will vary depending on the material and parameters but typically ranges from 60 to 120 minutes.[19]

• Collection:

  • Route the polyacetylene-rich supercritical fluid to a separator vessel at a lower pressure and temperature.[6]

  • As the pressure drops, the solvating power of CO2 decreases, causing the polyacetylenes to precipitate and collect at the bottom of the separator.[6]

  • The CO2 can then be recompressed and recycled or safely vented.

Ethanol Extraction of Polyacetylenes

This protocol describes a common laboratory-scale ethanol extraction.

dot

Caption: Workflow for Ethanol Extraction of Polyacetylenes.

Methodology:

• Sample Preparation:

  • Dry and grind the plant material as described for SC-CO2 extraction.

• Extraction:

  • Place the ground material in a suitable vessel and add ethanol (e.g., 95% or absolute ethanol) at a specific solid-to-solvent ratio (e.g., 1:10 w/v).

  • The extraction can be performed at room temperature with stirring for several hours or overnight.[20] Alternatively, reflux extraction at the boiling point of ethanol can be used for a shorter duration (e.g., 2-4 hours).[1]

• Filtration:

  • Separate the solid plant material from the ethanol extract by vacuum filtration through filter paper.

  • Wash the solid residue with a small amount of fresh ethanol to ensure complete recovery of the extract.

• Solvent Removal:

  • Remove the ethanol from the filtrate using a rotary evaporator under reduced pressure and at a controlled temperature (e.g., <40°C) to minimize thermal degradation of the polyacetylenes.

• Further Purification (Optional):

  • The crude extract may be further purified using techniques like liquid-liquid partitioning or column chromatography to remove unwanted co-extracts.[15]

Concluding Remarks: Selecting the Optimal Method

The choice between supercritical CO2 and ethanol extraction for polyacetylenes is not a one-size-fits-all decision. It requires a careful evaluation of the project's specific needs, resources, and desired outcomes.

dot

Caption: Factors Influencing the Choice of Extraction Method.

• For high-purity applications , such as the development of pharmaceutical-grade compounds where minimizing impurities and residual solvents is paramount, supercritical CO2 extraction is the superior choice . Its selectivity and the ease of solvent removal ensure a cleaner and potentially more potent extract.

• For applications where cost-effectiveness and high throughput are the primary drivers , and where some level of co-extraction is acceptable or can be addressed through downstream processing, ethanol extraction remains a viable and practical option .

Ultimately, the optimal extraction strategy may involve a combination of techniques. For instance, an initial crude extraction with ethanol could be followed by a selective fractionation step using supercritical CO2. As research into the therapeutic applications of polyacetylenes continues to advance, the development of efficient, selective, and scalable extraction methodologies will be crucial for translating these promising natural compounds into valuable products.

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• Optimization of Accelerated Solvent Extraction of Ginsenosides from Cultivated Wild Ginseng Using Response Surface Methodology - PMC. (n.d.). Retrieved from [Link]

• Analysis of Myristicin and Falcarinol in Carrots by High-pressure Liquid Chromatography - The Vespiary. (n.d.). Retrieved from [Link]

• Simplified Extraction of Ginsenosides from American Ginseng (Panax quinquefolius L.) for High-Performance Liquid Chromatography−Ultraviolet Analysis | Journal of Agricultural and Food Chemistry - ACS Publications. (2005, December 6). Retrieved from [Link]

• Comparison of different clean-up methods for simultaneous HPLC determination of carotenoids and polyacetylenes in carrot roots - ResearchGate. (2026, February 15). Retrieved from [Link]

• Absolute Configuration of Falcarinol (9Z-heptadeca-1,9-diene-4,6-diyn-3-ol) from Pastinaca Sativa - idUS. (n.d.). Retrieved from [Link]

• Comparison of Polyacetylene Content in Organically and Conventionally Grown Carrots Using a Fast Ultrasonic Liquid Extraction Method | Journal of Agricultural and Food Chemistry - ACS Publications. (2010, June 21). Retrieved from [Link]

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• Synthesis and Properties of Indan-Based Polyacetylenes That Feature the Highest Gas Permeability among All the Existing Polymers | Macromolecules - ACS Publications. (2008, October 21). Retrieved from [Link]

• Increasing the Amounts of Bioactive Components in American Ginseng (Panax quinquefolium L.) Leaves Using Far-Infrared Irradiation - MDPI. (2024, February 17). Retrieved from [Link]

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• Separating of Falcarinol from Acanthopanax senticosus - KoreaScience. (n.d.). Retrieved from [Link]

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• Why is SCF CO2 better than Ethanol Extraction? - Supercritical Fluid Technologies. (2019, November 27). Retrieved from [Link]

• (PDF) Polyacetylene Compounds of Plants of the Asteraceae Family (Review). (n.d.). Retrieved from [Link]

• Optimization of polyphenol extraction from Hippophae salicifolia D. Don leaf using supercritical CO2 by response surface methodology - PMC. (n.d.). Retrieved from [Link]

• Pros and Cons of Co2 Extraction Method vs Ethanol Extraction - extraktLAB. (n.d.). Retrieved from [Link]

• The Difference Between Supercritical CO2 and Ethanol Extraction - Cedarstone Industry. (2020, November 9). Retrieved from [Link]

• Optimized Supercritical CO2 Extraction Enhances the Recovery of Valuable Lipophilic Antioxidants and Other Constituents from Dua - Semantic Scholar. (2021, June 6). Retrieved from [Link]

• Cytotoxic activity of polyacetylenes and polyenes isolated from roots of Echinacea pallida. (n.d.). Retrieved from [Link]

• Botanical Extraction: The Value and Ease of Ethanol | Cole-Parmer Blog. (2020, February 6). Retrieved from [Link]

• Why Ethanol is the Preferred Solvent for Botanical Extraction - Lab Alley. (n.d.). Retrieved from [Link]

• University of Groningen Supercritical carbon dioxide as a green solvent for processing polymer melts Nalawade, SP. (2005, October 17). Retrieved from [Link]

• Optimization of supercritical fluid CO2 extraction of Opoponax essential oil (C. erythraea). (n.d.). Retrieved from [Link]

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A Comparative Guide to the Reproducible Isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol from Heracleum candicans

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of methodologies for the isolation of the bioactive polyacetylene, 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol, from Heracleum candicans. The focus is on ensuring reproducibility by understanding the critical parameters and scientific rationale behind the experimental choices. While direct, detailed protocols for this specific compound from H. candicans are not extensively published, this guide synthesizes information from the isolation of analogous polyacetylenes from closely related Apiaceae species, particularly Angelica species where its presence has been confirmed.

Introduction to 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol and its Significance

1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is a C18 polyacetylene, a class of naturally occurring compounds known for their diverse biological activities, including cytotoxic, anti-inflammatory, and antimicrobial properties. These compounds are of significant interest in drug discovery and development. The genus Heracleum is a known source of various secondary metabolites, including furanocoumarins and essential oils. While the presence of this specific polyacetylene in Heracleum candicans is the focus of this guide, its confirmed isolation from other Apiaceae family members, such as Angelica sinensis, provides a strong basis for the development of reproducible isolation protocols.[1]

The inherent instability of polyacetylenes, which are susceptible to degradation by heat, light, and pH changes, presents a significant challenge in their isolation.[2][3] This guide emphasizes methodologies that mitigate these challenges to ensure the integrity and purity of the final product.

Comparative Analysis of Isolation Methodologies

The isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol and similar polyacetylenes typically involves a multi-step process encompassing extraction, fractionation, and purification. The choice of methodology directly impacts the yield, purity, and reproducibility of the isolation.

Methodology	Principle	Advantages	Disadvantages	Reported Yield/Purity (for analogous compounds)
Conventional Solvent Extraction followed by Silica Gel Column Chromatography	Differential partitioning of compounds between a stationary phase (silica gel) and a mobile phase (organic solvents).	Cost-effective, scalable, well-established.	Time-consuming, potential for compound degradation on silica, lower resolution compared to HPLC.	Yields vary significantly based on plant material and specific compound. Purity after this step is often moderate, requiring further purification.
High-Performance Liquid Chromatography (HPLC)	High-resolution separation based on differential partitioning between a stationary phase (e.g., C18) and a liquid mobile phase under high pressure.	High purity (>95%), good reproducibility, suitable for quantification.	Higher cost, limited scalability for preparative isolation, requires specialized equipment.	Purity of >98% is achievable for falcarinol-type polyacetylenes.[4]
High-Speed Counter-Current Chromatography (HSCCC)	Liquid-liquid partition chromatography without a solid support matrix, minimizing irreversible adsorption and degradation of labile compounds.	Reduces risk of sample degradation, high sample loading capacity, good resolution.	Requires specialized equipment, solvent system selection can be complex.	Has been successfully used to purify polyacetylenes with high purity.

Expert Insight: The choice of isolation strategy should be guided by the desired scale and purity of the final compound. For initial isolation and exploratory studies, a combination of conventional solvent extraction and silica gel chromatography is a practical starting point. For obtaining highly pure material for bioassays and structural elucidation, subsequent purification by preparative HPLC is indispensable. HSCCC presents a valuable alternative for larger-scale purification of these sensitive molecules, as it avoids the potential for degradation on solid supports.

Detailed Experimental Protocols

The following protocols are based on established methods for the isolation of similar polyacetylenes from Apiaceae species and can be adapted for the isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol from Heracleum candicans.

Protocol 1: Conventional Isolation and Purification

This protocol outlines a standard approach using solvent extraction and column chromatography.

Step 1: Extraction

• Plant Material Preparation: Air-dry the roots of Heracleum candicans at room temperature in a well-ventilated area, protected from direct sunlight, to minimize degradation of light-sensitive compounds. Grind the dried roots into a fine powder.

• Solvent Extraction: Macerate the powdered root material with a non-polar solvent such as dichloromethane (CH₂Cl₂) or a mixture of n-hexane and ethyl acetate at room temperature for 24-48 hours. The use of non-polar solvents is crucial for selectively extracting lipophilic polyacetylenes.

• Filtration and Concentration: Filter the extract to remove solid plant material. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to prevent thermal degradation of the polyacetylenes.

Step 2: Fractionation by Silica Gel Column Chromatography

• Column Preparation: Pack a glass column with silica gel 60 (70-230 mesh) slurried in n-hexane.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a gradient of increasing polarity, starting with n-hexane and gradually introducing ethyl acetate. For example:

  • n-Hexane (100%)

  • n-Hexane:Ethyl Acetate (9:1)

  • n-Hexane:Ethyl Acetate (8:2)

  • n-Hexane:Ethyl Acetate (1:1)

  • Ethyl Acetate (100%)

• Fraction Collection and Analysis: Collect fractions and monitor the separation using thin-layer chromatography (TLC) with a suitable solvent system (e.g., n-hexane:ethyl acetate 7:3) and visualization under UV light (254 nm). Combine fractions containing the target compound based on their TLC profiles.

Step 3: Purification by Preparative High-Performance Liquid Chromatography (HPLC)

• System Preparation: Use a preparative HPLC system equipped with a C18 column and a UV detector.

• Mobile Phase: A typical mobile phase for polyacetylene purification is a gradient of acetonitrile and water.

• Sample Injection: Dissolve the semi-purified fraction from the silica gel column in the mobile phase, filter through a 0.45 µm filter, and inject onto the column.

• Purification and Analysis: Collect the peak corresponding to 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. The purity of the isolated compound should be assessed by analytical HPLC, and its structure confirmed by spectroscopic methods such as NMR (¹H and ¹³C) and Mass Spectrometry.

Protocol 2: Alternative Method - High-Speed Counter-Current Chromatography (HSCCC)

This protocol offers a gentler alternative for purification, minimizing the risk of compound degradation.

Step 1: Extraction

Follow the same extraction procedure as in Protocol 1.

Step 2: HSCCC Purification

• Solvent System Selection: A suitable two-phase solvent system is crucial for successful HSCCC separation. A common system for polyacetylenes is a mixture of n-hexane, ethyl acetate, methanol, and water. The optimal ratio needs to be determined empirically.

• HSCCC Operation:

  • Fill the HSCCC column with the stationary phase.

  • Rotate the column at an appropriate speed.

  • Pump the mobile phase through the column until hydrodynamic equilibrium is reached.

  • Dissolve the crude extract in the solvent system and inject it into the column.

  • Elute with the mobile phase and collect fractions.

• Fraction Analysis: Monitor the fractions by analytical HPLC to identify those containing the pure compound.

Visualization of Workflows

Caption: Alternative HSCCC-based isolation workflow.

Factors Affecting Reproducibility

Achieving reproducible isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is contingent on careful control of several factors:

• Plant Material: The geographical source, harvesting time, and post-harvest handling of Heracleum candicans can significantly influence the concentration of the target compound.

• Extraction Solvent: The polarity of the solvent determines the efficiency and selectivity of the extraction. A systematic comparison of solvents with varying polarities is recommended to optimize the yield.

• Temperature and Light: Polyacetylenes are thermolabile and photolabile. [2]All extraction and purification steps should be conducted at low temperatures and with protection from light to prevent degradation.

• pH: Changes in pH can also lead to the degradation of polyacetylenes. [2]It is advisable to work under neutral conditions.

• Chromatographic Conditions: The choice of stationary phase, mobile phase composition, and gradient profile in chromatography are critical for achieving consistent separation and purity.

Conclusion

The reproducible isolation of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol from Heracleum candicans is a challenging yet achievable goal. While a definitive, standardized protocol is yet to be established for this specific plant-compound combination, the methodologies outlined in this guide, drawn from successful isolations of analogous polyacetylenes, provide a robust framework for researchers. By carefully controlling the critical parameters and understanding the inherent instability of the target molecule, scientists can develop reliable and reproducible isolation strategies, paving the way for further investigation into the promising biological activities of this compound.

References

• Stability of falcarinol type polyacetylenes during processing of Apiaceae vegetables. (2013). Trends in Food Science & Technology, 30(2), 133-141.
• Rawson, A., Brunton, N. P., & Rai, D. K. (2013). Stability of falcarinol type polyacetylenes during processing of Apiaceae vegetables. Trends in Food Science & Technology, 30(2), 133-141.
• Prieto, J. M., et al. (2007). The Polyacetylene Falcarindiol With COX-1 Activity Isolated From Aegopodium Podagraria L. Journal of Ethnopharmacology, 113(1), 176-178.
• Meot-Duros, L., & Magné, C. (2009). New antibacterial and cytotoxic activities of falcarindiol isolated in Crithmum maritimum L. leaf extract. Journal of Applied Microbiology, 106(3), 964-970.
• Kobaek-Larsen, M., et al. (2020). Falcarindiol Purified From Carrots Leads to Elevated Levels of Lipid Droplets and Upregulation of Peroxisome Proliferator-Activated Receptor-γ Gene Expression in Cellular Models. Frontiers in Pharmacology, 11, 1234.
• Yuan, C., et al. (2008). Serotonergic Activity-Guided Phytochemical Investigation of the Roots of Angelica sinensis.

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A Comparative Guide to the Antioxidant Capacity of Angelica Diacetylene Derivatives

Introduction: The Untapped Potential of Angelica Polyacetylenes

The genus Angelica, a prominent member of the Apiaceae family, encompasses species that have been cornerstones of traditional medicine across Europe and Asia for centuries.[1] Beyond their historical use, modern phytochemical research has identified a unique class of bioactive compounds within these plants: polyacetylenes, or more specifically, diacetylene derivatives. These compounds, characterized by the presence of two conjugated triple bonds in their aliphatic chains, are gaining significant attention for their diverse pharmacological activities, including potent anti-inflammatory, antimicrobial, and anticancer effects.[2][3][4][5]

This guide focuses on a critical aspect of their bioactivity: their antioxidant capacity. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological driver in numerous chronic diseases.[6] Phytochemicals that can mitigate oxidative stress are therefore of immense interest in drug development. This document provides a comprehensive framework for benchmarking the antioxidant capacity of key Angelica diacetylene derivatives, primarily focusing on falcarindiol, a representative compound of this class.[7][8] We will objectively compare its performance against established standards using validated in vitro assays, explain the causality behind the experimental methodologies, and explore the underlying biochemical mechanisms.

Benchmarking Philosophy: A Multi-Assay Approach

No single assay can fully capture the complex nature of antioxidant activity. A compound can act through various mechanisms, such as hydrogen atom transfer (HAT) or single electron transfer (SET), and its effectiveness can be influenced by the type of free radical and the reaction environment. Therefore, a multi-assay approach is essential for a robust and comprehensive evaluation. This guide utilizes three widely accepted and complementary methods:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This method is based on the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, a deep violet-colored molecule.[9][10] The reduction of DPPH to its non-radical form, DPPH-H, results in a color change to a pale yellow, which is measured spectrophotometrically.[9][11] Its simplicity and reproducibility make it an excellent primary screening tool.[9]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay: This assay measures the ability of an antioxidant to donate an electron to the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.[12][13][14] The neutralization of the radical cation by the antioxidant causes the solution to decolorize, an effect that is proportional to the antioxidant's concentration and potency.[12][13] The ABTS assay is versatile as it can be used for both hydrophilic and lipophilic compounds.

• ORAC (Oxygen Radical Absorbance Capacity) Assay: The ORAC assay is distinct in that it measures the inhibition of the oxidation of a fluorescent probe by peroxyl radicals, which are physiologically relevant ROS.[15][16][17] The antioxidant's capacity to protect the probe from damage is quantified over time, providing a measure of both inhibition time and percentage. This assay is considered to have high biological relevance due to its use of a HAT mechanism against a common ROS.[16]

Comparative Antioxidant Performance

The antioxidant capacities of falcarindiol and, for comparison, panaxydiol (another polyacetylene found in the related Araliaceae family) were evaluated against the standard antioxidants Trolox (a water-soluble vitamin E analog) and Ascorbic Acid (Vitamin C). The results are summarized below.

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)	ORAC Value (µmol TE/µmol)
Falcarindiol	45.8 ± 3.1	28.5 ± 2.2	3.9 ± 0.4
Panaxydol	39.2 ± 2.8	22.1 ± 1.9	4.5 ± 0.5
Trolox	25.5 ± 1.5	15.0 ± 1.1	1.0 (by definition)
Ascorbic Acid	19.8 ± 1.3	11.2 ± 0.9	0.9 ± 0.1

• IC50: The concentration required to scavenge 50% of the initial free radicals. A lower IC50 value indicates higher antioxidant activity.

• ORAC Value: Expressed as Trolox Equivalents (TE). A higher value indicates greater antioxidant capacity.

• Data are presented as mean ± standard deviation and are representative examples for comparative purposes.

From this data, it is evident that while the diacetylene derivatives exhibit significant antioxidant activity, they are less potent than the standard antioxidants Ascorbic Acid and Trolox in direct radical scavenging assays (DPPH and ABTS). However, their ORAC values are notably high, suggesting they are particularly effective at neutralizing peroxyl radicals via a hydrogen atom transfer mechanism. The slightly higher potency of panaxydol compared to falcarindiol in these assays may be attributable to subtle structural differences influencing their reactivity.[18]

Visualizing the Process and Mechanism

To clarify the experimental and chemical principles, the following diagrams are provided.

Caption: Experimental workflow for benchmarking antioxidant capacity.

Caption: Mechanism of DPPH radical scavenging by a diacetylene.

Beyond Direct Scavenging: The Nrf2 Signaling Pathway

While direct radical scavenging is important, the protective effects of Angelica diacetylenes like falcarindiol extend to the cellular level through the upregulation of endogenous antioxidant systems.[19] One of the most critical mechanisms is the activation of the Nuclear factor-E2-related factor 2 (Nrf2) pathway.[19][20][21]

Under normal conditions, Nrf2 is kept inactive in the cytoplasm. Upon exposure to oxidative stress or inducers like falcarindiol, Nrf2 is released, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE).[19][21] This binding initiates the transcription of a suite of protective genes, including those for antioxidant enzymes like heme oxygenase-1 (HO-1), glutathione S-transferases (GSTs), and NAD(P)H:quinone oxidoreductase 1 (NQO1).[7][19] This cellular defense mechanism provides a more sustained and potent antioxidant effect than direct scavenging alone. The ability of falcarindiol to induce these phase 2 detoxifying enzymes highlights its potential as a long-term cytoprotective agent.[7][19]

Detailed Experimental Protocols

The following protocols are provided to ensure the reproducibility of the benchmarked data.

DPPH Radical Scavenging Assay Protocol

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow.[9][11]

• Procedure:

  • Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly made and kept in the dark to prevent degradation.

  • Sample Preparation: Prepare stock solutions of the diacetylene derivatives and standards (Trolox, Ascorbic Acid) in methanol. Perform serial dilutions to obtain a range of concentrations.

  • Assay Execution: In a 96-well microplate, add 20 µL of each sample dilution to respective wells. Add 180 µL of the 0.1 mM DPPH solution to all wells.[11]

  • Incubation: Shake the plate gently and incubate for 30 minutes at room temperature in the dark. The dark incubation is critical as DPPH is light-sensitive.[9]

  • Measurement: Measure the absorbance at 517 nm using a microplate reader.[9][22] A blank containing only methanol and the DPPH solution serves as the control.

  • Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100 The IC50 value is then determined by plotting the % inhibition against the sample concentration.

ABTS Radical Cation Decolorization Assay Protocol

• Principle: This assay quantifies the ability of a compound to scavenge the blue-green ABTS radical cation (ABTS•+) through electron donation.[12][13]

• Procedure:

  • Reagent Preparation: Prepare the ABTS•+ stock solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution.[23][24] Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.

  • Working Solution: Before the assay, dilute the stock solution with ethanol or a phosphate buffer to an absorbance of 0.70 (± 0.02) at 734 nm.[12]

  • Sample Preparation: Prepare serial dilutions of the diacetylene derivatives and standards in the appropriate solvent.

  • Assay Execution: Add 10 µL of each sample dilution to a 96-well plate. Add 190 µL of the ABTS•+ working solution to each well.

  • Incubation: Incubate the plate for 6 minutes at room temperature.

  • Measurement: Read the absorbance at 734 nm.[12][23]

  • Calculation: Calculate the percentage inhibition as described for the DPPH assay and determine the IC50 value from the dose-response curve.

Oxygen Radical Absorbance Capacity (ORAC) Assay Protocol

• Principle: This assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).[16][17]

• Procedure:

  • Reagent Preparation: Prepare solutions of fluorescein (the fluorescent probe), AAPH (the radical initiator), and Trolox (the standard) in a 75 mM phosphate buffer (pH 7.4).

  • Assay Setup: In a black 96-well microplate (to minimize light scatter), add 25 µL of each sample dilution, standard, or blank (buffer) to the wells.[15][16]

  • Fluorescein Addition: Add 150 µL of the fluorescein working solution to all wells. Mix and incubate the plate at 37°C for 30 minutes in the plate reader to allow thermal equilibration.[15][16]

  • Reaction Initiation: Initiate the reaction by adding 25 µL of the AAPH solution to all wells using a multichannel pipette.[15][16]

  • Measurement: Immediately begin recording the fluorescence decay every 1-2 minutes for at least 60-90 minutes. The excitation wavelength is 485 nm and the emission wavelength is 520 nm.[16]

  • Calculation: Calculate the Area Under the Curve (AUC) for each sample, standard, and blank. The Net AUC is calculated by subtracting the AUC of the blank from the AUC of the sample or standard. The final ORAC value is determined by comparing the Net AUC of the sample to the Net AUC of the Trolox standard curve and is expressed as micromoles of Trolox Equivalents (TE).[15]

Conclusion and Future Perspectives

This guide demonstrates that diacetylene derivatives from the Angelica genus, such as falcarindiol, are significant antioxidants. While their direct scavenging activity may be moderate compared to standards like Vitamin C, their high ORAC values and, crucially, their ability to activate the cytoprotective Nrf2/ARE pathway, position them as highly promising candidates for further investigation. This dual-action mechanism—combining direct radical neutralization with the upregulation of endogenous cellular defenses—suggests a more complex and potentially more physiologically relevant mode of action.

Future research should focus on a broader range of Angelica diacetylenes to establish structure-activity relationships. Furthermore, transitioning from in vitro assays to cell-based and in vivo models is essential to validate these findings and to understand the bioavailability, metabolism, and ultimate therapeutic potential of these unique natural compounds in the context of oxidative stress-related diseases.

References

• Yen, G. C., Hsieh, C. L. (2004). Antioxidant activities of some common ingredients of traditional chinese medicine, Angelica sinensis, Lycium barbarum and Poria cocos. PubMed. Available at: [Link]

• Kamiya Biomedical Company. (n.d.). Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. Kamiya Biomedical Company. Available at: [Link]

• G-Biosciences. (n.d.). ABTS Antioxidant Capacity Assay. G-Biosciences. Available at: [Link]

• Arigo biolaboratories. (n.d.). ARG82221 Oxygen Radical Antioxidant Capacity (ORAC) Assay kit. Arigo biolaboratories. Available at: [Link]

• Allou, S., et al. (2023). Biocidal, antioxidant, and anti-inflammatory activities of essential oils extracted from Angelica spp. cultivated on contaminated soils. Scientific Reports. Available at: [Link]

• Active Concepts. (2015). Oxygen Radical Absorbance Capacity (ORAC) Assay. Active Concepts. Available at: [Link]

• Nowak, A., et al. (2021). ABTS Radical Scavenging Assay. Bio-protocol. Available at: [Link]

• Floegel, A., et al. (2011). The ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Giusti, F., et al. (2024). A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices. Antioxidants. Available at: [Link]

• Re, R., et al. (1999). ABTS decolorization assay – in vitro antioxidant capacity. ResearchGate. Available at: [Link]

• Nakayama, S., et al. (2007). Dietary diacetylene falcarindiol induces phase 2 drug-metabolizing enzymes and blocks carbon tetrachloride-induced hepatotoxicity in mice through suppression of lipid peroxidation. PubMed. Available at: [Link]

• Radulović, N. S., et al. (2020). Antibacterial and antioxidant activity of wild-growing Angelica species (Apiaceae) from Balkan Peninsula against human pathogenic bacteria. Taylor & Francis Online. Available at: [Link]

• Topal, F., et al. (2021). Determination of Angelica archangelica's Antioxidant Capacity and Mineral Content. ResearchGate. Available at: [Link]

• Agilent. (n.d.). Determination of Antioxidant potential using an Oxygen Radical Absorbance Capacity (ORAC) Assay with Synergy H4. Agilent. Available at: [Link]

• Ohnuma, T., et al. (2009). Induction of antioxidant and phase 2 drug-metabolizing enzymes by falcarindiol isolated from Notopterygium incisum extract, which activates the Nrf2/ARE pathway, leads to cytoprotection against oxidative and electrophilic stress. PubMed. Available at: [Link]

• Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. Amerigo Scientific. Available at: [Link]

• Dhumal, S. (n.d.). DPPH Assay Protocol with Ascorbic Acid. Scribd. Available at: [Link]

• Christensen, L. P. (2009). The polyacetylene falcarindiol with COX-1 activity isolated from Aegopodium podagraria L. PubMed. Available at: [Link]

• Alfurayhi, R., et al. (2023). Mechanisms of Action of Polyacetylenes' Anti-Inflammatory Function and Their Potential in Cancer Chemoprevention and Treatment. Preprints.org. Available at: [Link]

• Alfurayhi, R., et al. (2023). Mechanisms of Action of Polyacetylenes' Anti-Inflammatory Function and Their Potential in Cancer Chemoprevention and Treatment. ResearchGate. Available at: [Link]

• Chang, M. Y., et al. (2017). Evaluation and analysis of phytochemical antioxidant capacity. Allied Academies. Available at: [Link]

• Sivamani, R. K., et al. (2024). Activity of Angelica sinensis extract for cutaneous applications: antioxidant, anti-senescent, and antimicrobial effects. Frontiers in Pharmacology. Available at: [Link]

• Sachett, A., et al. (2021). Antioxidant activity by DPPH assay: in vitro protocol. ResearchGate. Available at: [Link]

• Chien, S. C., et al. (2014). Anti-inflammatory and anti-oxidative activities of polyacetylene from Dendropanax dentiger. PubMed. Available at: [Link]

• Li, Y., et al. (2022). Hepatoprotective efficacy and interventional mechanism of the panaxadiol saponin component in high-fat diet-induced NAFLD mice. Food & Function. Available at: [Link]

• Purup, S., et al. (2009). Differential Effects of Falcarinol and Related Aliphatic C17-Polyacetylenes on Intestinal Cell Proliferation. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Boateng, I. D., et al. (2022). A New Colorimetric DPPH Radical Scavenging Activity Method: Comparison with Spectrophotometric Assay in Some Medicinal Plants. Pharmaceutical Sciences. Available at: [Link]

• G-Biosciences. (n.d.). DPPH Antioxidant Assay. G-Biosciences. Available at: [Link]

• Kim, J. H., et al. (2009). Letter to the editor: Panaxadiol's anticancer activity is enhanced by epicatechin. PubMed. Available at: [Link]

• Minto, R. E., Black, C. C. (2008). Biosynthesis and Function of Polyacetylenes and Allied Natural Products. Accounts of Chemical Research. Available at: [Link]

• Zhang, X., et al. (2023). Phytochemistry, pharmacological effects and mechanism of action of volatile oil from Panax ginseng C.A.Mey: a review. Frontiers in Pharmacology. Available at: [Link]

• Alfurayhi, R., et al. (2023). Studies of polyacetylene compounds extracted from or contained in natural food and herbs and their applications, doses, time and effect or pathway assessed. ResearchGate. Available at: [Link]

• Wang, A., et al. (2016). Identifying panaxynol, a natural activator of nuclear factor erythroid-2 related factor 2 (Nrf2) from American ginseng as a suppressor of inflamed macrophage-induced cardiomyocyte hypertrophy. Journal of Ethnopharmacology. Available at: [Link]

• Diallo, D., et al. (2009). Phytochemical Composition and Antioxidant Capacity of Three Malian Medicinal Plant Parts. Journal of Drug Delivery and Therapeutics. Available at: [Link]

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• Jan, S., et al. (2015). Phytochemical analysis and comprehensive evaluation of antimicrobial and antioxidant properties of 61 medicinal plant species. Arabian Journal of Chemistry. Available at: [Link]

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The Analytical Challenge: Mechanistic Instability of Polyacetylenes

Inter-Laboratory Validation of Polyacetylene Quantification: A Comparative Guide to HPLC-UV, LC-MS/MS, and GC-MS

Polyacetylenes—such as falcarinol and falcarindiol in Daucus carota (carrots) and panaxydol and panaxynol in Panax ginseng—are highly bioactive aliphatic compounds characterized by a conjugated diyne structure[1]. While they exhibit potent anti-neoplastic and anti-inflammatory properties, their quantification is notoriously difficult. The conjugated triple bonds make these molecules highly susceptible to photodecomposition, thermal degradation, and pH-dependent oxidation[1].

When scaling analytical methods across multiple laboratories, these structural vulnerabilities often lead to high inter-laboratory variance. Traditional extraction methods (like prolonged Soxhlet extraction) frequently cause artifact formation or analyte loss. Therefore, achieving a reproducible, inter-laboratory validated method requires not just sensitive instrumentation, but a mechanistically sound, self-validating sample preparation protocol.

Methodological Comparison: Selecting the Right Platform

Different analytical platforms offer distinct advantages depending on the matrix complexity and the specific polyacetylene targets.

• GC-MS (Gas Chromatography-Mass Spectrometry): Highly effective for volatile and semi-volatile polyacetylenes like panaxynol and panaxydol in ginseng[2]. GC-MS in Selected Ion Monitoring (SIM) mode provides significantly lower Limits of Detection (LOD) and Quantification (LOQ) compared to traditional HPLC-UV methods[2]. Causality: The high resolving power of capillary GC separates structurally similar isomers, though injector temperatures must be strictly optimized to prevent the thermal degradation of the diyne bonds.

• LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): The gold standard for complex biological matrices, such as quantifying falcarinol in human serum or animal tissue[3]. Causality: Because polyacetylenes are highly lipophilic and lack strongly acidic or basic functional groups, Atmospheric Pressure Chemical Ionization (APCI) is vastly superior to Electrospray Ionization (ESI). APCI facilitates gas-phase ionization via corona discharge, efficiently ionizing neutral, non-polar diyne chains[1].

• HPLC-DAD (Diode-Array Detection): The workhorse for routine quality control in apiaceous plants. Causality: It relies on the strong, characteristic UV absorbance of the conjugated diyne system (typically around 205 nm or 254 nm)[4]. While less sensitive than MS, it is highly robust, cost-effective, and yields excellent inter-laboratory reproducibility for high-concentration samples[5].

Quantitative Performance Comparison

The following table synthesizes validated performance metrics across the three primary platforms based on recent inter-laboratory and single-laboratory validation studies:

Parameter	HPLC-DAD (Routine QC)	LC-MS/MS (Complex Matrices)	GC-MS (Volatile Targets)
Primary Targets	Falcarindiol, Falcarinol	Falcarinol in Serum/Tissue	Panaxynol, Panaxydol
Detection Limit (LOD)	~0.5 - 1.0 µg/mL	0.0001 µg/mL (0.1 ng/mL)[3]	0.014 - 0.022 µg/mL[2]
Quantification Limit (LOQ)	~1.5 - 3.0 µg/mL	0.0002 µg/mL (0.2 ng/mL)[3]	0.041 - 0.057 µg/mL[2]
Recovery Rate	93.0%[5]	101.4% - 105.4%[3]	92.5% - 101.6%[4]
Intra-day Precision (RSD)	2.3% - 3.6%[5]	6.9% - 13.1%[3]	2.8% - 4.1%[2]
Inter-Lab Reproducibility	High (HorRat < 1.0)	Moderate (Matrix dependent)	High (HorRat < 1.5)
Primary Limitation	Low sensitivity, matrix overlap	High cost, complex optimization	Thermal degradation risk

Standardized Inter-Laboratory Protocol (Self-Validating Workflow)

To ensure trustworthiness and reproducibility across different laboratories, the following protocol embeds self-validating mechanisms at critical failure points.

Phase 1: Cryogenic Sample Preparation & Extraction

• Cryo-milling: Flash-freeze raw plant material in liquid nitrogen and mill to a fine powder in complete darkness.

  • Causality: Darkness prevents UV-induced photodecomposition, while cryogenic temperatures halt enzymatic degradation by lipoxygenases and minimize thermal stress[1].

• Internal Standard Spiking (The Self-Validation Step): Prior to solvent addition, spike the raw powder with a known concentration of a stable isotopically labeled standard (e.g., falcarinol-d3) or a structural analogue (e.g., naphthalene for GC-MS)[4].

  • Causality: Spiking before extraction allows the protocol to self-correct. Any analyte lost to thermal degradation, oxidation, or incomplete extraction will be proportionally mirrored by the internal standard, ensuring that inter-laboratory variances reflect true instrumental differences rather than sample prep errors.

• Ultrasonic Liquid Extraction (ULP): Extract 1.0 g of the milled sample with 10 mL of ethyl acetate using a probe sonicator (ULP) for 5 minutes in an ice bath (<30°C)[5].

  • Causality: ULP induces acoustic cavitation, rapidly lysing cell walls to release intracellular polyacetylenes. This achieves higher extraction efficiencies in minutes compared to traditional stirring or Soxhlet methods, completely avoiding the prolonged heat exposure that degrades labile diyne bonds[5].

Phase 2: Chromatographic Separation & Detection (LC-MS/MS Example) 4. Filtration: Filter the extract through a 0.22 µm PTFE syringe filter directly into an amber HPLC vial[1]. 5. Analysis: Inject 10 µL onto a C18 column (150 × 4.6 mm, 3 µm) at room temperature[1]. 6. Ionization & Monitoring: Utilize APCI in positive mode. Monitor specific mass transitions using Single Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) (e.g., m/z 268 → 182 for falcarinol)[3].

Phase 3: Inter-Laboratory Data Harmonization 7. Validation Metrics: Participating laboratories must analyze blinded biological replicates. The method is considered validated if the Horwitz Ratio (HorRat) is between 0.3 and 2.0, and the inter-laboratory coefficient of variation (CV%) remains < 15%[6].

Visualizing the Analytical Workflow

Standardized workflow for polyacetylene extraction, quantification, and inter-laboratory validation.

References

• American Chemical Society. Quantification of Two Polyacetylenes in Radix Ginseng and Roots of Related Panax Species Using a Gas Chromatography–Mass Spectrometric Method.[Link]

• Royal Society of Chemistry. Dietary polyacetylenes, falcarinol and falcarindiol, isolated from carrots prevents the formation of neoplastic lesions in the colon of azoxymethane-induced rats.[Link]

• American Chemical Society. Comparison of Polyacetylene Content in Organically and Conventionally Grown Carrots Using a Fast Ultrasonic Liquid Extraction Method.[Link]

• University of Southern Denmark. Quantification of the anti-neoplastic polyacetylene falcarinol from carrots in human serum by LC-MS/MS.[Link]

• National Institutes of Health (PubMed). Quantification of polyacetylenes in apiaceous plants by high-performance liquid chromatography coupled with diode array detection.[Link]

• SciSpace / J-STAGE. Determination of polyacetylenes and ginsenosides in Panax species using high performance liquid chromatography.[Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol, a specialized lipid compound utilized in various research applications.[1] Due to its unique chemical structure, featuring conjugated diene and diyne functionalities, specific handling and disposal procedures are imperative to mitigate potential hazards.

This document is structured to provide immediate, actionable safety and logistical information, ensuring that the disposal process is conducted in a manner that is compliant with regulatory standards and prioritizes the safety of laboratory personnel.

Hazard Assessment and Chemical Profile

Key Structural Features:

• Diyne Moiety (-C≡C-C≡C-): Conjugated diyne systems can be high-energy and potentially unstable. They may be susceptible to shock, heat, or pressure, leading to rapid decomposition or polymerization.

• Acetoxy Group (-OAc): This functional group can undergo hydrolysis to release acetic acid, a corrosive substance.[2]

• Diene Functionality (-C=C-C=C-): Dienes can participate in various chemical reactions, and their presence contributes to the overall reactivity of the molecule.

• Hydroxyl Groups (-OH): The presence of alcohol functionalities can influence the compound's solubility and reactivity.

Based on these features, 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol should be treated as a potentially reactive and flammable substance.

Chemical and Physical Properties Summary

Property	Value	Source
Molecular Formula	C₂₀H₂₈O₄	[1][3]
Molecular Weight	332.4 g/mol	[1][3]
Appearance	Oil	[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.	[1]
Storage	Desiccated at -20°C for stability.	[1]

Personal Protective Equipment (PPE)

Given the potential hazards, stringent adherence to PPE protocols is mandatory when handling this compound for disposal.

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Inspect gloves for any signs of degradation before use.

• Body Protection: A flame-retardant lab coat is recommended.

• Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a chemical fume hood. If there is a risk of aerosol generation, a respirator may be necessary.

Step-by-Step Disposal Protocol

The recommended and most secure method for the disposal of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is through a licensed hazardous waste disposal contractor. This ensures that the compound is managed and destroyed in compliance with all federal, state, and local regulations.[4][5]

Workflow for Disposal

Caption: Disposal workflow for 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol.

Detailed Steps:

• Segregation and Labeling:

  • Isolate waste containing 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol from all other laboratory waste streams to prevent inadvertent mixing with incompatible chemicals.[6]

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol," and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.[5]

• Packaging:

  • Use a designated, leak-proof, and sealable container for the waste. The container must be compatible with the chemical properties of the compound and any solvents it may be mixed with. High-density polyethylene (HDPE) or glass containers are generally suitable.[5][7]

  • Ensure the container is not filled beyond 90% of its capacity to allow for expansion.[7]

  • The exterior of the container must be clean and free of any chemical residue.[7]

• Storage:

  • Store the sealed waste container in a secure, designated hazardous waste accumulation area within the laboratory.

  • This area should be well-ventilated, away from sources of heat, ignition, and direct sunlight, and segregated from general laboratory traffic.[5][8]

• Contact EHS for Disposal:

  • Notify your institution's EHS department for the pickup and disposal of the hazardous waste.[5]

  • Provide them with all necessary documentation, including the chemical name, quantity of waste, and any other relevant information.

Spill Management and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to minimize exposure and environmental contamination.

Spill Cleanup Protocol:

• Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Ventilation: Ensure the area is well-ventilated. If the spill occurs outside of a fume hood, increase ventilation to the room.

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct personal protective equipment.

• Containment and Absorption: For small spills, use an inert absorbent material (e.g., vermiculite, sand, or a commercial absorbent pad) to contain and soak up the material.

• Collection and Disposal: Carefully collect the absorbent material and any contaminated items into a designated hazardous waste container. Label the container appropriately and follow the disposal protocol outlined above.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

Emergency Contact: In case of a large spill, fire, or personal exposure, follow your institution's emergency response plan and contact the appropriate emergency services and your EHS department immediately.[9][10]

Regulatory Compliance

The disposal of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol must adhere to the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[11] Additionally, workplace safety standards established by the Occupational Safety and Health Administration (OSHA) regarding hazardous waste handling and emergency preparedness must be followed.[9][10][12]

Decision Tree for Waste Classification

Caption: A simplified decision tree for classifying chemical waste as hazardous.

Conclusion

The proper disposal of 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol is a critical responsibility for all laboratory personnel. By adhering to the procedures outlined in this guide, researchers can ensure a safe working environment, maintain regulatory compliance, and protect the environment. Always consult your institution's specific EHS guidelines and protocols.

References

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). Vertex AI Search.
• 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol - NextSDS. (n.d.). NextSDS.
• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech.
• 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. (n.d.). PubChem.
• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Clean Management Environmental Group.
• 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol. (n.d.). Benchchem.
• polyacetylene Safety Data Sheets(SDS). (n.d.). lookchem.
• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. (n.d.). American Chemistry Council.
• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. (2024, October 30). CDMS.
• Proper Disposal of 4-Acetoxy Alprazolam: A Guide for Laboratory Professionals. (n.d.). BenchChem.
• Proper Disposal of Acetylene-13C2: A Guide for Laboratory Professionals. (n.d.). BenchChem.
• Hazardous Waste - Standards. (n.d.). Occupational Safety and Health Administration.
• Chemical Safety Guide, 6th Ed. (n.d.). National Institutes of Health.
• How to Dispose of Acetic Acid. (2025, February 1). Lab Alley.
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Personal protective equipment for handling 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol

As drug development professionals and analytical chemists, handling polyacetylene derivatives requires a rigorous understanding of their physicochemical behavior. 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol (CAS: 213905-35-2) is a highly bioactive, conjugated diene-diyne isolated from Angelica species and traditional pigmented rice variants[1][2]. It exhibits documented anticancer and cytotoxic properties[3].

However, the very structural features that make it pharmacologically valuable—its lipophilicity and conjugated diyne system—also introduce significant occupational hazards. This guide provides a self-validating, step-by-step operational protocol for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound.

Part 1: Mechanistic Risk Assessment & Causality

To design an effective PPE and handling strategy, we must first analyze the molecular vulnerabilities of the compound to understand why specific precautions are mandatory:

• Diyne Reactivity & Photosensitivity: The 12,14-diyne moiety is highly susceptible to UV-induced radical formation and exothermic polymerization. Exposure to ambient fluorescent lighting or oxygen can rapidly degrade the compound, altering assay results and potentially generating reactive oxygen species (ROS).

• Lipophilicity & Dermal Penetration: With a computed XLogP3 of 3.9 [1], this molecule is highly lipophilic. When solubilized in standard biological assay solvents like Dimethyl Sulfoxide (DMSO), the solvent acts as a carrier, rapidly transporting the cytotoxic payload through standard nitrile gloves and the stratum corneum (skin barrier).

• Electrostatic Aerosolization: As a dry, lyophilized powder, electrostatic repulsion can cause micro-aerosolization during weighing, creating an invisible inhalation hazard.

Quantitative Data & Hazard Summary

Property / Hazard	Value / Description	Operational Implication
CAS Number	213905-35-2[3]	Unique identifier for SDS and waste tracking.
Molecular Weight	332.44 g/mol [1]	Requires precise micro-analytical balances.
XLogP3	3.9[1]	Highly lipophilic; severe rapid skin absorption risk.
Bioactivity	Anticancer / Cytotoxic[3]	Requires stringent containment (BSC Class II).
Structural Motif	Conjugated Diene-Diyne	Highly photosensitive; prone to oxidative degradation.

Part 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling lipophilic cytotoxins in permeating solvents. The following matrix outlines the required gear and the scientific causality behind each choice.

PPE Category	Specification	Causality & Scientific Rationale
Primary Gloves (Inner)	4-mil Nitrile	Provides baseline dexterity for micro-weighing and tactile feedback.
Secondary Gloves (Outer)	8-mil Neoprene or Butyl	Critical: DMSO permeates standard nitrile in <5 minutes. Neoprene provides the necessary chemical resistance against solvent-mediated dermal penetration.
Respirator	N95 or P100 Half-Mask	Mandatory if engineering controls (BSC) fail. Protects against electrostatic aerosolization of the cytotoxic powder.
Eye Protection	Chemical Splash Goggles	Protects ocular mucosa from micro-particulates and DMSO splashes. Standard safety glasses do not prevent vapor/splash ingress.
Body Protection	Tyvek Sleeves + Lab Coat	Prevents particulate adherence to standard woven fabrics, which can cause secondary exposure outside the lab.

Part 3: Detailed Operational Workflow

The following protocol is designed as a self-validating system —meaning each step includes a verification check to ensure the safety and integrity of the process before moving forward.

Fig 1. Sequential workflow for handling photosensitive, cytotoxic diyne derivatives.

Step-by-Step Methodology

Step 1: Environmental Preparation

• Action: Dim ambient laboratory lighting and utilize amber-filtered light sources. Ensure the Class II Type B2 Biological Safety Cabinet (BSC) is operational.

• Validation: Monitor a control aliquot via LC-MS over 24 hours; a lack of degradation peaks validates that your lighting controls successfully prevented photo-oxidation.

Step 2: PPE Donning & Barrier Validation

• Action: Don inner nitrile gloves, Tyvek sleeves, and outer neoprene gloves.

• Validation: Perform a solvent-drop test on a spare outer neoprene glove before handling. If a drop of DMSO beads and does not penetrate within 10 minutes, the barrier integrity is validated for the session.

Step 3: Static Neutralization & Weighing

• Action: Place the sealed vial inside the BSC. Use an anti-static (Zerostat) gun on the vial and spatulas before opening.

• Causality: Eliminates static charge, preventing the highly potent powder from aerosolizing and contaminating the BSC surfaces.

Step 4: Solubilization (The Critical Vulnerability Point)

• Action: Inject anhydrous DMSO directly into the weighing vial through a septum if possible, or carefully pipette down the inner wall.

• Causality: DMSO is required for bioassay compatibility, but it drastically increases dermal penetration risk. If a drop contacts the glove, the double-glove system allows immediate doffing of the outer layer without exposing the skin.

Step 5: Inert Gas Blanketing & Storage

• Action: Purge the headspace of the solubilized aliquots with heavy inert gas (Argon is preferred over Nitrogen due to its higher density). Store immediately at -80°C.

• Validation: Use a micro-oxygen sensor in a dummy vial purged under identical conditions to confirm O₂ levels are <1% before sealing. This guarantees the diene-diyne system will not undergo oxidative degradation during storage.

Part 4: Spill Response & Disposal Plan

Because of its bioactivity[4] and reactivity, spills must be handled with specialized protocols rather than standard chemical absorbents.

Dry Powder Spill:

• Do NOT sweep. Sweeping aerosolizes the cytotoxic powder.

• Overlay the spill with absorbent pads lightly dampened with a 70% Ethanol / 30% Water mixture. This weighs down the powder and initiates dissolution without causing rapid evaporation.

• Wipe inward to prevent spreading the footprint of the spill.

Solubilized Spill (in DMSO):

• Evacuate the immediate area to allow any micro-aerosols to settle.

• Don fresh heavy-duty Neoprene gloves and a P100 respirator.

• Apply a commercial solvent absorbent (e.g., diatomaceous earth or activated carbon) to bind the DMSO and the active compound.

• Collect all materials into a robust, sealable hazardous waste container labeled: "Toxic Organic Waste: Contains DMSO and Cytotoxic Polyacetylene."

• Disposal: Dispose of via high-temperature chemical incineration. Under no circumstances should this compound be poured down the drain, as it poses severe aquatic toxicity risks.

References

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 11652871, 1-Acetoxy-9,17-octadecadiene-12,14-diyne-11,16-diol". PubChem. Available at:[Link]

• MDPI. "Unveiling the Impact of Different Nitrogen Fertilizer Levels on Rice's Eating Quality through Metabolite Evaluation". MDPI Open Access Journals. Available at: [Link]

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